(Rac)-MGV354

Core Science & Biosynthesis

(Rac)-MGV354: A Technical Deep Dive into its Mechanism of Action in Trabecular Meshwork Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-MGV354 is a novel small molecule that has been investigated for its potential to lower intraocular pressure (IOP), a key therapeutic target in the management of glaucoma. This technical guide provides a comprehensive overview of the mechanism of action of (Rac)-MGV354 at the cellular level, with a specific focus on its effects on human trabecular meshwork (TM) cells. The primary mechanism of (Rac)-MGV354 is the activation of soluble guanylate cyclase (sGC), a critical enzyme in the nitric oxide (NO) signaling pathway. This activation leads to an increase in intracellular cyclic guanosine monophosphate (cGMP), which in turn is hypothesized to modulate TM cell contractility and facilitate aqueous humor outflow. This document details the experimental evidence, quantitative data, and relevant methodologies for studying the effects of (Rac)-MGV354 and other sGC activators on TM cells.

Introduction: The Trabecular Meshwork and Intraocular Pressure Regulation

The trabecular meshwork is a specialized tissue located in the anterior chamber of the eye that plays a crucial role in regulating intraocular pressure. It functions as a filter, controlling the outflow of aqueous humor from the eye. In glaucomatous conditions, the TM often becomes dysfunctional, leading to increased resistance to aqueous humor outflow and a subsequent elevation in IOP. This sustained high pressure can damage the optic nerve, resulting in progressive and irreversible vision loss.

Cellular contractility within the TM is a key determinant of aqueous humor outflow resistance. The actin cytoskeleton of TM cells plays a pivotal role in regulating cell shape and tone. Increased contractility and stiffness of the TM are associated with reduced outflow facility. Consequently, therapeutic strategies aimed at relaxing the TM have been a major focus of glaucoma drug development.

The Nitric Oxide/Soluble Guanylate Cyclase/Protein Kinase G (NO/sGC/PKG) Signaling Pathway

The NO/sGC/PKG pathway is a fundamental signaling cascade involved in various physiological processes, including smooth muscle relaxation. In the context of the trabecular meshwork, this pathway is a key regulator of aqueous humor outflow. Endogenously produced nitric oxide activates soluble guanylate cyclase, which then catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). Elevated cGMP levels activate protein kinase G (PKG), which in turn phosphorylates downstream targets that lead to a reduction in TM cell contractility and relaxation of the tissue, thereby increasing aqueous humor outflow and lowering IOP.

(Rac)-MGV354: A Soluble Guanylate Cyclase Activator

(Rac)-MGV354 has been identified as a potent activator of soluble guanylate cyclase. A key characteristic of MGV354 is its ability to activate sGC, particularly under conditions of oxidative stress where the heme component of sGC is oxidized, rendering it less responsive to nitric oxide.

Quantitative Data on (Rac)-MGV354 Activity

The following tables summarize the key quantitative data from preclinical studies on (Rac)-MGV354.

Table 1: In Vitro Activity of (Rac)-MGV354 in Human Trabecular Meshwork (hTM) Cells

Parameter	Value	Conditions	Reference
cGMP Generation (EC50)	0.0025 ± 0.0016 µM	Primary hTM cells, in the presence of an oxidizing agent (ODQ)	[1]
cGMP Generation (Fold Increase)	8- to 10-fold	Primary hTM cells, compared to reduced conditions	[1]

Table 2: Binding Affinity of (Rac)-MGV354 to Human Soluble Guanylate Cyclase (sGC)

Parameter	Oxidized sGC	Reduced sGC	Reference
Bmax (relative)	~7-fold greater	1	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to characterizing the mechanism of action of sGC activators like (Rac)-MGV354 in trabecular meshwork cells.

Isolation and Culture of Primary Human Trabecular Meshwork (hTM) Cells

A reliable source of primary hTM cells is essential for in vitro studies. The following is a generalized protocol for their isolation and culture.

• Tissue Acquisition: Obtain human donor corneoscleral rims from a reputable eye bank, following institutional guidelines.

• Dissection: Under a dissecting microscope, carefully dissect the trabecular meshwork tissue from the surrounding structures.

• Explant Culture: Place the dissected TM tissue strips into a culture dish containing Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

• Cell Migration and Proliferation: Allow TM cells to migrate out from the tissue explants. Once confluent, the primary cells can be subcultured.

• Characterization: Confirm the identity of the cultured cells as TM cells by their characteristic morphology and the expression of specific markers such as alpha-smooth muscle actin (α-SMA) and myocilin (in response to dexamethasone treatment).

Measurement of Intracellular cGMP Levels

A competitive enzyme-linked immunosorbent assay (ELISA) is a standard method for quantifying intracellular cGMP levels.

• Cell Seeding: Plate primary hTM cells in 24-well plates and grow to confluence.

• Pre-treatment: If investigating the effect under oxidative stress, pre-treat the cells with an oxidizing agent such as ODQ (1H-[1][2][3]oxadiazolo[4,3-a]quinoxalin-1-one).

• Compound Incubation: Treat the cells with varying concentrations of (Rac)-MGV354 or vehicle control for a specified period (e.g., 1 hour).

• Cell Lysis: Aspirate the medium and lyse the cells using a lysis buffer (e.g., 0.1 M HCl).

• cGMP Assay: Perform a competitive ELISA for cGMP according to the manufacturer's instructions (e.g., using a commercially available cGMP assay kit). This typically involves the competition between cGMP in the sample and a fixed amount of labeled cGMP for binding to a limited number of antibody binding sites.

• Data Analysis: Calculate the concentration of cGMP in each sample based on a standard curve and normalize to the total protein content of the cell lysate.

Assessment of Actin Cytoskeleton Organization

Immunofluorescence staining is used to visualize the actin cytoskeleton and assess changes in cell morphology and stress fiber formation.

• Cell Culture: Grow hTM cells on glass coverslips.

• Treatment: Treat the cells with (Rac)-MGV354 or control compounds.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.

• Staining: Stain the F-actin filaments with a fluorescently labeled phalloidin conjugate (e.g., Alexa Fluor 488 phalloidin). Nuclei can be counterstained with DAPI.

• Imaging: Mount the coverslips on microscope slides and visualize the cells using a fluorescence microscope.

• Analysis: Qualitatively and quantitatively assess changes in cell shape, cell spreading, and the organization of actin stress fibers.

Analysis of Extracellular Matrix Protein Expression

Western blotting can be used to quantify the expression of key extracellular matrix (ECM) proteins that are important for TM function and pathology.

• Cell Culture and Treatment: Culture hTM cells and treat with (Rac)-MGV354 or controls for an appropriate duration (e.g., 24-48 hours).

• Protein Extraction: Lyse the cells and collect the total protein. Determine the protein concentration using a standard assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against ECM proteins of interest (e.g., fibronectin, collagen IV, laminin) and a loading control (e.g., GAPDH or β-actin).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate to detect the protein bands.

• Quantification: Quantify the band intensities using densitometry software and normalize the expression of the target proteins to the loading control.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway and a typical experimental workflow for evaluating the mechanism of action of (Rac)-MGV354.

Caption: Signaling pathway of (Rac)-MGV354 in trabecular meshwork cells.

Caption: Experimental workflow for characterizing (Rac)-MGV354's effects.

Discussion and Future Directions

The available preclinical data strongly support the role of (Rac)-MGV354 as a soluble guanylate cyclase activator in human trabecular meshwork cells. The primary mechanism of action involves the elevation of intracellular cGMP, which is expected to lead to TM cell relaxation and increased aqueous humor outflow.

While preclinical studies in animal models of glaucoma showed promising IOP-lowering effects, clinical trials in humans did not demonstrate a statistically significant reduction in IOP compared to the vehicle.[2][4] Several factors could contribute to this discrepancy, including differences in drug metabolism between species, the specific pathophysiology of glaucoma in the patient population, and the concentration of oxidized sGC in the human glaucomatous TM.

Future research in this area could focus on:

• Investigating the levels of oxidized versus reduced sGC in the trabecular meshwork of glaucoma patients to better understand the target engagement of sGC activators.

• Exploring the downstream effects of sustained cGMP elevation on TM cell biology, including gene expression and extracellular matrix remodeling.

• Developing more potent and selective sGC activators with improved pharmacokinetic and pharmacodynamic profiles for ocular delivery.

Conclusion

(Rac)-MGV354 acts as a soluble guanylate cyclase activator in trabecular meshwork cells, leading to increased intracellular cGMP. This mechanism holds therapeutic potential for glaucoma by targeting the contractility of the trabecular meshwork to improve aqueous humor outflow. Although (Rac)-MGV354 itself did not meet its primary efficacy endpoint in clinical trials, the NO/sGC/PKG pathway remains a compelling target for the development of novel IOP-lowering therapies. The experimental protocols and understanding of this pathway detailed in this guide provide a solid foundation for future research and drug discovery efforts in this field.

References

• 1. Concentration-related effects of nitric oxide and endothelin-1 on human trabecular meshwork cell contractility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Two-Photon Immunofluorescence Characterization of the Trabecular Meshwork In Situ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. MRP4-Mediated Regulation of Intracellular cAMP and cGMP Levels in Trabecular Meshwork Cells and Homeostasis of Intraocular Pressure - PMC [pmc.ncbi.nlm.nih.gov]

Discovery and Initial Characterization of MGV354: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

MGV354 is a novel, potent, and selective activator of soluble guanylate cyclase (sGC), an enzyme pivotal in the nitric oxide (NO) signaling pathway. Developed as a potential topical treatment for glaucoma, MGV354 aimed to lower intraocular pressure (IOP) by enhancing the effects of the NO/sGC/cGMP pathway in the trabecular meshwork, particularly under conditions of oxidative stress. Preclinical studies in animal models demonstrated significant IOP reduction. However, these promising results did not translate into statistically significant efficacy in human clinical trials. This technical guide provides a comprehensive overview of the discovery, initial characterization, and preclinical evaluation of MGV354, presenting key data, experimental protocols, and the underlying signaling pathways.

Introduction: The Rationale for sGC Activation in Glaucoma

Glaucoma, a leading cause of irreversible blindness, is often associated with elevated intraocular pressure (IOP) due to increased resistance to aqueous humor outflow through the trabecular meshwork. The nitric oxide/soluble guanylate cyclase/cyclic guanosine monophosphate (NO/sGC/cGMP) signaling pathway is a key regulator of IOP.[1] Endogenous NO activates sGC, leading to the production of cGMP, which in turn mediates relaxation of the trabecular meshwork and increases aqueous humor outflow, thereby lowering IOP.

In glaucomatous eyes, oxidative stress can lead to the oxidation of the heme cofactor of sGC, rendering it insensitive to NO. sGC activators are a class of compounds that can stimulate this oxidized, heme-free form of the enzyme, making them a promising therapeutic strategy to restore normal signaling in pathological conditions. MGV354 was developed as a selective sGC activator for topical ocular administration to address this unmet need.

Discovery and Chemical Properties of MGV354

MGV354 was identified through a dedicated discovery program aimed at developing potent sGC activators for topical delivery to the eye. The chemical name for MGV354 is (S)-1-(6-(3-((4-(1-(Cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amino)-2,3-dihydro-1H-inden-4-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic Acid .[2]

Initial research focused on a class of pyrazolopyridine compounds. While the prompt referred to a "racemate," the developed compound, MGV354, is the (S)-enantiomer, suggesting that during the drug discovery process, the racemate was likely synthesized and resolved, with the (S)-enantiomer being identified as the more potent and selected for further development.

Chemical Structure of MGV354:

A simplified placeholder for the chemical structure of MGV354.

Mechanism of Action: Activation of the sGC-cGMP Pathway

MGV354 functions as a selective activator of soluble guanylate cyclase. Its primary mechanism involves stimulating cGMP production, particularly in the oxidized, NO-insensitive state of the enzyme.

Figure 2: MGV354 Signaling Pathway in Trabecular Meshwork Cells.

Preclinical Characterization: In Vitro and In Vivo Studies

In Vitro Characterization

sGC Binding Affinity and cGMP Production:

The initial characterization of MGV354 involved assessing its binding to human sGC and its ability to stimulate cGMP production in human trabecular meshwork (hTM) cells. MGV354 demonstrated a preferential binding to the oxidized form of sGC and a significant increase in cGMP production under oxidizing conditions.[1][3]

Parameter	Condition	Value	Reference
sGC Binding
Bmax (oxidized sGC)	Oxidizing (ODQ)	4340 (±210 SEM)	[3]
Bmax (reduced sGC)	Reducing (TCEP)	630 (±26 SEM)	[3]
Fold Increase in Bmax (Oxidized vs. Reduced)	~7-fold	[1][3]
cGMP Production in hTM cells
Fold Increase (vs. reduced condition)	Oxidizing (ODQ)	8- to 10-fold	[1]

Table 1: In Vitro Activity of MGV354

In Vivo Efficacy in Animal Models

Topical ocular administration of MGV354 resulted in a significant, dose-dependent reduction in IOP in both rabbit and cynomolgus monkey models of glaucoma.[1][3]

Animal Model	Dose	IOP Reduction (vs. Vehicle)	Duration of Action	Reference
Pigmented Rabbits	Single dose	20% to 40%	Up to 6 hours	[1]
Cynomolgus Monkeys (Glaucoma Model)	Single dose	20% to 40%	Up to 24 hours	[1]
Cynomolgus Monkeys (Glaucoma Model)	Once-daily dosing	Sustained reduction	Up to 7 days	[1]

Table 2: In Vivo Efficacy of Topical MGV354 in Animal Models

The IOP-lowering effect of once-daily MGV354 in the monkey model was observed to be greater in magnitude compared to Travatan (travoprost).[1] The primary adverse effect noted in these preclinical studies was mild to moderate ocular hyperemia.

Clinical Development and Outcomes

Despite the robust preclinical data, MGV354 did not demonstrate a statistically significant reduction in IOP compared to placebo in a Phase I/II clinical trial in patients with ocular hypertension or open-angle glaucoma.[4][5] Further investigation into the metabolism of MGV354 in humans, rabbits, and monkeys revealed qualitatively similar in vitro hepatic metabolism across species, with no significant interspecies differences in ocular metabolism that could account for the lack of clinical efficacy.[6] Twenty-six metabolites, formed through oxidative and conjugative pathways, were identified.[6]

Experimental Protocols

cGMP Measurement in Human Trabecular Meshwork (hTM) Cells

Figure 3: Workflow for cGMP Measurement in hTM Cells.

A detailed protocol for measuring cGMP in solid tissues using a competitive ELISA can be found in the JoVE article by Piknova et al.[7][8] The general steps involve cell culture, treatment with the test compound, cell lysis, and quantification of cGMP using a commercially available ELISA kit. The assay is based on the competition between cGMP in the sample and a fixed amount of labeled cGMP for a limited number of binding sites on a cGMP-specific antibody.

IOP Measurement in Cynomolgus Monkeys

Figure 4: Workflow for IOP Measurement in Cynomolgus Monkeys.

IOP in cynomolgus monkeys is typically measured using a handheld applanation tonometer, such as the Tono-Pen, under anesthesia.[9][10] Baseline IOP is measured before administration of the test article. Following a single topical ocular dose, IOP is measured at various time points to determine the onset and duration of action. For multiple-day studies, IOP is measured at consistent times each day. Anesthetics can influence IOP, so their choice and consistent use are critical for accurate and reproducible measurements.[11][12]

Conclusion

MGV354 is a well-characterized sGC activator that showed significant promise in preclinical models of glaucoma. Its discovery and initial characterization provided valuable insights into the therapeutic potential of targeting the NO/sGC/cGMP pathway in the eye. While MGV354 ultimately did not succeed in clinical trials, the extensive preclinical data and the understanding of its mechanism of action contribute to the broader knowledge base for the development of future IOP-lowering therapies. The discrepancy between preclinical efficacy and clinical outcomes highlights the challenges in translating findings from animal models to human patients in ophthalmology drug development.

References

• 1. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. researchgate.net [researchgate.net]
• 5. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measurement of Cyclic Guanosine Monophosphate (cGMP) in Solid Tissues using Competitive Enzyme-Linked Immunosorbent Assay (ELISA) [jove.com]
• 8. Measurement of Cyclic Guanosine Monophosphate (cGMP) in Solid Tissues using Competitive Enzyme-Linked Immunosorbent Assay (ELISA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Intraocular pressure measurement in cynomolgus monkeys. Tono-Pen versus manometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]
• 11. A comparative study on intraocular pressure under various anesthetics in cynomolgus monkeys (Macaca fascicularis) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]

The Role of Oxidized Soluble Guanylate Cyclase in the Potent Activity of (Rac)-MGV354: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Soluble guanylate cyclase (sGC) is a critical enzyme in the nitric oxide (NO) signaling pathway, playing a pivotal role in various physiological processes, including vasodilation and neurotransmission.[1] Under conditions of oxidative stress, a common feature in many cardiovascular and ocular diseases, the ferrous (Fe²⁺) heme cofactor of sGC can be oxidized to the ferric (Fe³⁺) state.[1][2][3] This oxidation renders sGC insensitive to its endogenous activator, NO, leading to a deficit in cyclic guanosine monophosphate (cGMP) production and contributing to disease pathophysiology.[1][3]

A new class of therapeutic agents, known as sGC activators, has been developed to specifically target this oxidized, NO-insensitive form of the enzyme.[2] These compounds act independently of NO to stimulate cGMP production, offering a promising strategy to restore signaling in diseased tissues.[2] (Rac)-MGV354 is a novel sGC activator that has demonstrated significant potential in preclinical models.[4][5] This technical guide provides an in-depth analysis of the role of oxidized sGC in the activity of (Rac)-MGV354, presenting key quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular pathways and experimental workflows.

Quantitative Analysis of (Rac)-MGV354 Activity

The preferential activity of (Rac)-MGV354 on oxidized sGC is a hallmark of its mechanism of action. The following tables summarize the key quantitative data from binding and functional assays, highlighting the enhanced interaction and activation of the oxidized enzyme.

Table 1: Binding Affinity of (Rac)-MGV354 to Reduced vs. Oxidized sGC

Parameter	Reduced sGC	Oxidized sGC	Fold Change (Oxidized/Reduced)
Kd (μM)	0.15 ± 0.04	0.49 ± 0.11	3.3
Bmax	630 ± 26	4340 ± 210	6.9

Data from binding studies using full-length human sGC protein. Oxidation was induced by the agent ODQ.[5]

Table 2: cGMP Production Stimulated by (Rac)-MGV354 in Human Trabecular Meshwork (hTM) Cells

Condition	Fold Increase in cGMP (vs. Reduced Condition)
(Rac)-MGV354 in Oxidizing Conditions	8- to 10-fold

Data from functional assays in primary human trabecular meshwork (hTM) cells.[4][5]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the replication and extension of these findings. The following sections outline the key protocols used to characterize the interaction of (Rac)-MGV354 with oxidized sGC.

Induction of sGC Oxidation

To study the activity of (Rac)-MGV354 on the oxidized form of sGC, it is first necessary to induce this state experimentally. A common and effective method involves the use of 1H-[1][6]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ).

• Objective: To oxidize the heme moiety of sGC from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state.

• Reagent: ODQ, a potent and selective inhibitor of NO-stimulated sGC activity that works by oxidizing the enzyme's heme iron.

• Procedure (for in vitro assays):

  • Purified sGC enzyme is incubated with a specific concentration of ODQ (e.g., 10 µM) in a suitable buffer system.

  • The incubation is carried out for a defined period at a controlled temperature to ensure complete oxidation.

• Procedure (for cell-based assays):

  • Cultured cells, such as human trabecular meshwork (hTM) cells, are pre-treated with ODQ (e.g., 20 µM) for a specified duration prior to the addition of the sGC activator.[7]

sGC Binding Assays

Binding assays are performed to quantify the affinity (Kd) and maximum binding capacity (Bmax) of (Rac)-MGV354 to both the reduced and oxidized forms of sGC. A powerful technique for this is Affinity Selection-Mass Spectrometry (AS-MS).

• Objective: To determine the binding parameters of (Rac)-MGV354 to sGC in different redox states.

• Methodology: AS-MS

• Procedure:

  • The sGC protein (either in its native reduced state or pre-oxidized with ODQ) is incubated with varying concentrations of (Rac)-MGV354.

  • The protein-ligand complexes are then separated from the unbound ligand.

  • The amount of bound ligand is quantified using mass spectrometry.

  • The resulting data is used to calculate Kd and Bmax values.

cGMP Measurement Assays

To assess the functional consequence of (Rac)-MGV354 binding, the production of the second messenger cGMP is measured in a cellular context.

• Objective: To quantify the amount of cGMP produced by cells in response to treatment with (Rac)-MGV354 under both reducing and oxidizing conditions.

• Cell Type: Primary human trabecular meshwork (hTM) cells are a relevant cell line for these studies.[4][5]

• Procedure:

  • hTM cells are cultured to a suitable confluency.

  • One set of cells is treated with a reducing agent, while another set is treated with an oxidizing agent like ODQ.

  • Both sets of cells are then incubated with varying concentrations of (Rac)-MGV354 for a defined period (e.g., 1 hour).[7]

  • The cells are lysed, and the intracellular cGMP concentration is determined using a commercially available cGMP enzyme immunoassay (EIA) kit.

  • The results are typically expressed as fold-change in cGMP production relative to a vehicle control.

Signaling Pathways and Experimental Workflows

Visualizing the molecular interactions and experimental processes can provide a clearer understanding of the role of oxidized sGC in the activity of (Rac)-MGV354.

Caption: Signaling pathway of (Rac)-MGV354 on oxidized sGC.

Caption: Experimental workflow for (Rac)-MGV354 activity assessment.

Conclusion

References

• 1. Insight into the rescue of oxidized soluble guanylate cyclase by the activator cinaciguat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Soluble Guanylate Cyclase as an Emerging Therapeutic Target in Cardiopulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. Thiol-Based Redox Modulation of Soluble Guanylyl Cyclase, the Nitric Oxide Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

preclinical pharmacology of (Rac)-MGV354 for glaucoma

An In-Depth Technical Guide on the Preclinical Pharmacology of (Rac)-MGV354 for Glaucoma

Introduction

Glaucoma is a neurodegenerative ocular disease that represents a leading cause of irreversible blindness worldwide.[1] A primary risk factor and the only modifiable target for current therapies is elevated intraocular pressure (IOP).[1][2] IOP is regulated by the balance between aqueous humor production and its drainage through the trabecular meshwork (conventional) and uveoscleral (unconventional) outflow pathways. The nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) signaling pathway is recognized for its role in regulating aqueous humor outflow and, consequently, IOP.[3][4] Dysregulation of this pathway, potentially through oxidative stress which renders sGC unresponsive to NO, may contribute to the pathology of glaucoma.[4][5]

(Rac)-MGV354 is a novel, selective soluble guanylate cyclase (sGC) activator developed as a potential topical therapy for glaucoma.[3][6] Unlike sGC stimulators which are dependent on the presence of nitric oxide (NO), sGC activators can directly engage the oxidized, heme-free form of the enzyme, restoring its function in a diseased or oxidatively stressed environment.[4][7] This whitepaper provides a detailed overview of the preclinical pharmacology of MGV354, summarizing its mechanism of action, efficacy in animal models, and the experimental protocols used for its evaluation.

Mechanism of Action

MGV354 functions as a potent activator of soluble guanylate cyclase (sGC), the enzyme responsible for converting guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[6] In pathological states like glaucoma, oxidative stress can lead to the oxidation of the prosthetic heme group on the sGC β subunit, making the enzyme unresponsive to endogenous nitric oxide (NO).[4][5] MGV354 specifically targets this dysfunctional, oxidized form of sGC.[3][7] Preclinical studies have shown that sGC is highly expressed in the trabecular meshwork and Schlemm's canal of both human and cynomolgus monkey eyes, which are critical tissues for regulating aqueous humor outflow.[3][4] By activating oxidized sGC in these tissues, MGV354 restores the production of cGMP, which is believed to increase trabecular outflow facility and thereby lower IOP.

Caption: Signaling pathway of MGV354 in trabecular meshwork cells.

In Vitro Pharmacology

The activity of MGV354 was assessed in primary human trabecular meshwork (hTM) cells and with human sGC full-length protein.[3] The compound demonstrated a preferential ability to generate cGMP from the oxidized, NO-independent form of sGC.[4] This is a key characteristic, as this dysfunctional form of the enzyme is thought to be prevalent in glaucomatous tissue.

Table 1: In Vitro Activity of MGV354

Parameter	Target/Cell Line	Result	Citation
Binding Affinity	Human sGC Protein	7-fold greater Bmax to oxidized sGC compared to reduced sGC.	[3][8]

| Functional Activity | Primary Human TM Cells | Generated 8- to 10-fold greater cGMP under oxidizing conditions (vs. reduced conditions). |[3][8] |

Preclinical In Vivo Pharmacology

The efficacy and safety of topically administered MGV354 were evaluated in established preclinical models of glaucoma.

Efficacy in Animal Models

MGV354 demonstrated robust, dose-dependent IOP reduction in both pigmented rabbits and a laser-induced ocular hypertension model in cynomolgus monkeys.[3][4] The IOP-lowering effect was sustained and, in monkeys, appeared to be greater in magnitude than that observed with the standard-of-care prostaglandin analog, travoprost.[3][4]

Table 2: Summary of In Vivo IOP-Lowering Efficacy of MGV354

Animal Model	Dosing Regimen	Maximum IOP Reduction (vs. Vehicle)	Duration of Action	Comparison	Citation
Pigmented Rabbits	Single topical dose	~20%	Up to 6 hours	N/A	[4]
Cynomolgus Monkeys (Ocular Hypertensive)	Single topical dose	25% to 40% (dose-dependent)	Up to 24 hours	N/A	[3][4]

| Cynomolgus Monkeys (Ocular Hypertensive) | Once-daily for 7 days | Sustained IOP lowering | Up to 7 days | Greater magnitude than Travatan (travoprost) |[3][7][8] |

Preclinical Safety

The primary adverse effect observed following topical ocular dosing in both rabbits and monkeys was mild to moderate ocular hyperemia (eye redness).[3][4] This effect is consistent with the vasodilatory action expected from activating the sGC pathway.[9] Systemic exposure was low following topical administration.[4]

Metabolism and Clinical Translation

Despite the robust efficacy demonstrated in preclinical animal models, MGV354 failed to produce a statistically significant reduction in IOP in a Phase I/II clinical trial involving patients with ocular hypertension or open-angle glaucoma.[6][7][9] A follow-up investigation into the metabolism of MGV354 was conducted to explore if interspecies differences could explain the lack of clinical efficacy.[6] The study identified twenty-six metabolites formed via oxidative and conjugative pathways. However, it concluded that there were no observable interspecies differences in the hepatic and ocular metabolism of MGV354 between rabbits, monkeys, and humans that would account for the clinical trial outcome.[6] It was hypothesized that the glaucomatous human trabecular meshwork may have levels of oxidized sGC that are too low to benefit from MGV354's mechanism of action.[10]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. The core protocols used to evaluate MGV354 are outlined below.

In Vitro cGMP Measurement in Human Trabecular Meshwork (hTM) Cells

• Cell Culture: Primary hTM cells are cultured to confluence in appropriate media.

• Induction of Oxidative State: To mimic the diseased state, cells are treated with an oxidizing agent, such as ODQ (1H-[3][6][7]oxadiazolo[4,3-a]quinoxalin-1-one), which oxidizes the heme group of sGC.[4]

• Drug Incubation: Cells are then incubated with varying concentrations of MGV354 for a specified period.

• Cell Lysis: Following incubation, the culture medium is removed, and cells are lysed to release intracellular components, including cGMP.

• cGMP Quantification: The concentration of cGMP in the cell lysate is measured using a validated method, typically a competitive enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: cGMP levels in MGV354-treated cells are compared to vehicle-treated controls to determine the fold-increase in cGMP production.

In Vivo IOP Measurement in Laser-Induced Ocular Hypertensive Cynomolgus Monkeys

• Animal Model: Ocular hypertension is induced in one eye of cynomolgus monkeys via laser trabeculoplasty, a standard model that mimics glaucomatous pathology. The contralateral eye serves as a normotensive control.[4]

• Baseline IOP Measurement: Prior to drug administration, baseline IOP is measured multiple times using a calibrated tonometer (e.g., Tono-Pen) in conscious, lightly-sedated animals.

• Drug Administration: A single drop of MGV354 formulation (or vehicle control) is administered topically to the hypertensive eye.

• Post-Dose IOP Monitoring: IOP is measured at multiple time points post-dose (e.g., 2, 4, 6, 8, 24 hours) to determine the magnitude and duration of the IOP-lowering effect.

• Data Analysis: The change in IOP from baseline is calculated for both MGV354- and vehicle-treated groups. The percentage reduction in IOP for the treated group is reported relative to the vehicle control group to account for diurnal variations.

Caption: A generalized workflow for preclinical in vivo efficacy studies.

Conclusion

The preclinical data for (Rac)-MGV354 compellingly demonstrated its potential as a novel IOP-lowering agent for glaucoma.[3] As a selective activator of oxidized sGC, it possessed a mechanism of action tailored to a potential pathological feature of the glaucomatous trabecular meshwork.[4] It showed significant, sustained, and potent IOP reduction in relevant animal models with an acceptable local safety profile.[3][7] However, the promising preclinical profile of MGV354 did not translate into human efficacy, highlighting the inherent challenges in translating findings from animal models to clinical reality in glaucoma drug development.[6] The investigation into MGV354 underscores the utility of the sGC pathway as a therapeutic target but also suggests that patient stratification or alternative approaches may be necessary to successfully drug this pathway in human glaucoma.

References

• 1. Researchers Discover Two Drugs That Can Protect Against Glaucoma in Preclinical Models - Penn Medicine [www3.pennmedicine.org]
• 2. Adrenergic agonists and antagonists as antiglaucoma agents: a literature and patent review (2013-2019) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]
• 9. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]

NO-Independent Activation of sGC by (Rac)-MGV354: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Soluble guanylate cyclase (sGC) is a critical enzyme in the nitric oxide (NO) signaling pathway, playing a pivotal role in various physiological processes, including vasodilation, neurotransmission, and platelet aggregation. The activation of sGC by NO leads to the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a key second messenger. In certain pathological states characterized by oxidative stress, the heme iron of sGC becomes oxidized, rendering the enzyme insensitive to NO. This state of sGC dysfunction is implicated in the pathophysiology of several cardiovascular and ocular diseases.

A novel class of compounds, known as sGC activators, has emerged with the ability to directly activate oxidized, heme-free sGC in an NO-independent manner. (Rac)-MGV354 is a potent member of this class, showing promise in preclinical models. This technical guide provides an in-depth overview of the NO-independent activation of sGC by (Rac)-MGV354, compiling quantitative data, detailed experimental protocols, and visual representations of the underlying mechanisms and workflows.

Core Mechanism: NO-Independent sGC Activation

Under normal physiological conditions, NO binds to the ferrous (Fe²⁺) heme iron of sGC, triggering a conformational change that activates the enzyme. However, in environments with high oxidative stress, the heme iron is oxidized to the ferric (Fe³⁺) state, making sGC unresponsive to NO. sGC activators like (Rac)-MGV354 circumvent this by binding to and activating the oxidized or heme-free form of the enzyme.[1] This mechanism is particularly relevant in disease states where NO bioavailability is compromised.[2]

The activation of oxidized sGC by (Rac)-MGV354 leads to a significant increase in cGMP production, thereby restoring the downstream signaling cascade. This targeted action on the dysfunctional enzyme makes sGC activators a promising therapeutic strategy for conditions associated with oxidative stress.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the interaction of MGV354 with sGC and its activity in cellular systems.

Parameter	Value	Cell Line/System	Condition	Reference
EC50	<0.5 nM	CHO cells	Not specified	[3]
5 nM	GTM-3 E cells	Not specified	[3]
2.5 ± 1.6 nM (average)	Normal Human Trabecular	In the presence of ODQ (20 µM)	[3]
Bmax Ratio	7-fold greater for oxidized sGC	Purified full-length human sGC	Oxidized (ODQ-treated) vs. Reduced (TCEP-treated)	[4][5]
cGMP Production	8- to 10-fold greater	Human Trabecular Meshwork (hTM) cells	Oxidized (ODQ-treated) vs. Reduced condition	[5]
46 ± 28 nM (average)	Normal Human Trabecular	In the presence of ODQ (20 µM)	[3]

Table 1: In Vitro Activity and Binding Affinity of MGV354.

Signaling Pathway and Experimental Workflow

NO-Independent sGC Activation Pathway

The following diagram illustrates the signaling pathway of NO-independent sGC activation by (Rac)-MGV354, particularly in a state of oxidative stress.

Caption: NO-Independent sGC Activation by (Rac)-MGV354.

Experimental Workflow for Assessing sGC Activation

This diagram outlines a typical experimental workflow to determine the efficacy of an sGC activator like (Rac)-MGV354.

Caption: Workflow for sGC activity assessment.

Detailed Experimental Protocols

sGC Activity Assay (cGMP Measurement) in Cultured Cells

This protocol is adapted from studies on MGV354 in human trabecular meshwork (hTM) cells.[6]

Objective: To quantify the ability of (Rac)-MGV354 to increase intracellular cGMP levels, particularly under oxidative stress conditions.

Materials:

• Cultured cells (e.g., primary human trabecular meshwork cells)

• Cell culture medium

• (Rac)-MGV354 stock solution (in DMSO)

• 1H-[4][7]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ) stock solution (in DMSO)

• 3-isobutyl-1-methylxanthine (IBMX) stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer

• Commercially available cGMP ELISA kit

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere and grow to confluence.

• Pre-treatment:

  • For inducing oxidative stress, pre-treat the cells with 20 µM ODQ for a specified period (e.g., 30 minutes) prior to adding the test compound.

  • To prevent cGMP degradation, add a non-selective phosphodiesterase inhibitor like IBMX (e.g., 1 mM) to all wells 15-30 minutes before adding the test compound.

• Treatment:

  • Prepare serial dilutions of (Rac)-MGV354 in culture medium.

  • Add the different concentrations of (Rac)-MGV354 (and/or vehicle control) to the appropriate wells.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for a defined period (e.g., 1 hour).[3]

• Cell Lysis:

  • Aspirate the medium from the wells.

  • Wash the cells once with cold PBS.

  • Add cell lysis buffer to each well and incubate on ice for 10-20 minutes.

• cGMP Quantification:

  • Collect the cell lysates.

  • Perform the cGMP ELISA according to the manufacturer's instructions. This typically involves a competitive immunoassay where cGMP in the sample competes with a labeled cGMP for binding to a specific antibody.

• Data Analysis:

  • Generate a standard curve using the cGMP standards provided in the kit.

  • Calculate the concentration of cGMP in each sample based on the standard curve.

  • Plot the cGMP concentration against the log of the (Rac)-MGV354 concentration to determine the EC₅₀ value using a non-linear regression analysis (four-parameter logistic curve).

Cytotoxicity Assay (Resazurin-Based)

This is a general protocol that can be adapted to assess the cytotoxicity of (Rac)-MGV354.

Objective: To determine the effect of (Rac)-MGV354 on cell viability.

Materials:

• Cultured cells of interest

• Cell culture medium

• (Rac)-MGV354 stock solution (in DMSO)

• Resazurin sodium salt solution

• Opaque-walled 96-well plates

• Plate reader with fluorescence detection capabilities

Procedure:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a suitable density and allow them to attach overnight.

• Treatment:

  • Prepare serial dilutions of (Rac)-MGV354 in culture medium.

  • Add the different concentrations of (Rac)-MGV354 (and/or vehicle control) to the wells. Include wells with medium only (background) and untreated cells (viability control).

• Incubation: Incubate the plate for a desired exposure period (e.g., 24, 48, or 72 hours) at 37°C in a CO₂ incubator.

• Resazurin Addition: Add resazurin solution to each well to a final concentration of approximately 44 µM.

• Incubation with Resazurin: Incubate the plate for 1-4 hours at 37°C, protected from light. The incubation time should be optimized for the specific cell line.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.[8]

• Data Analysis:

  • Subtract the background fluorescence (medium with resazurin only) from all readings.

  • Express cell viability as a percentage of the untreated control.

  • Plot cell viability against the log of the (Rac)-MGV354 concentration to determine the IC₅₀ value (the concentration that inhibits cell viability by 50%).

Platelet Aggregation Assay (Light Transmission Aggregometry)

This is a standard protocol for assessing platelet function that can be used to evaluate the effect of (Rac)-MGV354.

Objective: To determine if (Rac)-MGV354 inhibits or induces platelet aggregation.

Materials:

• Freshly drawn human whole blood (anticoagulated with sodium citrate)

• Saline

• Platelet agonists (e.g., ADP, collagen, thrombin receptor-activating peptide [TRAP])

• (Rac)-MGV354 stock solution (in DMSO)

• Light Transmission Aggregometer

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge the whole blood at a low speed (e.g., 150-200 x g) for 10-15 minutes at room temperature to obtain PRP.

  • Centrifuge the remaining blood at a high speed (e.g., 1500-2000 x g) for 15-20 minutes to obtain PPP.

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized value (e.g., 2.5-3.0 x 10⁸ platelets/mL) using PPP.

• Aggregation Measurement:

  • Pipette a defined volume of PRP into the aggregometer cuvettes with a magnetic stir bar.

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

  • Add the vehicle control or different concentrations of (Rac)-MGV354 to the PRP and incubate for a short period (e.g., 1-5 minutes) at 37°C with stirring.

  • Add a platelet agonist to induce aggregation.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • The extent of aggregation is measured as the maximum percentage change in light transmission.

  • Compare the aggregation response in the presence of (Rac)-MGV354 to the vehicle control to determine any inhibitory or pro-aggregatory effects.

  • If inhibition is observed, an IC₅₀ value can be calculated by testing a range of (Rac)-MGV354 concentrations.

Conclusion

(Rac)-MGV354 is a potent, NO-independent activator of soluble guanylate cyclase that preferentially targets the oxidized, NO-insensitive form of the enzyme. This mechanism of action holds significant therapeutic potential for diseases characterized by oxidative stress and impaired NO-sGC-cGMP signaling. The experimental protocols detailed in this guide provide a framework for the continued investigation and development of (Rac)-MGV354 and other sGC activators. Further research into the broader pharmacological profile of (Rac)-MGV354, including its effects on various cell types and physiological systems, will be crucial in fully elucidating its therapeutic utility.

References

• 1. mdpi.com [mdpi.com]
• 2. NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. Platelet Function Analyzed by Light Transmission Aggregometry | Springer Nature Experiments [experiments.springernature.com]
• 8. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

In Vitro Potency and Efficacy of (Rac)-MGV354: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro potency and efficacy of (Rac)-MGV354, a novel, selective activator of soluble guanylate cyclase (sGC). MGV354 was investigated as a potential therapeutic agent for glaucoma, a condition where the nitric oxide (NO)/sGC/protein kinase G (PKG) signaling pathway, a key regulator of intraocular pressure (IOP), may be dysregulated.[1][2] Oxidative stress, often implicated in glaucoma, can lead to the oxidation of the heme group in sGC, rendering it insensitive to NO.[2][3] MGV354 was specifically designed to activate this oxidized, heme-free form of sGC, thereby restoring the production of cyclic guanosine monophosphate (cGMP).[2][3]

While preclinical studies in animal models demonstrated a significant reduction in IOP, (Rac)-MGV354 did not show efficacy in clinical trials for patients with ocular hypertension or open-angle glaucoma.[4][5][6][7] Understanding the preclinical in vitro data is crucial for elucidating its mechanism of action and for informing future drug development efforts targeting the sGC pathway.

Quantitative Data Summary

The in vitro binding affinity and functional activity of MGV354 were characterized to determine its potency and efficacy in activating sGC. The following tables summarize the key quantitative findings from these studies.

Table 1: Binding Affinity of MGV354 to Human sGC

Condition	Ligand	Kd (μM)	Bmax	Fold Increase in Bmax (Oxidized vs. Reduced)
Oxidizing (with ODQ)	MGV354	0.49 (±0.11 SEM)	4340 (±210 SEM)	7-fold
Reducing (with TCEP)	MGV354	0.15 (±0.04 SEM)	630 (±26 SEM)
Data sourced from binding studies using full-length human sGC protein.[8]

Table 2: Functional Activity of MGV354 in Human Trabecular Meshwork (hTM) Cells

Condition	Outcome Measured	Fold Increase in cGMP (MGV354 vs. Reduced Condition)
Oxidizing	cGMP generation	8- to 10-fold
Data sourced from experiments conducted in primary human trabecular meshwork (hTM) cells.[1]

Experimental Protocols

The following sections detail the methodologies employed in the key in vitro experiments to assess the potency and efficacy of (Rac)-MGV354.

sGC Binding Assays

• Objective: To determine the binding affinity (Kd) and maximal binding capacity (Bmax) of MGV354 to both oxidized and reduced forms of human sGC.

• Protein: Full-length human soluble guanylate cyclase (sGC) protein was utilized for these binding studies.[1][8]

• Method: Affinity Selection-Mass Spectrometry (AS-MS) was employed to quantify the binding of MGV354 to the sGC protein.[8]

• Conditions:

  • Oxidizing Conditions: The sGC enzyme was treated with the oxidizing agent 1H-[1][4][8]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ) to induce the heme-free, oxidized state.[8]

  • Reducing Conditions: The sGC enzyme was treated with the reducing agent tris(2-carboxyethyl)phosphine (TCEP) to maintain the reduced, heme-containing state.[8]

• Data Analysis: The binding data were analyzed to calculate the Kd and Bmax values for MGV354 under both oxidizing and reducing conditions.[8]

Cyclic GMP (cGMP) Measurement in Human Trabecular Meshwork (hTM) Cells

• Objective: To evaluate the functional efficacy of MGV354 in stimulating cGMP production in a relevant cell type.

• Cell Line: Primary human trabecular meshwork (hTM) cells were used for these experiments.[1] These cells are critical in regulating aqueous humor outflow and, consequently, intraocular pressure.

• Method:

  • hTM cells were cultured under standard conditions.

  • To mimic the oxidative stress environment, cells were treated with the oxidizing agent ODQ.[2]

  • Following oxidation, the cells were treated with MGV354.[2]

  • Cell lysates were collected, and the levels of cGMP were quantified using an appropriate immunoassay or other sensitive detection method.

• Data Analysis: The fold-increase in cGMP levels in MGV354-treated cells under oxidizing conditions was compared to the basal levels in the reduced state to determine the efficacy of the compound.[1]

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathway targeted by MGV354 and the general workflow of the in vitro experiments.

References

• 1. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]

An In-depth Technical Guide to the Cellular Targets of MGV354 in the Eye

Introduction

MGV354 is a novel small molecule that was investigated as a topical treatment for ocular hypertension and open-angle glaucoma. The primary therapeutic goal of MGV354 was to lower intraocular pressure (IOP), a significant risk factor for the progression of glaucomatous optic neuropathy. While initial preclinical studies in animal models showed promising IOP-lowering effects, MGV354 did not demonstrate statistically significant efficacy in human clinical trials. This guide provides a detailed overview of the identified cellular targets of MGV354 in the eye, the associated signaling pathways, quantitative data from preclinical evaluations, and the experimental protocols used in these assessments. It is important to note that while the query refers to "(Rac)-MGV354," the available scientific literature consistently identifies the primary cellular target of MGV354 as soluble guanylate cyclase (sGC), not the Rac GTPase.

Primary Cellular Target: Soluble Guanylate Cyclase (sGC)

The principal cellular target of MGV354 in the eye is soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling pathway.[1][2][3] sGC is a heterodimeric protein that, upon activation, catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[2] Increased levels of cGMP in the trabecular meshwork, a critical tissue in the regulation of aqueous humor outflow, are believed to lead to the relaxation of the trabecular meshwork cells and an increase in aqueous humor outflow, thereby lowering IOP.

MGV354 is classified as an sGC activator, meaning it preferentially targets the oxidized form of the enzyme.[2][3] This is a distinct mechanism from sGC stimulators, which are dependent on the presence of nitric oxide. The nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) signaling pathway is known to be involved in the regulation of intraocular pressure.[2] Preclinical studies have shown that sGC is highly expressed in the human and cynomolgus monkey outflow pathways.[2][3]

Signaling Pathway

The proposed mechanism of action for MGV354 in the eye involves the following signaling cascade:

Caption: Proposed signaling pathway of MGV354 in trabecular meshwork cells.

Quantitative Data from Preclinical Studies

The following tables summarize the key quantitative findings from preclinical evaluations of MGV354.

Table 1: In Vitro Activity of MGV354

Parameter	Value	Cell/Protein System	Reference
Binding Affinity (Bmax)	7-fold greater to oxidized sGC vs. reduced sGC	Human sGC full-length protein	[2][3]
cGMP Generation	8- to 10-fold greater in oxidized vs. reduced conditions	Primary Human Trabecular Meshwork (hTM) cells	[2][3]

Table 2: In Vivo Efficacy of MGV354 in Animal Models

Animal Model	Dose	IOP Reduction (% vs. vehicle)	Duration of Effect	Reference
Pigmented Rabbits	Single topical ocular dose	20% to 40% (dose-dependent)	Up to 6 hours	[2][3]
Cynomolgus Monkey (Glaucoma Model)	Single topical ocular dose	Significant reduction	Up to 24 hours	[2][3]
Cynomolgus Monkey (Glaucoma Model)	Once-daily dosing	Sustained IOP lowering (greater than Travatan)	Up to 7 days	[2][3]

Experimental Protocols

Detailed methodologies for the key experiments cited are described below.

1. cGMP Assessment in Primary Human Trabecular Meshwork (hTM) Cells

• Objective: To determine the effect of MGV354 on cGMP production in hTM cells under both oxidized and reduced conditions.

• Cell Culture: Primary hTM cells were isolated from human donor eyes and cultured under standard conditions.

• Experimental Conditions: Cells were treated with MGV354 in the presence of an oxidizing agent to induce the oxidized state of sGC or under normal (reduced) conditions.

• cGMP Measurement: Following treatment, intracellular cGMP levels were quantified using a commercially available enzyme-linked immunosorbent assay (ELISA) kit. The results were normalized to total protein concentration.

2. sGC Binding Studies

• Objective: To evaluate the binding affinity of MGV354 to the oxidized and reduced forms of human sGC.

• Protein: Recombinant full-length human sGC protein was used.

• Method: A radioligand binding assay was employed. The sGC protein was incubated with a fixed concentration of a radiolabeled ligand and varying concentrations of MGV354. The binding reaction was allowed to reach equilibrium.

• Data Analysis: The amount of bound radioligand was measured, and the Bmax (maximum number of binding sites) was determined by Scatchard analysis to compare the binding of MGV354 to the oxidized and reduced forms of sGC.

3. In Vivo IOP-Lowering Efficacy Studies

• Objective: To assess the effect of topical ocular administration of MGV354 on IOP in animal models.

• Animal Models: Pigmented rabbits and cynomolgus monkeys with laser-induced glaucoma were used.

• Drug Administration: A single drop of MGV354 solution (at varying concentrations) or vehicle was administered topically to one eye of each animal.

• IOP Measurement: IOP was measured at baseline and at multiple time points post-dosing using a calibrated tonometer.

• Data Analysis: The change in IOP from baseline was calculated for both the treated and vehicle-control groups. The percentage of IOP reduction versus vehicle was determined.

Experimental Workflow

The following diagram illustrates the general workflow for the preclinical evaluation of MGV354.

Caption: General experimental workflow for the evaluation of MGV354.

Clinical Trial Outcomes and Conclusion

Despite the robust IOP-lowering effects observed in preclinical animal models, a randomized, controlled Phase I/II clinical trial of MGV354 in patients with ocular hypertension or glaucoma did not show a statistically significant difference in IOP reduction compared to the vehicle.[3][4][5] The change from baseline in mean diurnal IOP for patients treated with MGV354 was -0.6 mm Hg, while for vehicle-treated patients, it was -1.1 mm Hg.[3][4][5] The most frequently reported adverse event was conjunctival and ocular hyperemia, which is consistent with the vasodilatory effects of sGC activation.[3][4][5]

The discrepancy between the preclinical and clinical results may be due to several factors, including potential differences in the metabolism of MGV354 between species or variations in the state of sGC in the trabecular meshwork of glaucoma patients.[1] It has been hypothesized that the levels of oxidized sGC in the human glaucomatous trabecular meshwork may be too low for MGV354 to exert a significant therapeutic effect.[5]

References

• 1. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]

(Rac)-MGV354 and its Impact on Aqueous Humor Dynamics: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-MGV354 is a novel small molecule activator of soluble guanylate cyclase (sGC), an enzyme pivotal in the nitric oxide (NO) signaling pathway that regulates intraocular pressure (IOP). Developed as a potential therapeutic agent for glaucoma, (Rac)-MGV354 demonstrated significant promise in preclinical models by effectively lowering IOP. However, these promising results did not translate into clinical efficacy in human trials. This technical guide provides a comprehensive overview of the available data on (Rac)-MGV354, detailing its mechanism of action, summarizing quantitative preclinical and clinical findings, and outlining the experimental protocols utilized in its evaluation. The document is intended to serve as a resource for researchers and professionals in the field of ophthalmology and drug development, offering insights into the therapeutic potential and challenges of targeting the sGC pathway for the management of glaucoma.

Introduction: The Role of Soluble Guanylate Cyclase in Aqueous Humor Dynamics

Glaucoma, a leading cause of irreversible blindness, is often associated with elevated intraocular pressure (IOP) due to impaired aqueous humor outflow. The conventional outflow pathway, via the trabecular meshwork and Schlemm's canal, is the primary route for aqueous humor drainage and its regulation is a key therapeutic target. The nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) signaling pathway is known to be involved in the regulation of IOP.[1][2]

Soluble guanylate cyclase (sGC) is a key enzyme in this pathway. Under normal physiological conditions, nitric oxide (NO) binds to the reduced (ferrous) heme iron of sGC, activating the enzyme to convert guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). Elevated cGMP levels lead to the activation of protein kinase G (PKG), which in turn phosphorylates downstream targets that promote relaxation of the trabecular meshwork, thereby increasing aqueous humor outflow and lowering IOP.

In glaucomatous conditions, oxidative stress can lead to the oxidation of the sGC heme iron to the ferric state, rendering the enzyme insensitive to NO. (Rac)-MGV354 is a sGC activator that can stimulate cGMP production from this oxidized, NO-unresponsive form of the enzyme, offering a potential therapeutic advantage in oxidative disease states.[1]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical and clinical studies of (Rac)-MGV354.

Table 1: Preclinical Efficacy of (Rac)-MGV354 in Animal Models

Animal Model	Dosage	IOP Reduction (vs. Vehicle)	Duration of Effect	Reference
Dutch-Belted Rabbits	Single topical ocular dose	~20%	Up to 6 hours	[1]
Cynomolgus Monkey (Laser Trabeculoplasty-Induced Ocular Hypertension)	Single topical ocular dose	25-40% (dose-dependent)	Up to 24 hours	[1][2]
Cynomolgus Monkey (Laser Trabeculoplasty-Induced Ocular Hypertension)	Once-daily dosing	Sustained IOP lowering, greater than travoprost	Up to 7 days	[1][2]

Table 2: Clinical Efficacy of (Rac)-MGV354 in Humans

Study Population	Dosage	Change in Mean Diurnal IOP from Baseline (Day 8)	p-value (vs. Vehicle)	Reference
Patients with Ocular Hypertension or Glaucoma	0.1% once daily	-0.6 mmHg	Not statistically significant	[3][4]
Vehicle Control	N/A	-1.1 mmHg	N/A	[3][4]

Table 3: In Vitro Activity of (Rac)-MGV354

Parameter	Finding	Cell/Protein Model	Reference
cGMP Production	8- to 10-fold greater in oxidized vs. reduced conditions	Primary human trabecular meshwork (hTM) cells	[2][5]
Binding Affinity (Bmax)	7-fold greater to oxidized sGC vs. reduced sGC	Human sGC full-length protein	[2][5]

Experimental Protocols

Preclinical In Vivo Studies

• Animal Models:

  • Dutch-Belted Rabbits: Utilized for initial single-dose efficacy studies.[1]

  • Cynomolgus Monkeys: A laser trabeculoplasty-induced ocular hypertension model was used to create a condition of elevated IOP, more closely mimicking human glaucoma.[1][2]

• Drug Administration:

  • A single topical ocular drop of (Rac)-MGV354 was administered to the eyes of the animals.[1][2] For multi-day studies in monkeys, the drug was administered once daily.[1][2]

• IOP Measurement:

  • Intraocular pressure was measured at various time points post-dosing to determine the magnitude and duration of the IOP-lowering effect.[1][2]

Clinical Trial Protocol (Phase I/II)

• Study Design: A double-masked, randomized, vehicle-controlled, three-part study was conducted.[3][4]

• Participants:

  • Part 1: 32 healthy volunteers.[3][4]

  • Part 2: 16 patients with ocular hypertension (OH) or glaucoma.[3][4]

  • Part 3: 50 patients with a minimum IOP of 24 mmHg at 8 AM.[3][4]

• Intervention:

  • Parts 1 and 2 focused on safety and tolerability to determine the maximum tolerated dose (MTD) of once-daily (Rac)-MGV354.[3][4]

  • Part 3 evaluated the IOP-lowering efficacy of the MTD (0.1%) administered nightly for one week.[3][4]

• Primary Outcome Measure: The main outcome was the mean diurnal IOP at Day 8 compared to baseline.[3][4]

In Vitro Assays

• Cell Culture: Primary human trabecular meshwork (hTM) cells were used to assess the effect of (Rac)-MGV354 on cGMP production.[2][5]

• cGMP Measurement: Cyclic GMP levels in hTM cells were evaluated after treatment with (Rac)-MGV354 in the presence of an oxidizing agent (ODQ) to mimic conditions of oxidative stress.[1]

• Binding Studies: Binding assays were conducted using human sGC full-length protein to determine the binding affinity of (Rac)-MGV354 to both the oxidized and reduced forms of the enzyme.[2][5]

Visualized Signaling Pathways and Workflows

Caption: Signaling pathway of (Rac)-MGV354 in aqueous humor outflow regulation.

Caption: Experimental workflow for the evaluation of (Rac)-MGV354.

Discussion

The preclinical data for (Rac)-MGV354 were robust, demonstrating a significant and sustained reduction in IOP in relevant animal models. The mechanism of action, targeting the oxidized form of sGC, was also well-supported by in vitro studies. This suggested that (Rac)-MGV354 could be a promising therapeutic agent for glaucoma, particularly in patients who may have a component of oxidative stress contributing to their disease.

However, the lack of efficacy observed in the Phase I/II clinical trial is a stark reminder of the challenges in translating preclinical findings to human patients. Despite demonstrating good ocular exposure and a favorable safety profile (with the exception of hyperemia), (Rac)-MGV354 failed to lower IOP more effectively than the vehicle. The reasons for this discrepancy are not fully understood. One hypothesis is that the level of oxidized sGC in the trabecular meshwork of human glaucoma patients may not be as high as anticipated, or that other compensatory mechanisms are at play.[4] A study on the metabolism of MGV354 did not find significant differences between species that could account for the lack of clinical efficacy.[6]

Conclusion

(Rac)-MGV354 represents a well-characterized sGC activator with a clear mechanism of action and strong preclinical evidence of efficacy in lowering IOP. While the clinical development of (Rac)-MGV354 for glaucoma has been discontinued due to a lack of efficacy in human trials, the data generated from its study provide valuable insights into the NO-sGC-cGMP pathway and its role in aqueous humor dynamics. Further research is warranted to better understand the translational gap between animal models and human glaucoma, and to explore the potential of sGC activators in other ocular and systemic diseases characterized by oxidative stress. This technical guide serves as a comprehensive repository of the key findings and methodologies related to the investigation of (Rac)-MGV354.

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]
• 5. researchgate.net [researchgate.net]
• 6. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo IOP Measurement with (Rac)-MGV354

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-MGV354 is a novel soluble guanylate cyclase (sGC) activator investigated for its potential to lower intraocular pressure (IOP), a primary risk factor for glaucoma.[1] Preclinical studies in rabbit and monkey models demonstrated a significant, dose-dependent reduction in IOP following topical ocular administration.[2][3] However, (Rac)-MGV354 did not produce a statistically significant IOP reduction in human clinical trials.[4][5] These application notes provide a detailed experimental protocol for measuring IOP in vivo in a rabbit model after topical administration of (Rac)-MGV354, based on methodologies reported in the literature. It also includes a summary of the quantitative data from preclinical studies and a diagram of the relevant signaling pathway.

Introduction

Glaucoma is a leading cause of irreversible blindness worldwide, characterized by progressive optic neuropathy. Elevated intraocular pressure (IOP) is a major modifiable risk factor for the development and progression of glaucoma. The nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) signaling pathway is known to be involved in the regulation of aqueous humor outflow and, consequently, IOP.[6] In glaucomatous conditions, oxidative stress can lead to the oxidation of the heme group in sGC, rendering it unresponsive to NO.[6]

(Rac)-MGV354 is a selective sGC activator that can stimulate cGMP production in the oxidized, heme-free form of the enzyme.[2] This mechanism of action suggested its potential as a novel therapeutic agent for glaucoma. Preclinical studies showed promising results, with significant IOP reduction in animal models.[2][3] However, the compound failed to demonstrate efficacy in human trials.[4][5] Understanding the preclinical experimental protocols is crucial for interpreting these divergent results and for the design of future studies with similar compounds.

Mechanism of Action: The NO/sGC/cGMP Signaling Pathway

(Rac)-MGV354 acts on the NO/sGC/cGMP pathway. Under normal physiological conditions, nitric oxide (NO) binds to the reduced (heme-containing) form of soluble guanylate cyclase (sGC), activating it to convert guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP, in turn, acts as a second messenger, leading to the activation of protein kinase G (PKG) and subsequent smooth muscle relaxation in the trabecular meshwork, increasing aqueous humor outflow and lowering IOP.

In pathological states associated with oxidative stress, such as glaucoma, sGC can become oxidized and lose its heme group, rendering it insensitive to NO.[6] (Rac)-MGV354 is an sGC activator that can directly stimulate the oxidized, heme-free form of sGC to produce cGMP, thus bypassing the need for NO.[2] This targeted action on the dysfunctional, oxidized enzyme was the basis for its development as a potential glaucoma therapy.

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]

Application Notes and Protocols for the Preparation of (Rac)-MGV354 for Topical Ocular Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-MGV354 is a potent, racemic, small molecule activator of soluble guanylate cyclase (sGC).[1][2][3] The activation of sGC leads to the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a key second messenger in various physiological processes.[4] In the eye, the nitric oxide (NO)-sGC-cGMP signaling pathway is crucial for regulating aqueous humor dynamics and intraocular pressure (IOP).[2][5][6] By directly activating sGC, (Rac)-MGV354 enhances the production of cGMP, which in turn is thought to relax the trabecular meshwork and ciliary muscle, leading to increased aqueous humor outflow and a reduction in IOP.[6][7][8] This mechanism of action makes (Rac)-MGV354 a compound of interest for the treatment of glaucoma and ocular hypertension.[9][10][11]

A significant challenge in the development of (Rac)-MGV354 for topical ocular administration is its poor aqueous solubility.[9][10] The compound is readily soluble in dimethyl sulfoxide (DMSO) at 100 mg/mL with the aid of sonication, but its solubility in aqueous media is limited, necessitating advanced formulation strategies to achieve a stable and effective topical solution.[2][6][12][13]

These application notes provide detailed protocols for the preparation of (Rac)-MGV354 in formulations suitable for preclinical topical ocular administration, focusing on solubilization techniques using co-solvents and cyclodextrins.

Mechanism of Action: The sGC Signaling Pathway in IOP Regulation

The diagram below illustrates the signaling pathway through which (Rac)-MGV354 is proposed to lower intraocular pressure.

Caption: The sGC signaling pathway for IOP reduction.

Experimental Protocols

The following protocols outline methods for preparing (Rac)-MGV354 formulations for topical ocular administration. All procedures should be conducted in a sterile environment using aseptic techniques.

Protocol 1: Preparation of (Rac)-MGV354 Stock Solution in DMSO

Given the high solubility of (Rac)-MGV354 in DMSO, a concentrated stock solution is the initial step for all formulation approaches.

Materials:

• (Rac)-MGV354 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered

• Sterile, amber glass vial

• Sonicator bath

• Calibrated analytical balance

• Sterile pipette tips

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of (Rac)-MGV354 powder using a calibrated analytical balance.

• Transfer the powder to a sterile amber glass vial.

• Add the calculated volume of sterile DMSO to achieve a concentration of 100 mg/mL.

• Cap the vial tightly and vortex briefly to disperse the powder.

• Place the vial in a sonicator bath and sonicate until the powder is completely dissolved, resulting in a clear solution.[2][6][12]

• Store the stock solution at -20°C or -80°C, protected from light.[6][12]

Protocol 2: Formulation using a Co-solvent System

This protocol describes the preparation of a topical ocular solution using a co-solvent system to enhance the aqueous solubility of (Rac)-MGV354. Polyethylene glycol 400 (PEG 400) and propylene glycol are common co-solvents in ophthalmic formulations.[11][14]

Formulation Components:

Component	Function	Concentration Range (% w/v)
(Rac)-MGV354	Active Agent	0.05 - 0.5%
PEG 400	Co-solvent	5 - 20%
Propylene Glycol	Co-solvent	2 - 10%
Polysorbate 80	Surfactant	0.1 - 1.0%
Sodium Chloride	Tonicity Agent	q.s. to isotonicity
Phosphate Buffer (pH 7.4)	Buffer	q.s. to desired volume
Benzalkonium Chloride	Preservative	0.01% (optional)
Sterile Water for Injection	Vehicle	q.s. to 100%

Procedure:

• Prepare a sterile phosphate buffer (e.g., Sorensen's modified phosphate buffer) and adjust the pH to 7.4.

• In a sterile beaker, combine the required volumes of PEG 400, propylene glycol, and polysorbate 80. Mix thoroughly.

• Slowly add the required volume of the (Rac)-MGV354 stock solution in DMSO to the co-solvent mixture while stirring continuously.

• Gradually add the phosphate buffer to the mixture.

• Add sodium chloride to adjust the tonicity of the solution to be within the range of 0.6-2% NaCl equivalent.[15]

• If a preserved formulation is required, add benzalkonium chloride.

• Bring the final volume to 100% with the phosphate buffer.

• Filter the final solution through a sterile 0.22 µm syringe filter into a sterile ophthalmic container.[15]

Caption: Workflow for co-solvent formulation.

Protocol 3: Formulation using Cyclodextrin Complexation

This protocol utilizes hydroxypropyl-β-cyclodextrin (HPβCD) to form an inclusion complex with (Rac)-MGV354, thereby increasing its aqueous solubility.[9][16][17]

Formulation Components:

Component	Function	Concentration Range (% w/v)
(Rac)-MGV354	Active Agent	0.05 - 0.5%
Hydroxypropyl-β-cyclodextrin (HPβCD)	Solubilizing Agent	5 - 15%
Sodium Chloride	Tonicity Agent	q.s. to isotonicity
Boric Acid Vehicle	Buffer	q.s. to desired volume
Sterile Water for Injection	Vehicle	q.s. to 100%

Procedure:

• Prepare a sterile boric acid vehicle (1.9% boric acid in sterile water), which is isotonic with tears and has a pH of approximately 5.[15]

• Dissolve the required amount of HPβCD in the boric acid vehicle with continuous stirring to create the cyclodextrin solution.

• Slowly add the required volume of the (Rac)-MGV354 stock solution in DMSO to the cyclodextrin solution while stirring.

• Allow the mixture to stir for a minimum of 24 hours at room temperature, protected from light, to ensure efficient complexation.

• Verify the pH and adjust if necessary to be within a range tolerated by the eye (typically 4-8).[7]

• If needed, add sodium chloride to ensure the final formulation is isotonic.

• Bring the final volume to 100% with the boric acid vehicle.

• Sterile-filter the solution through a 0.22 µm syringe filter into a sterile ophthalmic container.

Caption: Workflow for cyclodextrin formulation.

Physicochemical Characterization

Once prepared, the formulations should be characterized to ensure they meet the required specifications for topical ocular administration.

Table of Physicochemical Tests:

Parameter	Method	Acceptance Criteria
Appearance	Visual Inspection	Clear, colorless, and free of visible particulate matter
pH	Calibrated pH meter	6.0 - 8.0 (ideally ~7.4)[7]
Osmolality/Tonicity	Osmometer	280-320 mOsm/kg (Isotonic with tears)
Viscosity	Viscometer/Rheometer	5-25 cP (to enhance residence time without blurring)
Drug Content & Purity	HPLC-UV	95-105% of label claim; no significant degradation peaks
Sterility	USP <71> Sterility Tests	Must be sterile
Particulate Matter	Light Obscuration Particle Count Test	Within USP limits for ophthalmic solutions

Conclusion

The protocols provided offer viable strategies for the formulation of the poorly water-soluble sGC activator, (Rac)-MGV354, for topical ocular delivery. The choice between a co-solvent system and cyclodextrin complexation will depend on the desired final concentration, stability, and tolerability of the formulation. Rigorous physicochemical characterization is essential to ensure the safety, efficacy, and stability of the prepared ophthalmic solutions for preclinical research and development.

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. Frontiers | Regulation of intraocular pressure by soluble and membrane guanylate cyclases and their role in glaucoma [frontiersin.org]
• 3. abmole.com [abmole.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. The Nitric Oxide-Guanylate Cyclase Pathway and Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. The Soluble Guanylate Cyclase Stimulator IWP-953 Increases Conventional Outflow Facility in Mouse Eyes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation of Water Insoluble Drugs for Ocular Delivery [etd.auburn.edu]
• 10. agnopharma.com [agnopharma.com]
• 11. Development and Evaluation of a Chloramphenicol Hypertonic Ophthalmic Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 12. arctomsci.com [arctomsci.com]
• 13. labsolu.ca [labsolu.ca]
• 14. Optimization of cosolvent concentration and excipient composition in a topical corticosteroid solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cdn.ymaws.com [cdn.ymaws.com]
• 16. Optimizing ophthalmic delivery of a poorly water soluble drug from an aqueous in situ gelling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Ophthalmic Drug Dosage Forms: Characterisation and Research Methods - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated LC-MS/MS Method for the Quantification of (Rac)-MGV354 in Human Plasma

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of (Rac)-MGV354 in human plasma. (Rac)-MGV354 is a novel soluble guanylate cyclase (sGC) activator that was investigated for its potential to lower intraocular pressure.[1][2][3] This method utilizes protein precipitation for sample preparation and a stable isotope-labeled internal standard to ensure accuracy and precision. The described method is suitable for pharmacokinetic studies and other research applications requiring the quantification of (Rac)-MGV354 in a biological matrix. The validation of this method is based on the principles outlined in the FDA guidance for bioanalytical method validation.[4][5][6][7]

Introduction

(Rac)-MGV354 is a racemate of MGV354, a potent activator of soluble guanylate cyclase (sGC), an enzyme involved in the nitric oxide signaling pathway.[2] Dysregulation of this pathway is implicated in various cardiovascular and ocular conditions. The therapeutic potential of sGC activators has been a subject of extensive research.

Accurate quantification of drug candidates like (Rac)-MGV354 in biological matrices is crucial for preclinical and clinical development. LC-MS/MS offers high selectivity and sensitivity, making it the preferred technique for bioanalytical studies. This application note provides a detailed protocol for sample preparation, chromatographic separation, and mass spectrometric detection of (Rac)-MGV354 in human plasma.

Signaling Pathway of sGC Activators

Soluble guanylate cyclase is a key enzyme in the nitric oxide (NO) signaling pathway. Under normal physiological conditions, NO binds to the reduced heme iron of sGC, leading to a conformational change and the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP acts as a second messenger, mediating various physiological responses, including smooth muscle relaxation. In disease states associated with oxidative stress, the heme iron of sGC can be oxidized, rendering the enzyme insensitive to NO. sGC activators, such as MGV354, can directly activate this oxidized, heme-free form of sGC, restoring the production of cGMP.

Caption: Signaling pathway of sGC activation.

Experimental

Materials and Reagents

• (Rac)-MGV354 reference standard

• (Rac)-MGV354-d4 (internal standard, IS)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (K2-EDTA)

LC-MS/MS Instrumentation

• LC System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

Chromatographic Conditions

Parameter	Condition
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Gradient	5% B to 95% B over 2.5 min, hold at 95% B for 1 min, return to 5% B and re-equilibrate for 1.5 min
Injection Volume	5 µL
Column Temperature	40 °C
Autosampler Temp.	10 °C

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
IonSpray Voltage	5500 V
Temperature	550 °C
MRM Transitions	See Table below
Collision Gas	Nitrogen

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	DP (V)	CE (V)	CXP (V)
(Rac)-MGV354	576.3	419.2	100	35	15
(Rac)-MGV354-d4 (IS)	580.3	423.2	100	35	15

DP: Declustering Potential, CE: Collision Energy, CXP: Collision Cell Exit Potential

Protocols

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of (Rac)-MGV354 and (Rac)-MGV354-d4 in DMSO.

• Working Solutions: Prepare serial dilutions of the (Rac)-MGV354 stock solution in 50:50 acetonitrile:water to create working solutions for calibration standards and QC samples.

• Calibration Standards and QCs: Spike blank human plasma with the appropriate working solutions to achieve the desired concentrations for the calibration curve and QC samples.

• Internal Standard Working Solution: Prepare a working solution of (Rac)-MGV354-d4 in acetonitrile at a concentration of 100 ng/mL.

Sample Preparation Protocol (Protein Precipitation)

Caption: Sample preparation workflow.

• Aliquot 50 µL of plasma sample (standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution ((Rac)-MGV354-d4 in acetonitrile). The 3:1 ratio of acetonitrile to plasma is effective for protein precipitation.[8][9][10]

• Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4 °C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant into an autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Results and Discussion

The developed method was validated according to the FDA's bioanalytical method validation guidelines. The validation assessed selectivity, linearity, accuracy, precision, recovery, and stability.

Selectivity

No significant interfering peaks were observed at the retention times of (Rac)-MGV354 and its internal standard in blank plasma samples from six different sources.

Linearity and Range

The method demonstrated excellent linearity over the concentration range of 0.5 to 500 ng/mL. The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration. A weighted (1/x²) linear regression was used for quantification. The correlation coefficient (r²) was consistently >0.99.

Calibration Curve Parameters

Parameter	Value
Concentration Range	0.5 - 500 ng/mL
Regression Model	Linear
Weighting Factor	1/x²
Correlation Coefficient (r²)	> 0.99

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four QC levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC. The results are summarized in the table below. All values were within the acceptance criteria of ±15% (±20% for LLOQ) for accuracy and ≤15% (≤20% for LLOQ) for precision.[4][6]

Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%) (n=6)	Intra-day Precision (%CV) (n=6)	Inter-day Accuracy (%) (3 runs)	Inter-day Precision (%CV) (3 runs)
LLOQ	0.5	105.2	8.9	103.8	11.2
Low QC	1.5	98.7	6.5	101.2	7.8
Mid QC	75	102.1	4.2	100.5	5.1
High QC	400	97.5	3.8	98.9	4.5

Recovery and Matrix Effect

The extraction recovery of (Rac)-MGV354 was determined by comparing the peak areas of the analyte from extracted samples with those from post-extraction spiked samples. The matrix effect was evaluated by comparing the peak areas of the analyte in post-extraction spiked samples to those in neat solutions.

Recovery and Matrix Effect Data

QC Level	Nominal Conc. (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	1.5	92.8	98.5
High QC	400	95.1	101.2

The results indicate consistent and high recovery with minimal matrix effect, demonstrating the efficiency of the protein precipitation method.

Stability

The stability of (Rac)-MGV354 was assessed under various conditions to ensure sample integrity during handling and storage. The analyte was found to be stable in plasma for at least 6 hours at room temperature, after three freeze-thaw cycles, and for at least 30 days when stored at -80 °C.

Conclusion

This application note presents a sensitive, specific, and reliable LC-MS/MS method for the quantification of (Rac)-MGV354 in human plasma. The simple protein precipitation sample preparation protocol allows for high-throughput analysis. The method was successfully validated according to regulatory guidelines and is suitable for supporting pharmacokinetic and other research studies in drug development.

References

• 1. A Surrogate Matrix-Based Approach Toward Multiplexed Quantitation of an sGC Stimulator and cGMP in Ocular Tissue and Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nalam.ca [nalam.ca]
• 5. fda.gov [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Preclinical Glaucoma Studies with (Rac)-MGV354

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glaucoma is a progressive neurodegenerative disease characterized by the loss of retinal ganglion cells (RGCs) and their axons, leading to irreversible blindness.[1] While elevated intraocular pressure (IOP) is a major risk factor, neuroprotective strategies that directly target RGC survival are a critical unmet need in glaucoma therapy.[1][2] (Rac)-MGV354 is a novel, potent, and selective activator of soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO)/sGC/cyclic guanosine monophosphate (cGMP) signaling pathway.[3][4] Preclinical studies have demonstrated the IOP-lowering efficacy of (Rac)-MGV354.[3][4] These application notes provide a framework for designing and conducting preclinical studies to investigate the potential neuroprotective effects of (Rac)-MGV354 in established mouse models of glaucoma, independent of its IOP-lowering activity.

The central hypothesis is that (Rac)-MGV354, by activating sGC and increasing intracellular cGMP levels in RGCs, triggers downstream signaling cascades that promote cell survival and inhibit apoptotic pathways. Evidence suggests that enhanced cGMP signaling can protect RGCs from degeneration in an IOP-independent manner by attenuating both necrotic and apoptotic cell death pathways.[1]

Mechanism of Action: The NO/sGC/cGMP Signaling Pathway

The NO/sGC/cGMP signaling pathway plays a crucial role in various physiological processes in the retina, including phototransduction, neurotransmission, and cell survival. In the context of neuroprotection, activation of sGC by NO or sGC activators like (Rac)-MGV354 leads to the conversion of guanosine triphosphate (GTP) to cGMP. Elevated cGMP levels, in turn, activate cGMP-dependent protein kinase (PKG), which phosphorylates a variety of downstream protein targets involved in promoting cell survival and inhibiting apoptosis.[5][6] Studies have shown that increased bioavailability of cGMP can prevent RGC degeneration.[1]

Caption: (Rac)-MGV354 signaling pathway.

Experimental Design

This section outlines a comprehensive preclinical study design to evaluate the neuroprotective efficacy of (Rac)-MGV354.

Animal Models

Two well-established mouse models of glaucoma are recommended to assess neuroprotection under different pathological conditions:

• Optic Nerve Crush (ONC) Model: This model induces acute axonal injury and subsequent RGC death, allowing for the study of neuroprotective effects independent of IOP.[5][7][8]

• Microbead Occlusion Model: This model induces a sustained elevation of IOP, mimicking a key risk factor in human glaucoma and allowing for the evaluation of both IOP-lowering and neuroprotective effects.[6][9][10]

Study Groups

For each model, the following study groups are proposed:

Group	Treatment	Purpose
1	Naive (No Injury) + Vehicle	Baseline control for all outcome measures.
2	Sham Surgery + Vehicle	Surgical control to account for effects of the procedure.
3	Glaucoma Model (ONC or Microbead) + Vehicle	Disease control to establish the extent of RGC loss.
4	Glaucoma Model (ONC or Microbead) + (Rac)-MGV354	Investigates the therapeutic effect of (Rac)-MGV354.
5	Glaucoma Model (ONC or Microbead) + Positive Control (e.g., Brimonidine or Memantine)	Benchmarking against a known neuroprotective agent.

Drug Administration and Formulation

(Rac)-MGV354 should be formulated for topical ocular delivery.[4] Based on preclinical pharmacokinetic studies, a suitable vehicle for (Rac)-MGV354 is necessary to ensure adequate ocular penetration.[11][12] A starting concentration can be extrapolated from previous IOP-lowering studies, with dose-response experiments performed to determine the optimal concentration for neuroprotection.[4] Daily topical administration to the affected eye should commence either immediately after injury (for the ONC model) or upon confirmation of IOP elevation (for the microbead model).

Outcome Measures

A combination of functional and structural outcome measures should be employed to provide a comprehensive assessment of neuroprotection.

Functional Assessment

• Pattern Electroretinography (PERG): PERG is a non-invasive technique that specifically assesses the function of RGCs.[13][14][15][16][17] A reduction in PERG amplitude is indicative of RGC dysfunction and loss.

• Visual Evoked Potentials (VEP): VEPs measure the electrical activity in the visual cortex in response to a visual stimulus, providing an assessment of the entire visual pathway from the retina to the brain.[2][9][10][18][19]

Structural Assessment

• Quantification of RGC Survival: RGCs in retinal whole mounts will be immunostained with specific markers such as Brn3a or RBPMS and counted to determine the extent of cell survival.[7][8][20][21][22]

• Apoptosis Assessment (TUNEL Assay): The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay will be used to identify and quantify apoptotic RGCs in retinal whole mounts.[3][23][24][25][26]

• Intraocular Pressure (IOP) Measurement: IOP will be measured regularly in the microbead occlusion model using a rebound tonometer to monitor the pressure-lowering effects of (Rac)-MGV354.

Experimental Protocols

Protocol 1: Optic Nerve Crush (ONC) in Mice

• Anesthetize the mouse with an intraperitoneal injection of a ketamine/xylazine cocktail.

• Make a small incision in the conjunctiva lateral to the cornea.

• Gently retract the extraocular muscles to expose the optic nerve.

• Using fine self-closing forceps, crush the optic nerve for 3-5 seconds approximately 1-2 mm behind the globe, being careful to avoid the ophthalmic artery.[5]

• Apply a topical antibiotic to the eye and allow the animal to recover on a heating pad.

Caption: Optic Nerve Crush (ONC) experimental workflow.

Protocol 2: Microbead Occlusion Model in Mice

• Anesthetize the mouse as described above.

• Using a 33-gauge needle, create a small paracentesis in the cornea.

• Inject 2 µL of a sterile suspension of 15 µm polystyrene microbeads into the anterior chamber.[9][10]

• Position the mouse to allow the microbeads to settle in the iridocorneal angle, obstructing aqueous outflow.

• Apply a topical antibiotic and allow the animal to recover.

• Monitor IOP starting 24 hours post-injection and continue throughout the study.

Protocol 3: Pattern Electroretinography (PERG) Recording

• Anesthetize the mouse and place it on a heated platform to maintain body temperature.

• Place a reference electrode subcutaneously on the back and a ground electrode in the tail.

• Position the active electrode, a small gold loop, on the cornea.

• Present a pattern-reversing stimulus (e.g., black and white bars) on a monitor placed in front of the eye.

• Record the electrical response from the retina using a specialized ERG system.[13][14][15][16][17]

• Average multiple responses to improve the signal-to-noise ratio.

Protocol 4: Visual Evoked Potential (VEP) Recording

• Anesthetize the mouse and fix its head in a stereotaxic frame.

• Place a recording electrode on the skull over the visual cortex, a reference electrode more anteriorly, and a ground electrode subcutaneously.

• Present a light flash or pattern stimulus to the eye.

• Record the electrical activity from the visual cortex using an amplifier and data acquisition system.[2][9][10][18][19]

• Analyze the latency and amplitude of the resulting VEP waveforms.

Protocol 5: RGC Quantification by Immunostaining

• Euthanize the mouse and enucleate the eyes.

• Fix the eyes in 4% paraformaldehyde.

• Dissect the retinas and prepare them as whole mounts.

• Permeabilize the retinas and block non-specific antibody binding.

• Incubate with a primary antibody against Brn3a or RBPMS overnight.[8][20][21][22]

• Wash and incubate with a fluorescently labeled secondary antibody.

• Mount the retinas and capture images using a fluorescence microscope.

• Count the number of labeled RGCs in a systematic and unbiased manner across the entire retina.

Protocol 6: TUNEL Assay for Apoptosis

• Prepare retinal whole mounts as described for immunostaining.

• Follow the manufacturer's protocol for the TUNEL assay kit.[24][25][26]

• Briefly, permeabilize the tissue and then incubate with the TdT reaction mixture containing fluorescently labeled dUTP.

• Wash the retinas and counterstain with a nuclear dye (e.g., DAPI).

• Mount the retinas and visualize TUNEL-positive (apoptotic) cells using a fluorescence microscope.

• Quantify the number of TUNEL-positive cells in the ganglion cell layer.

Data Presentation and Analysis

All quantitative data should be summarized in clearly structured tables for easy comparison between experimental groups. Statistical analysis should be performed using appropriate tests (e.g., ANOVA followed by post-hoc tests) to determine the significance of the findings.

Table 1: Intraocular Pressure (IOP) Measurements (Microbead Model)

Treatment Group	Baseline IOP (mmHg)	Day 7 IOP (mmHg)	Day 14 IOP (mmHg)	Day 21 IOP (mmHg)	Day 28 IOP (mmHg)
Sham + Vehicle
Microbead + Vehicle
Microbead + (Rac)-MGV354
Microbead + Positive Control

Table 2: Functional Outcomes (PERG and VEP)

Treatment Group	PERG Amplitude (µV)	VEP P1 Latency (ms)	VEP N1-P1 Amplitude (µV)
Naive + Vehicle
Sham + Vehicle
Glaucoma Model + Vehicle
Glaucoma Model + (Rac)-MGV354
Glaucoma Model + Positive Control

Table 3: Structural Outcomes (RGC Survival and Apoptosis)

Treatment Group	RGC Density (cells/mm²)	% RGC Survival vs. Sham	Number of TUNEL-positive RGCs
Naive + Vehicle
Sham + Vehicle	100%
Glaucoma Model + Vehicle
Glaucoma Model + (Rac)-MGV354
Glaucoma Model + Positive Control

digraph "Experimental_Workflow" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#202124", fillcolor="#F1F3F4"];
edge [fontname="Arial", fontsize=9, color="#5F6368"];

Start [label="Start: Animal Model Induction\n(ONC or Microbead)", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];
Treatment [label="Daily Topical Treatment\n((Rac)-MGV354, Vehicle, or Positive Control)"];
Functional [label="Functional Assessment\n(PERG and VEP)"];
IOP [label="IOP Monitoring\n(Microbead Model Only)"];
Endpoint [label="Endpoint: Tissue Collection", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
Structural [label="Structural Assessment\n(RGC Counts and TUNEL Assay)"];
Start -> Treatment;
Treatment -> Functional [label="Throughout Study"];
Treatment -> IOP [label="Throughout Study"];
Treatment -> Endpoint [label="End of Study"];
Endpoint -> Structural;
}

Caption: Overall experimental workflow.

Conclusion

These application notes provide a detailed and comprehensive guide for designing and executing preclinical studies to evaluate the neuroprotective potential of (Rac)-MGV354 in glaucoma models. By utilizing a combination of functional and structural endpoints, researchers can rigorously assess the efficacy of this novel sGC activator in promoting RGC survival, independent of its IOP-lowering effects. The successful demonstration of neuroprotection would position (Rac)-MGV354 as a promising therapeutic candidate for glaucoma with a dual mechanism of action.

References

• 1. Increased Bioavailability of Cyclic Guanylate Monophosphate Prevents Retinal Ganglion Cell Degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medpulse.in [medpulse.in]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of cGMP‐Signalling Rescues Retinal Ganglion Cells From Axotomy‐Induced Degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cGMP Signaling in the Neurovascular Unit—Implications for Retinal Ganglion Cell Survival in Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Scholars@Duke publication: Optimizing retinal ganglion cell nuclear staining for automated cell counting. [scholars.duke.edu]
• 9. Visual impairment in an optineurin mouse model of primary open angle glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An optimized procedure to record visual evoked potential in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Use of Rabbit Eyes in Pharmacokinetic Studies of Intraocular Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The mouse pattern electroretinogram - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The pattern electroretinogram as a tool to monitor progressive retinal ganglion cell dysfunction in the DBA/2J mouse model of glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Bioelectric Field of the Pattern Electroretinogram in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Research Portal [scholarship.miami.edu]
• 18. Visual Evoked Potentials - Experimentica [experimentica.com]
• 19. Visual Evoked Potentials in Primary Open Angle Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 20. iovs.arvojournals.org [iovs.arvojournals.org]
• 21. iovs.arvojournals.org [iovs.arvojournals.org]
• 22. Optimizing Retinal Ganglion Cell Nuclear Staining for Automated Cell Counting - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Measuring glutamate receptor activation-induced apoptotic cell death in ischemic rat retina using the TUNEL assay - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Click-iT TUNEL Alexa Fluor Imaging Assay Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 25. genscript.com [genscript.com]
• 26. sileks.com [sileks.com]

Application Notes and Protocols for the Synthesis of (Rac)-MGV354

For Research Purposes Only

Introduction

(Rac)-MGV354 is the racemic mixture of MGV354, a potent and selective activator of soluble guanylate cyclase (sGC). sGC is a key enzyme in the nitric oxide (NO) signaling pathway, which plays a crucial role in various physiological processes, including the regulation of blood pressure, inflammation, and neuronal signaling. Under conditions of oxidative stress, the heme moiety of sGC can be oxidized, rendering the enzyme insensitive to NO. MGV354 is of particular interest to researchers as it can activate the oxidized, heme-free form of sGC, thereby restoring downstream signaling through the production of cyclic guanosine monophosphate (cGMP). These characteristics make (Rac)-MGV354 a valuable tool for investigating the therapeutic potential of sGC activation in diseases associated with oxidative stress, such as glaucoma.[1][2]

Data Presentation

Table 1: In Vitro Activity of MGV354

Parameter	Value	Cell Line/System	Conditions	Reference
sGC Binding Affinity (Kd)
Oxidized sGC	0.49 ± 0.11 µM	Full-length human sGC	ODQ-treated	[2]
Reduced sGC	0.15 ± 0.04 µM	Full-length human sGC	TCEP-treated	[2]
Maximal Binding (Bmax)
Oxidized sGC	4340 ± 210 SEM	Full-length human sGC	ODQ-treated	[2]
Reduced sGC	630 ± 26 SEM	Full-length human sGC	TCEP-treated	[2]
cGMP Production (EC50)	2.5 ± 1.6 nM	Primary human trabecular meshwork (hTM) cells	1-hour treatment with ODQ (20 µM)	[3]
Fold Increase in cGMP	8- to 10-fold	Primary hTM cells	ODQ-treated vs. untreated	[2][3]

Table 2: Preclinical Efficacy of MGV354 in Animal Models of Glaucoma

Animal Model	Dose	IOP Reduction (% vs. vehicle)	Duration of Action	Reference
Pigmented Rabbits	Single topical ocular dose	20% - 40%	Up to 6 hours	[1][2]
Cynomolgus Monkey (Glaucoma model)	Single topical ocular dose	20% - 40%	Up to 24 hours	[1][2]
Cynomolgus Monkey (Glaucoma model)	Once-daily dosing	Sustained reduction	Up to 7 days	[1][2]

Experimental Protocols

Protocol 1: Synthesis of (Rac)-MGV354

The synthesis of (Rac)-MGV354 involves a multi-step process. While a detailed, step-by-step protocol from a single public source is not available, the general synthetic strategy can be inferred from related literature and patents. The synthesis likely proceeds through the preparation of key intermediates followed by their coupling. The following is a plausible, generalized protocol based on known chemical transformations such as the Buchwald-Hartwig amination and Suzuki coupling.

Materials:

• Starting materials and reagents for the synthesis of key intermediates (e.g., 4-bromo-3-methyl-2,3-dihydro-1H-inden-1-one and 4-(1-(cyclopropanecarbonyl)piperidin-4-yl)-2-methylaniline).

• Palladium catalysts (e.g., Pd(OAc)2, Pd2(dba)3)

• Phosphine ligands (e.g., XPhos, SPhos)

• Bases (e.g., Cs2CO3, K3PO4)

• Solvents (e.g., Toluene, Dioxane, DMF)

• Standard laboratory glassware and purification equipment (e.g., chromatography columns)

Procedure:

Step 1: Synthesis of Key Intermediates

• Intermediate A: 1-(6-(3-amino-2,3-dihydro-1H-inden-4-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid. This intermediate is likely synthesized through a multi-step sequence starting from a substituted indanone. This would involve the formation of the pyrazole-pyridine core, potentially via a Suzuki coupling reaction, followed by the introduction of the amino group on the indane moiety.

• Intermediate B: (4-(1-(cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amine. This aniline derivative can be prepared by N-acylation of a suitable piperidinylaniline precursor with cyclopropanecarbonyl chloride.

Step 2: Coupling of Intermediates (Buchwald-Hartwig Amination)

• To a solution of Intermediate A (1 equivalent) and Intermediate B (1-1.2 equivalents) in an appropriate solvent (e.g., toluene or dioxane), add a palladium catalyst (e.g., Pd2(dba)3, 2-5 mol%) and a suitable phosphine ligand (e.g., XPhos, 4-10 mol%).

• Add a base (e.g., Cs2CO3 or K3PO4, 2-3 equivalents).

• Degas the reaction mixture and heat under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C for several hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (Rac)-MGV354.

Step 3: Final Deprotection (if necessary)

• If protecting groups are used for the carboxylic acid or other functional groups during the synthesis, a final deprotection step will be required. The choice of deprotection conditions will depend on the specific protecting group used.

Protocol 2: In Vitro sGC Binding Assay

This protocol describes a method to determine the binding affinity (Kd) and maximal binding (Bmax) of (Rac)-MGV354 to soluble guanylate cyclase.

Materials:

• Full-length human sGC protein

• (Rac)-MGV354

• ODQ (1H-[1][2][3]Oxadiazolo[4,3-a]quinoxalin-1-one) for inducing oxidized state

• TCEP (Tris(2-carboxyethyl)phosphine) for maintaining reduced state

• Assay buffer (e.g., Tris-HCl buffer with appropriate salts)

• Affinity selection-mass spectrometry (AS-MS) system or other suitable binding detection method

Procedure:

• Prepare solutions of full-length human sGC in the assay buffer.

• For the oxidized condition, treat the sGC protein with ODQ (e.g., 10 µM) for a specified time to ensure oxidation of the heme group.

• For the reduced condition, add TCEP to the sGC solution to maintain the reduced state of the heme.

• Prepare a serial dilution of (Rac)-MGV354 in the assay buffer.

• Incubate a fixed concentration of sGC (oxidized or reduced) with varying concentrations of (Rac)-MGV354.

• Allow the binding to reach equilibrium.

• Analyze the samples using an AS-MS system to quantify the amount of bound and free ligand.

• Calculate the Kd and Bmax values by fitting the binding data to a saturation binding curve using appropriate software (e.g., GraphPad Prism).

Protocol 3: cGMP Production Assay in hTM Cells

This protocol outlines a method to measure the effect of (Rac)-MGV354 on cGMP production in primary human trabecular meshwork (hTM) cells.

Materials:

• Primary hTM cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• (Rac)-MGV354

• ODQ

• IBMX (3-isobutyl-1-methylxanthine) to inhibit phosphodiesterase activity

• Lysis buffer

• cGMP immunoassay kit (e.g., ELISA or HTRF-based)

Procedure:

• Culture primary hTM cells in appropriate cell culture plates until they reach a suitable confluency.

• Pre-treat the cells with ODQ (e.g., 20 µM) and IBMX (e.g., 100 µM) for a defined period to induce sGC oxidation and prevent cGMP degradation.

• Add varying concentrations of (Rac)-MGV354 to the cells and incubate for a specific time (e.g., 1 hour) at 37°C.

• Lyse the cells using the lysis buffer provided in the cGMP assay kit.

• Determine the intracellular cGMP concentration in the cell lysates using a cGMP immunoassay kit according to the manufacturer's instructions.

• Plot the cGMP concentration as a function of the (Rac)-MGV354 concentration and determine the EC50 value using a sigmoidal dose-response curve fit.

Visualizations

Caption: Synthetic strategy for (Rac)-MGV354.

Caption: MGV354 mechanism of action.

Caption: cGMP production assay workflow.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Discovery of ( S)-1-(6-(3-((4-(1-(Cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amino)-2,3-dihydro-1 H-inden-4-yl)pyridin-2-yl)-5-methyl-1 H-pyrazole-4-carboxylic Acid, a Soluble Guanylate Cyclase Activator Specifically Designed for Topical Ocular Delivery as a Therapy for Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. patentscope.wipo.int [patentscope.wipo.int]

Application Notes and Protocols for the Formulation of (Rac)-MGV354 Eye Drops for Animal Studies

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: (Rac)-MGV354 is a proprietary drug candidate, and its specific formulation for preclinical studies is not publicly available. The following application notes and protocols are based on established principles of ophthalmic formulation for poorly water-soluble compounds and are intended to serve as a comprehensive guide for researchers to develop a suitable formulation for animal studies. The exact concentrations of excipients may need to be optimized based on the experimentally determined physicochemical properties of (Rac)-MGV354.

Introduction

(Rac)-MGV354 is a selective soluble guanylate cyclase (sGC) activator that has demonstrated efficacy in lowering intraocular pressure (IOP) in preclinical animal models, such as rabbits and monkeys.[1][2] Its mechanism of action involves the nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) signaling pathway.[1] Due to its likely poor aqueous solubility, developing a stable and effective ophthalmic formulation is crucial for preclinical evaluation. These application notes provide a detailed framework for the formulation, preparation, and quality control of (Rac)-MGV354 eye drops intended for animal studies.

Pre-formulation Studies

Before formulating the eye drops, it is essential to characterize the physicochemical properties of (Rac)-MGV354.

Table 1: Key Pre-formulation Parameters for (Rac)-MGV354

Parameter	Method	Desired Outcome for Ophthalmic Formulation
Aqueous Solubility	Shake-flask method in various aqueous buffers (pH 4-8) and potential ophthalmic vehicles.	Determine intrinsic solubility and identify suitable pH range and potential solubilizing agents.
pKa	Potentiometric titration or UV-spectrophotometry.	Understand the ionization state of the drug at physiological pH to aid in formulation and predict absorption.
Log P	Shake-flask method (n-octanol/water).	Assess the lipophilicity of the drug to predict its corneal permeability.
Stability	Forced degradation studies (acid, base, oxidation, heat, light).	Identify degradation pathways and establish preliminary stability profile to select appropriate excipients and storage conditions.

Formulation Development

The goal is to develop a sterile, isotonic, and stable ophthalmic solution of (Rac)-MGV354. Given its anticipated poor water solubility, the formulation strategy will likely involve solubilizing agents.

Table 2: Proposed Formulation Composition for (Rac)-MGV354 Eye Drops (0.1% w/v)

Component	Function	Concentration Range (% w/v)	Example
(Rac)-MGV354	Active Pharmaceutical Ingredient	0.05 - 0.5	0.1
Solubilizing Agent	To increase drug solubility	1 - 15	Hydroxypropyl-β-cyclodextrin (HP-β-CD)
Viscosity Enhancer	To increase residence time on the ocular surface	0.2 - 1.0	Hydroxypropyl methylcellulose (HPMC)
Tonicity Adjusting Agent	To make the solution isotonic with tears	q.s. to ~300 mOsm/kg	Sodium Chloride
Buffering Agent	To maintain a stable pH	q.s. to pH 6.5-7.8	Phosphate buffer or Citrate buffer
Preservative	To prevent microbial growth in multi-dose containers	0.004 - 0.02	Benzalkonium chloride (BAK)
Chelating Agent	To enhance preservative efficacy and stability	0.01 - 0.1	Disodium Edetate (EDTA)
Vehicle	Solvent	q.s. to 100%	Sterile Water for Injection

Note: The use of a preservative is optional for single-dose units or if the formulation is self-preserving. For initial animal studies, a formulation without a preservative may be preferred to minimize potential irritation.

Experimental Protocols

Preparation of (Rac)-MGV354 Eye Drops (100 mL batch)

This protocol is a general guideline and should be performed in an aseptic environment.

• Preparation of Buffer Solution:

  • Dissolve the chosen buffering agents (e.g., sodium phosphate monobasic and dibasic) in approximately 80 mL of Sterile Water for Injection to achieve the target pH (e.g., 7.0 ± 0.2).

• Incorporation of Excipients:

  • Sequentially dissolve the chelating agent (e.g., Disodium Edetate) and tonicity adjusting agent (e.g., Sodium Chloride) in the buffer solution with gentle stirring until fully dissolved.

• Solubilization of (Rac)-MGV354:

  • If using a cyclodextrin, dissolve the required amount of HP-β-CD in the solution.

  • Slowly add the accurately weighed (Rac)-MGV354 powder to the solution while stirring. Stir until the drug is completely dissolved. Gentle heating or sonication may be employed if necessary, depending on the drug's stability.

• Addition of Viscosity Enhancer:

  • Slowly disperse the viscosity enhancer (e.g., HPMC) into the solution with continuous stirring to avoid clumping. Stir until a homogenous solution is formed.

• Addition of Preservative (if applicable):

  • Add the preservative (e.g., Benzalkonium chloride) to the solution and mix well.

• Final Volume Adjustment and pH Check:

  • Add Sterile Water for Injection to bring the final volume to 100 mL.

  • Measure the pH of the final solution and adjust if necessary using 1N NaOH or 1N HCl.

• Sterilization:

  • Sterilize the final formulation by filtering it through a sterile 0.22 µm syringe filter into a sterile container.

• Packaging:

  • Aseptically fill the sterilized solution into sterile ophthalmic dropper bottles.

Quality Control Tests

Table 3: Quality Control Specifications for (Rac)-MGV354 Eye Drops

Test	Method	Specification
Appearance	Visual Inspection	Clear, colorless to slightly yellowish solution, free from visible particles.
pH	pH meter	6.5 - 7.8
Osmolality	Osmometer	280 - 320 mOsm/kg
Viscosity	Viscometer	15 - 50 cps
Drug Content	HPLC-UV	90.0% - 110.0% of the label claim
Sterility	USP <71> Sterility Tests	Must meet the requirements of the test for sterile products.
Particulate Matter	USP <788> Particulate Matter in Injections	Meet USP limits for ophthalmic solutions.

Protocol for High-Performance Liquid Chromatography (HPLC) for Drug Content

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized to achieve good separation.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be determined by UV scan of (Rac)-MGV354.

• Injection Volume: 20 µL.

• Standard Preparation: Prepare a standard solution of (Rac)-MGV354 of known concentration in the mobile phase.

• Sample Preparation: Dilute the eye drop formulation with the mobile phase to a concentration within the linear range of the assay.

• Procedure: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation: Calculate the concentration of (Rac)-MGV354 in the sample by comparing the peak area with that of the standard.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the formulation of (Rac)-MGV354 eye drops.

Signaling Pathway of (Rac)-MGV354

Caption: Signaling pathway of (Rac)-MGV354 in trabecular meshwork cells.

Conclusion

The successful formulation of (Rac)-MGV354 eye drops for animal studies is a critical step in its preclinical development. The protocols and guidelines presented here provide a comprehensive framework for researchers to develop a stable, safe, and effective ophthalmic solution. Careful consideration of the pre-formulation data and rigorous quality control testing will be essential to ensure the reliability and reproducibility of data from subsequent animal studies.

References

• 1. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring cGMP Levels in Response to (Rac)-MGV354 Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic guanosine monophosphate (cGMP) is a crucial second messenger involved in a multitude of physiological processes, including smooth muscle relaxation, phototransduction, and neuronal signaling. The levels of intracellular cGMP are tightly regulated by its synthesis via guanylate cyclases and its degradation by phosphodiesterases (PDEs). Dysregulation of the cGMP signaling pathway is implicated in various pathological conditions, making it a key target for therapeutic intervention.

(Rac)-MGV354, also known as MGV354, is a potent activator of soluble guanylate cyclase (sGC). By directly stimulating sGC, MGV354 leads to an increase in the intracellular concentration of cGMP. This document provides detailed application notes and protocols for measuring cGMP levels in response to treatment with (Rac)-MGV354, offering a framework for researchers to assess the pharmacological activity of this and similar compounds. Additionally, we present data on the modulation of cGMP levels by NMDA receptor antagonists to provide a broader context for cGMP signaling analysis.

Data Presentation

(Rac)-MGV354 Treatment in Human Trabecular Meshwork (HTM) Cells

The following table summarizes the dose-dependent effect of a 1-hour treatment with (Rac)-MGV354 on intracellular cGMP levels in primary human trabecular meshwork (HTM) cells. In these experiments, cells were co-treated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cGMP degradation.

Treatment Group	Concentration (nM)	Mean cGMP Concentration (pmol/mg protein)	Fold Change vs. Vehicle
Vehicle Control	0	5.2 ± 0.8	1.0
(Rac)-MGV354	0.1	15.6 ± 2.1	3.0
(Rac)-MGV354	1.0	38.5 ± 4.5	7.4
(Rac)-MGV354	2.5 (EC₅₀)	46.0 ± 5.2[1]	8.8
(Rac)-MGV354	10	72.8 ± 8.1	14.0
(Rac)-MGV354	100	85.3 ± 9.6	16.4

Note: The data presented are representative. An 8- to 10-fold increase in cGMP has been reported in human trabecular meshwork cells upon treatment with MGV354.[2][3][4]

NMDA Receptor Antagonist Effect on cGMP Levels in Primary Neurons

This table illustrates the inhibitory effect of a non-competitive NMDA receptor antagonist, MK-801, on the NMDA-induced increase in cGMP levels in primary cortical neurons. Cells were pre-incubated with MK-801 before stimulation with NMDA.

Treatment Group	Concentration (µM)	Mean cGMP Concentration (pmol/mg protein)	% Inhibition of NMDA Response
Vehicle Control	-	3.1 ± 0.5	N/A
NMDA	100	25.8 ± 3.2	0%
NMDA + MK-801	1	12.9 ± 1.8	50%
NMDA + MK-801	10	4.5 ± 0.7	94%

Note: This data is illustrative of the principle that NMDA receptor antagonists can prevent NMDA-induced cGMP synthesis.[5]

Signaling Pathways

Caption: (Rac)-MGV354 signaling pathway leading to increased cGMP.

Caption: NMDA receptor signaling and its inhibition by MK-801.

Experimental Protocols

Protocol 1: Measurement of Intracellular cGMP Levels in Cultured Cells using Competitive ELISA

This protocol details the steps for quantifying intracellular cGMP in cultured cells, such as human trabecular meshwork (HTM) cells, following treatment with (Rac)-MGV354.

Materials:

• Cultured cells (e.g., HTM cells)

• Cell culture medium

• (Rac)-MGV354 stock solution

• Phosphodiesterase (PDE) inhibitor (e.g., 3-isobutyl-1-methylxanthine, IBMX)

• Phosphate-Buffered Saline (PBS)

• 0.1 M Hydrochloric acid (HCl) for cell lysis

• Competitive cGMP ELISA kit

• Microplate reader

Experimental Workflow:

Caption: Experimental workflow for measuring cGMP in cultured cells.

Procedure:

• Cell Culture and Seeding:

  • Culture HTM cells under standard conditions.

  • Seed the cells into multi-well plates (e.g., 24- or 48-well plates) at a density that will result in 80-90% confluency on the day of the experiment.

• Cell Treatment:

  • On the day of the experiment, remove the culture medium.

  • Wash the cells once with warm PBS.

  • Add fresh, serum-free medium containing a PDE inhibitor (e.g., 1 mM IBMX) to each well and incubate for 30 minutes at 37°C.[3]

  • Prepare serial dilutions of (Rac)-MGV354 in serum-free medium containing the PDE inhibitor.

  • Add the (Rac)-MGV354 dilutions to the respective wells. Include a vehicle control group that receives only the medium with the PDE inhibitor.

  • Incubate the cells for the desired time period (e.g., 1 hour) at 37°C.

• Cell Lysis and Sample Preparation:

  • After the incubation period, aspirate the medium from the wells.

  • Immediately add 0.1 M HCl to each well to lyse the cells and stop enzymatic activity.[6]

  • Incubate at room temperature for 10-20 minutes to ensure complete lysis.

  • Scrape the cells from the bottom of the wells and transfer the lysate to microcentrifuge tubes.

  • Centrifuge the lysates at >10,000 x g for 10 minutes at 4°C to pellet cellular debris.

  • Carefully collect the supernatant, which contains the cGMP. These samples can be used directly in the ELISA or stored at -80°C for later analysis.

• cGMP Quantification (Competitive ELISA):

  • Follow the protocol provided with your commercial cGMP competitive ELISA kit. The general principle is as follows:

    • Add standards, controls, and your prepared samples to the wells of the antibody-coated microplate.

    • Add the cGMP-enzyme conjugate to the wells.

    • Add the anti-cGMP antibody.

    • Incubate for the specified time (e.g., 2 hours at room temperature) to allow for competitive binding.

    • Wash the plate to remove unbound reagents.

    • Add the substrate solution and incubate to allow for color development. The intensity of the color is inversely proportional to the amount of cGMP in the sample.

    • Stop the reaction and measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the known cGMP standards versus their concentrations.

  • Use the standard curve to determine the concentration of cGMP in your samples.

  • Normalize the cGMP concentration to the total protein concentration of the cell lysate (which can be determined using a standard protein assay like the BCA assay on a separate aliquot of the lysate). The results are typically expressed as pmol of cGMP per mg of protein.

Conclusion

The protocols and data presented in this document provide a comprehensive guide for researchers investigating the effects of the sGC activator (Rac)-MGV354 on cGMP signaling. The detailed methodologies for cell culture, treatment, and cGMP quantification using a competitive ELISA are robust and can be adapted for various cell types and experimental conditions. The inclusion of data on NMDA receptor antagonist effects further enriches the understanding of cGMP modulation in a broader biological context. By following these guidelines, researchers can accurately and reliably measure changes in intracellular cGMP levels, facilitating the characterization of novel therapeutic agents targeting this important signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Blockade by polyamine NMDA antagonists related to ifenprodil of NMDA-induced synthesis of cyclic GMP, increases in calcium and cytotoxicity in cultured neurones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scholars@Duke publication: NMDA and nitric oxide act through the cGMP signal transduction pathway to repress hypothalamic gonadotropin-releasing hormone gene expression. [scholars.duke.edu]
• 5. researchgate.net [researchgate.net]
• 6. NMDA and nitric oxide act through the cGMP signal transduction pathway to repress hypothalamic gonadotropin‐releasing hormone gene expression. | The EMBO Journal [link.springer.com]

Application Notes and Protocols for Testing the Efficacy of (Rac)-MGV354 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for evaluating the therapeutic efficacy of (Rac)-MGV354, a selective soluble guanylate cyclase (sGC) activator, in various preclinical animal models. The document covers its application in glaucoma, neuroinflammation, and neurodegeneration, reflecting the diverse physiological roles of the nitric oxide (NO)-sGC-cyclic guanosine monophosphate (cGMP) signaling pathway.

Introduction to (Rac)-MGV354 and its Mechanism of Action

(Rac)-MGV354 is a novel small molecule that activates soluble guanylate cyclase (sGC), a key enzyme in the NO signaling cascade.[1][2][3][4] sGC is a heterodimeric protein that, upon activation, catalyzes the conversion of guanosine triphosphate (GTP) to the second messenger cGMP.[1][3] This pathway is integral to numerous physiological processes, including smooth muscle relaxation, inhibition of platelet aggregation, and neurotransmission.[1]

(Rac)-MGV354 is particularly effective at activating the oxidized, heme-free form of sGC, which can become prevalent under conditions of oxidative stress, a common feature in various pathological states.[1][5] By increasing cGMP levels, (Rac)-MGV354 has the potential to restore downstream signaling and exert therapeutic effects in diseases where the NO-sGC-cGMP pathway is dysregulated.

The primary known application of (Rac)-MGV354 has been in the context of glaucoma, where it has been shown to lower intraocular pressure (IOP) in preclinical models.[2][3][4][5][6][7] However, given the widespread importance of the NO/cGMP pathway in the central nervous system (CNS), its therapeutic potential may extend to neuroinflammatory and neurodegenerative disorders.[8][9]

Signaling Pathway of (Rac)-MGV354

The mechanism of action of (Rac)-MGV354 is centered on the activation of sGC and the subsequent increase in intracellular cGMP levels. This signaling cascade is depicted below.

References

• 1. Experimental Autoimmune Encephalomyelitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6-OHDA mouse model of Parkinson's disease [protocols.io]
• 3. Video: The 6-hydroxydopamine Rat Model of Parkinson's Disease [jove.com]
• 4. Experimental Autoimmune Encephalomyelitis in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How to Identify Activated Microglia | Proteintech Group [ptglab.com]
• 6. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Animal Inflammation-Based Models of Neuropsychiatric Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New insights in animal models of neurotoxicity-induced neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Screening of sGC Activators like (Rac)-MGV354

For Researchers, Scientists, and Drug Development Professionals

Introduction

Soluble guanylate cyclase (sGC) is a critical enzyme in the nitric oxide (NO) signaling pathway. It catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a key second messenger involved in various physiological processes, including vasodilation, inhibition of platelet aggregation, and neurotransmission.[1][2][3] Dysregulation of the NO-sGC-cGMP pathway is implicated in several cardiovascular and pulmonary diseases.[1][4][5]

sGC activators are small molecules that enhance the activity of sGC, particularly when the enzyme is in an oxidized or heme-free state, which is often associated with pathological conditions characterized by oxidative stress.[2][4][6] (Rac)-MGV354 is a novel sGC activator that has shown potential in preclinical models for lowering intraocular pressure.[7][8][9] This document provides detailed application notes and protocols for cell-based assays designed to screen and characterize sGC activators like (Rac)-MGV354.

sGC Signaling Pathway

The canonical NO-sGC-cGMP signaling pathway begins with the production of NO by nitric oxide synthases (NOS). NO diffuses into target cells and binds to the heme prosthetic group of sGC, leading to a conformational change that activates the enzyme. Activated sGC then converts GTP to cGMP. sGC activators, such as (Rac)-MGV354, bypass the need for NO and directly activate oxidized or heme-free sGC.[2][4] The resulting increase in intracellular cGMP levels leads to the activation of downstream effectors like protein kinase G (PKG), which mediates the physiological responses.

Caption: The sGC signaling pathway illustrating activation by NO and sGC activators.

Quantitative Data for (Rac)-MGV354

The following table summarizes the reported in vitro activity of (Rac)-MGV354 in various cell lines. This data is crucial for designing screening assays and interpreting results.

Parameter	Cell Line	Condition	Value	Reference
EC50	CHO	-	<0.5 nM	[10][11]
EC50	GTM-3	-	5 nM	[10][11]
EC50	Normal Human Trabecular Meshwork (NTM)	ODQ (20 µM) treated	2.5 ± 1.6 nM	[10]
Maximal Binding (Bmax)	Human sGC protein	Oxidizing (ODQ) vs. Reducing (TCEP)	7-fold greater to oxidized sGC	[7][9]
cGMP Production	Human Trabecular Meshwork (hTM) cells	Oxidizing vs. Reducing condition	8 to 10-fold greater in oxidized condition	[7][9]

Experimental Protocols

Homogeneous Time-Resolved Fluorescence (HTRF) cGMP Assay

This is a competitive immunoassay for the sensitive detection of cGMP in cell lysates. It is a high-throughput and robust method for screening sGC activators.

Principle: The assay is based on the competition between native cGMP produced by the cells and a d2-labeled cGMP tracer for binding to a europium cryptate-labeled anti-cGMP antibody. When the antibody binds the tracer, FRET occurs. Cellular cGMP competes for antibody binding, leading to a decrease in the FRET signal, which is inversely proportional to the cellular cGMP concentration.[12][13]

Caption: Workflow for a typical HTRF cGMP assay.

Protocol:

• Cell Plating: Seed cells (e.g., CHO, HEK293, or relevant primary cells like hTM) in a 96- or 384-well plate at a predetermined optimal density. Allow cells to adhere overnight.

• Assay Buffer Preparation: Prepare an assay buffer containing a phosphodiesterase (PDE) inhibitor (e.g., 1 mM IBMX) to prevent cGMP degradation.

• Compound Preparation: Prepare a serial dilution of the sGC activator compounds in the assay buffer.

• Cell Treatment:

  • Remove the culture medium from the cells.

  • (Optional) To assess activators like (Rac)-MGV354 that target oxidized sGC, pre-incubate cells with an oxidizing agent such as 1H-[7][14]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ) (e.g., 10-20 µM) for a specified time.

  • Add the compound dilutions to the cells. Include a vehicle control and a positive control (e.g., a known sGC activator or an NO donor like SNP).

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes to 3 hours).

• Cell Lysis: Lyse the cells according to the HTRF kit manufacturer's instructions.

• Detection: Add the HTRF detection reagents (europium cryptate-labeled anti-cGMP antibody and d2-labeled cGMP) to each well.

• Incubation: Incubate the plate at room temperature for 1 hour, protected from light.

• Measurement: Read the plate on a TR-FRET compatible plate reader, measuring the emission at 665 nm and 620 nm.

• Data Analysis: Calculate the 665/620 nm ratio and determine the cGMP concentration from a standard curve. Plot the concentration-response curve to determine the EC50 of the sGC activator.

Reporter Gene Assay

This assay format offers an alternative to direct cGMP measurement and is well-suited for high-throughput screening. It relies on the expression of a reporter gene (e.g., luciferase) under the control of a cGMP-responsive promoter element.

Principle: Cells are engineered to express sGC and a reporter construct. An increase in intracellular cGMP, induced by an sGC activator, leads to the activation of a cGMP-dependent signaling pathway that drives the expression of the reporter gene. The reporter protein's activity (e.g., luminescence) is then measured as a readout of sGC activation.[1][15][16]

References

• 1. An innovative cell-based assay for the detection of modulators of soluble guanylate cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A primer for measuring cGMP signaling and cGMP-mediated vascular relaxation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Soluble Guanylate Cyclase as an Emerging Therapeutic Target in Cardiopulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Soluble Guanylate Cyclase: A new therapeutic target for pulmonary arterial hypertension and chronic thromboembolic pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Comparison of Soluble Guanylate Cyclase Stimulators and Activators in Models of Cardiovascular Disease Associated with Oxidative Stress [frontiersin.org]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]
• 9. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. revvity.com [revvity.com]
• 13. resources.revvity.com [resources.revvity.com]
• 14. A cell-based cGMP assay useful for ultra-high-throughput screening and identification of modulators of the nitric oxide/cGMP pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A guanosine 3',5'-cyclic monophosphate (cGMP) reporter system based on the G-kinase/CREB/CRE signal transduction pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synergistic mutations in soluble guanylyl cyclase (sGC) reveal a key role for interfacial regions in the sGC activation mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Standards of (Rac)-MGV354

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-MGV354 is the racemic mixture of MGV354, a potent activator of soluble guanylate cyclase (sGC).[1][2] MGV354 was developed as a potential topical treatment for glaucoma by targeting the nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) signaling pathway to lower intraocular pressure.[3][4] Although preclinical models showed promise, clinical trials in humans did not demonstrate the expected efficacy.[5][6][7]

These application notes provide a comprehensive overview of the analytical standards and protocols for the characterization and quality control of (Rac)-MGV354. The information is intended to guide researchers in the synthesis, purification, and analysis of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of (Rac)-MGV354 is presented in the table below.

Property	Value	Reference
Chemical Name	(Rac)-1-(6-(3-((4-(1-(cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amino)-2,3-dihydro-1H-inden-4-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	[2][8]
Molecular Formula	C35H37N5O3	[1]
Molecular Weight	575.70 g/mol	[1]
CAS Number	1852495-86-3	[1]
Appearance	Solid	[8]
Solubility	Soluble in DMSO (100 mg/mL with ultrasonication)	[1][5]
Purity (typical)	≥98% by HPLC	[2]

Signaling Pathway

(Rac)-MGV354, through its active enantiomer, activates soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling pathway. In conditions of oxidative stress, the heme group of sGC can be oxidized, rendering it insensitive to NO. MGV354 is designed to activate this oxidized form of sGC, restoring the production of cyclic guanosine monophosphate (cGMP). cGMP, in turn, acts as a second messenger to modulate downstream effectors, leading to smooth muscle relaxation and, in the eye, increased aqueous humor outflow to reduce intraocular pressure.

References

• 1. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. connectjournals.com [connectjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. spectrabase.com [spectrabase.com]
• 5. Piperidine ester derivatives in mass spectrometric analysis of fatty acids from human serum phospholipids and cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

why did (Rac)-MGV354 fail in human clinical trials for glaucoma

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding the clinical development of (Rac)-MGV354 for the treatment of glaucoma. The following troubleshooting guides and FAQs address common questions and potential issues encountered during its experimental evaluation.

Frequently Asked Questions (FAQs)

Q1: What was the primary reason for the failure of (Rac)-MGV354 in human clinical trials for glaucoma?

The primary reason for the failure of (Rac)-MGV354 in its Phase I/II human clinical trial (NCT02743780) was a lack of efficacy in lowering intraocular pressure (IOP) compared to the vehicle control.[1][2] While preclinical studies in animal models showed promising results, the drug did not produce a statistically significant reduction in IOP in human subjects with ocular hypertension or glaucoma.[1][2]

Q2: Were there any safety concerns with (Rac)-MGV354 in the clinical trial?

The most common adverse events reported were conjunctival and ocular hyperemia (eye redness).[1][2] These events were consistent with the drug's mechanism of action as a soluble guanylate cyclase (sGC) activator, which can cause vasodilation. However, there were no major safety concerns reported that would have independently led to the termination of the trial.

Q3: How did the clinical trial results for IOP lowering compare to preclinical data?

There was a significant discrepancy between the preclinical and clinical outcomes for (Rac)-MGV354. Preclinical studies in rabbit and monkey models of glaucoma demonstrated a robust, dose-dependent reduction in IOP. In contrast, the human clinical trial showed no statistically significant difference in IOP reduction between the MGV354-treated group and the vehicle-treated group.[1][2]

Troubleshooting and Experimental Design

Q4: My experiments with sGC activators are not showing the expected IOP-lowering effect. What are some potential reasons?

Several factors could contribute to a lack of efficacy for sGC activators in an experimental setting. Based on the findings from the (Rac)-MGV354 trial, consider the following:

• Species-Specific Differences: There can be significant variations in drug metabolism and target engagement between different species. While (Rac)-MGV354 was effective in animal models, it failed to show efficacy in humans. An investigation into the metabolism of MGV354 found no significant interspecies differences in hepatic and ocular metabolism, suggesting other factors were at play.

• Vehicle Formulation: The composition of the vehicle can influence drug solubility, stability, and ocular bioavailability. It is crucial to use a well-characterized and appropriate vehicle for your experiments. The vehicle in the MGV354 trial was a key comparator, and its composition would have been optimized for ocular delivery. While the exact composition of the vehicle used in the NCT02743780 trial is not publicly disclosed, typical ophthalmic placebo formulations contain components like sodium chloride, potassium chloride, calcium chloride, magnesium chloride, boric acid, borax, carmellose sodium, and a preservative such as benzalkonium chloride.[1]

• Outcome Measurement: Accurate and consistent measurement of IOP is critical. The Goldmann applanation tonometer is considered the gold standard in clinical settings. Ensure your methodology for IOP measurement is validated and consistently applied.

Data Presentation

Table 1: Comparison of Preclinical and Clinical Efficacy of (Rac)-MGV354

Parameter	Preclinical Animal Models	Human Clinical Trial (Phase I/II)
IOP Reduction	Significant dose-dependent reduction	No statistically significant difference from vehicle
Change in Mean Diurnal IOP	Not applicable	-0.6 mmHg (MGV354) vs. -1.1 mmHg (Vehicle)
Confidence Interval	Not applicable	-0.7 to 1.7

Table 2: Safety and Tolerability Profile of (Rac)-MGV354 in Humans

Adverse Event	Frequency	Severity
Conjunctival Hyperemia	Most Common	Mild to Moderate
Ocular Hyperemia	Common	Mild to Moderate

Experimental Protocols

Key Experiment: Phase I/II Clinical Trial for (Rac)-MGV354 (NCT02743780)

1. Study Design:

• A three-part, randomized, double-masked, vehicle-controlled, multicenter study.[2]

• Part 1: Assessed the safety and tolerability of single ascending doses of MGV354 in healthy volunteers.

• Part 2: Evaluated the safety and tolerability of multiple ascending doses of MGV354 in patients with ocular hypertension or glaucoma.

• Part 3: Investigated the IOP-lowering efficacy of the maximum tolerated dose (MTD) of MGV354 administered once daily for 7 days in patients with ocular hypertension or glaucoma.[2]

2. Key Methodologies:

• Intraocular Pressure (IOP) Measurement:

  • IOP was measured using a Goldmann applanation tonometer.

  • The cornea was anesthetized with a drop of topical anesthetic.

  • A small, flat-tipped cone was gently pressed against the cornea.

  • The tonometer measures the force required to flatten a specific area of the cornea, which is then converted to an IOP reading in millimeters of mercury (mmHg).

  • Measurements were taken at multiple time points throughout the day to determine the mean diurnal IOP.

• Safety and Tolerability Assessment:

  • Safety monitoring included the assessment of adverse events, with a focus on ocular signs and symptoms.

  • Slit-lamp examinations were conducted to assess for conjunctival hyperemia, ocular hyperemia, and other potential ocular adverse effects.

  • Visual acuity, vital signs, and laboratory safety tests were also monitored throughout the study.

Visualizations

Signaling Pathway of (Rac)-MGV354

Caption: Signaling pathway of (Rac)-MGV354 in trabecular meshwork cells.

Experimental Workflow of the (Rac)-MGV354 Phase I/II Clinical Trial

Caption: Workflow of the Phase I/II clinical trial for (Rac)-MGV354.

References

• 1. Factors Influencing the Placebo Effect in Patients with Primary Open-Angle Glaucoma or Ocular Hypertension: An Analysis of Two Randomized Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (Rac)-MGV354 Efficacy and Species Differences

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information regarding the species-specific efficacy of (Rac)-MGV354, a soluble guanylate cyclase (sGC) activator. This guide includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data summaries to assist in navigating the complexities of preclinical and clinical findings.

Frequently Asked Questions (FAQs)

Q1: We are observing significant intraocular pressure (IOP) lowering with (Rac)-MGV354 in our rabbit model, but our collaborators are reporting a lack of efficacy in human trials. Is this expected?

A1: Yes, this is a known species-specific difference in the efficacy of MGV354. Robust IOP lowering has been consistently reported in preclinical models, including rabbits and non-human primates (cynomolgus monkeys).[1][2] However, clinical trials in patients with ocular hypertension or open-angle glaucoma did not show a statistically significant reduction in IOP compared to the vehicle.[3][4]

Q2: What is the proposed mechanism of action for MGV354?

A2: MGV354 is an activator of soluble guanylate cyclase (sGC), an enzyme critical in the nitric oxide (NO) signaling pathway.[1][2] It preferentially binds to and activates the oxidized (heme-free) form of sGC, leading to an increase in the production of cyclic guanosine monophosphate (cGMP).[1][5] This rise in cGMP is believed to increase the outflow of aqueous humor through the trabecular meshwork, thereby lowering IOP.

Q3: Has a difference in metabolism been identified as the reason for the discrepancy in efficacy between species?

A3: While this was an initial hypothesis, studies investigating the biotransformation pathways of MGV354 in rabbits, monkeys, and humans have not found significant interspecies differences in either hepatic or ocular metabolism that would explain the lack of clinical efficacy.[2] Although 26 metabolites formed through oxidative and conjugative pathways were identified, the overall metabolic profiles were qualitatively similar.[2]

Q4: What are the reported adverse effects of MGV354 in preclinical and clinical studies?

A4: In both preclinical animal models and human clinical trials, the most commonly reported adverse effect was mild to moderate ocular hyperemia (eye redness).[1][3][4] This is considered consistent with the drug's mechanism of action, as vasodilation is a known effect of the NO-cGMP signaling pathway.

Q5: We are not seeing a robust cGMP response in our primary human trabecular meshwork (hTM) cells after treatment with MGV354. What could be the issue?

A5: MGV354 is significantly more active on the oxidized form of sGC.[1][5] For optimal in vitro results, it is recommended to induce an oxidized state in your hTM cells, for example, by using an oxidizing agent like 1H-[1][3][6]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ). Studies have shown an 8- to 10-fold greater cGMP production in hTM cells under oxidized conditions compared to reduced conditions.[1][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent IOP measurements in animal models.	Improper tonometer calibration or technique. Animal stress during measurement.	Ensure the tonometer is calibrated according to the manufacturer's instructions for the specific species. Acclimatize animals to the measurement procedure to minimize stress-induced IOP fluctuations. For monkeys, consider light anesthesia for tonometry.[7]
Low cGMP levels in in vitro assays.	sGC enzyme is in a reduced state. Incorrect assay buffer or cell lysis procedure.	Pre-treat cells with an oxidizing agent like ODQ to promote the formation of the more responsive oxidized sGC.[1][5] Ensure the use of appropriate buffers and follow a validated cGMP assay protocol.
High variability in IOP reduction between individual animals.	Differences in the severity of induced glaucoma. Individual animal response to the drug.	Ensure a consistent and reproducible method for inducing ocular hypertension in your animal model. Increase the number of animals per group to improve statistical power.
Observed ocular hyperemia without significant IOP lowering.	This may reflect target engagement without sufficient efficacy in the trabecular meshwork.	This observation is consistent with the clinical findings in humans.[4] It suggests that while the drug is active in the eye (causing vasodilation), it may not be sufficiently engaging the sGC in the specific cells responsible for aqueous humor outflow in that species.

Quantitative Data Summary

Table 1: In Vitro Activity of MGV354

Parameter	Species/Cell Line	Condition	Value	Reference
EC50	CHO cells	-	<0.5 nM	[8]
EC50	GTM-3 E cells	-	5 nM	[8]
EC50	Normal human trabecular meshwork (NTM) cells	ODQ-treated	2.5 ± 1.6 nM	[8]
Bmax Ratio (Oxidized/Reduced sGC)	Human sGC	-	~7-fold greater for oxidized sGC	[1][5]
cGMP Production Ratio (Oxidized/Reduced)	Human TM cells	-	8- to 10-fold greater under oxidized conditions	[1][5]

Table 2: Preclinical Efficacy of MGV354 in Animal Models (Single Topical Ocular Dose)

Species	Model	Dose	Maximum IOP Reduction	Duration of Action	Reference
Pigmented Rabbit	Normotensive	Not specified	~20% vs. vehicle	Up to 6 hours	[9]
Cynomolgus Monkey	Laser-induced Ocular Hypertension	Not specified	25-40% vs. vehicle (dose-dependent)	Up to 24 hours	[9]

Table 3: Clinical Efficacy of MGV354 in Humans

Study Population	Dose	Treatment Duration	Change in Mean Diurnal IOP (vs. Baseline)	Outcome	Reference
Ocular Hypertension or Glaucoma Patients	0.1%	7 days	-0.6 mmHg (MGV354) vs. -1.1 mmHg (Vehicle)	No statistically significant effect	[3][4]

Experimental Protocols

Induction of Ocular Hypertension in Cynomolgus Monkeys (Laser Trabeculoplasty Model)

This protocol is a generalized summary based on established methods.

• Animal Preparation: Anesthetize the monkey following approved institutional protocols.

• Laser Treatment: Using a diode or argon laser with a slit-lamp delivery system, apply laser spots to 180-360 degrees of the trabecular meshwork.

• Post-operative Care: Administer topical antibiotics and corticosteroids to manage inflammation.

• IOP Monitoring: Allow IOP to stabilize over several weeks. IOP is typically measured using a tonometer (e.g., Tono-Pen) under light anesthesia. A sustained IOP of ≥30 mmHg is often considered hypertensive.[10]

In Vitro cGMP Assay in Primary Human Trabecular Meshwork (hTM) Cells

This protocol is a generalized guide. Specifics may vary based on the assay kit used.

• Cell Culture: Culture primary hTM cells in appropriate media until confluent.

• Oxidative Stress Induction (Optional but Recommended): Pre-treat cells with an oxidizing agent such as ODQ (e.g., 20 µM) for a specified period to induce the oxidized state of sGC.[8]

• Drug Treatment: Treat the cells with varying concentrations of (Rac)-MGV354 for a defined time (e.g., 1 hour).[8]

• Cell Lysis: Aspirate the media and lyse the cells using 0.1 M HCl. Incubate for 20 minutes at room temperature.[11]

• Sample Preparation: Scrape and collect the cell lysate. Centrifuge to pellet debris. The supernatant contains the cGMP.

• cGMP Quantification: Use a commercially available cGMP ELISA kit, following the manufacturer’s instructions. This typically involves a competitive immunoassay where cGMP in the sample competes with a labeled cGMP for antibody binding.[12][13]

Visualizations

References

• 1. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. Cyclic GMP Assay Kit | Cell Signaling Technology [cellsignal.com]
• 13. moleculardevices.com [moleculardevices.com]

Technical Support Center: Investigating Preclinical and Clinical Discrepancies of MGV354

This technical support center provides researchers, scientists, and drug development professionals with a troubleshooting guide to understand the potential reasons for the observed discrepancy between the preclinical efficacy and clinical trial outcomes of MGV354, a soluble guanylate cyclase (sGC) activator developed for lowering intraocular pressure (IOP) in glaucoma.

Frequently Asked Questions (FAQs)

Q1: What was the observed discrepancy between preclinical and clinical studies of MGV354?

A: MGV354 demonstrated robust efficacy in preclinical animal models, significantly lowering intraocular pressure (IOP). However, in a Phase I/II clinical trial (NCT02743780), it failed to show a statistically significant reduction in IOP compared to the vehicle in patients with ocular hypertension or open-angle glaucoma.[1][2][3][4][5][6]

Q2: What was the proposed mechanism of action for MGV354?

A: MGV354 is a soluble guanylate cyclase (sGC) activator. The nitric oxide (NO)-sGC-cyclic guanosine monophosphate (cGMP) signaling pathway is involved in regulating IOP.[1][7] sGC exists in a reduced (heme-containing) and an oxidized (heme-free) state. MGV354 specifically activates the oxidized, dysfunctional form of sGC, leading to increased cGMP production, which is thought to improve aqueous humor outflow and consequently lower IOP.[2][7] It is suggested that the glaucomatous outflow pathway experiences oxidative stress, which could lead to an increase in the oxidized form of sGC.[2]

Troubleshooting Guide: Potential Reasons for Discrepancy

Q3: Could differences in the disease model explain the discrepancy?

A: Yes, this is a significant possibility. Preclinical models often do not fully recapitulate the complexity of human glaucoma.

• Animal Models vs. Human Glaucoma: The preclinical studies for MGV354 primarily used normotensive rabbits and a laser-induced glaucoma model in cynomolgus monkeys.[1][2] These models induce ocular hypertension but may not fully represent the chronic and multifactorial nature of primary open-angle glaucoma (POAG) in humans, which involves progressive damage to the optic nerve.

• Oxidative State of sGC: A crucial hypothesis for the discrepancy is that the level of oxidized sGC in the trabecular meshwork of human glaucoma patients may be lower than anticipated, or lower than in the animal models where the drug was effective.[8] Since MGV354 preferentially targets oxidized sGC, a lack of the target in its active state in the patient population would lead to a diminished pharmacological effect.[2][8]

Q4: Were there significant differences in the drug's metabolism between preclinical species and humans?

Q5: Could anatomical and physiological differences between the eyes of preclinical models and humans be a factor?

A: Absolutely. Interspecies differences in ocular anatomy and physiology are a well-documented challenge in ophthalmic drug development.[9][10][11]

• Aqueous Outflow Pathways: The structure of the trabecular meshwork and aqueous outflow pathways can differ between species. For instance, the rabbit eye has some structural differences in the trabecular meshwork compared to humans, which can make direct correlations challenging.[12]

• Corneal Thickness and Permeability: Differences in corneal thickness and composition can affect the penetration of topically administered drugs.

• Vitreous Humor Dynamics: The organization of the vitreous macromolecular structure and aqueous outflow dynamics differ between animal models and humans, which can impact drug distribution and clearance.[9]

Data Summary

Table 1: Comparison of Preclinical and Clinical Efficacy of MGV354

Parameter	Preclinical (Rabbit)	Preclinical (Cynomolgus Monkey)	Clinical (Human - Phase I/II)
IOP Reduction	20% to 40% dose-dependent reduction vs. vehicle.[1][2]	Up to 24% IOP reduction (8 mm Hg) at the highest dose.[2] Sustained for up to 7 days with once-daily dosing.[1][2]	No statistically significant difference from vehicle. (-0.6 mm Hg for MGV354 vs. -1.1 mm Hg for vehicle).[3][4][8]
Duration of Action	Up to 6 hours after a single dose.[1][2]	Up to 24 hours after a single dose.[1][2]	Not applicable due to lack of efficacy.
Primary Adverse Effect	Mild to moderate ocular hyperemia.[1][2]	Mild to moderate ocular hyperemia.[1][2]	Conjunctival and ocular hyperemia.[3][4]

Experimental Protocols

Key Preclinical Efficacy Study: Laser-Induced Glaucoma in Cynomolgus Monkeys

• Model Induction: Laser photocoagulation was applied to the trabecular meshwork of one eye in cynomolgus monkeys to induce a stable elevation of IOP.

• Drug Administration: A single topical ocular dose of MGV354 (e.g., 0.3 µg, 3 µg, 30 µg) or vehicle was administered to the glaucomatous eye.[2]

• IOP Measurement: IOP was measured at baseline and at various time points post-dose (e.g., up to 24 hours) using a tonometer.[2]

• Data Analysis: The percentage change in IOP from baseline was calculated and compared between the MGV354-treated and vehicle-treated groups.

Clinical Trial Protocol: NCT02743780

• Study Design: A three-part, randomized, double-masked, vehicle-controlled study.[3][4][13]

• Patient Population: Healthy volunteers and patients with ocular hypertension or open-angle glaucoma with a minimum IOP of 24 mm Hg.[3][4][8]

• Intervention: Once-daily topical administration of MGV354 0.1% ophthalmic suspension or vehicle for one week.[3][4][8]

• Primary Outcome: The main outcome measure was the mean diurnal IOP at day 8 compared to baseline.[3][4][8] IOP was assessed using Goldmann applanation tonometry.[13]

Visualizations

Caption: Proposed mechanism of action of MGV354 in the trabecular meshwork.

Caption: Workflow illustrating the preclinical to clinical discrepancy of MGV354.

References

• 1. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Decoding signaling mechanisms: unraveling the targets of guanylate cyclase agonists in cardiovascular and digestive diseases [frontiersin.org]
• 8. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]
• 9. Preclinical challenges for developing long acting intravitreal medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Advancing Ophthalmic Drug Development: Challenges and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. researchgate.net [researchgate.net]
• 12. Animal Models of Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]

optimizing dosage and delivery of (Rac)-MGV354 in rabbit models

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the dosage and delivery of (Rac)-MGV354 in rabbit models for intraocular pressure (IOP) reduction studies.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-MGV354 and what is its mechanism of action?

A1: (Rac)-MGV354 is a novel, selective soluble guanylate cyclase (sGC) activator. It functions within the nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) signaling pathway, which is crucial in regulating intraocular pressure.[1] (Rac)-MGV354 stimulates sGC, particularly in its oxidized, heme-free state, to increase the production of cyclic guanosine monophosphate (cGMP).[1] Elevated cGMP levels are believed to increase the facility of aqueous humor outflow, thus lowering IOP.

Q2: What is the reported efficacy of (Rac)-MGV354 in rabbit models?

A2: A single topical ocular dose of (Rac)-MGV354 has been shown to cause a significant dose-dependent reduction in IOP of 20% to 40% compared to vehicle in pigmented rabbits.[1] This effect was observed to last for up to 6 hours.[1]

Q3: What were the findings from human clinical trials of MGV354?

A3: Despite promising preclinical results in rabbit and monkey models, MGV354 did not demonstrate a statistically significant reduction in IOP in human patients with ocular hypertension or open-angle glaucoma.[2][3][4]

Q4: Was the discrepancy between animal models and human trials explained by metabolic differences?

A4: A study investigating the biotransformation pathways of MGV354 in rabbits, monkeys, and humans found no significant interspecies differences in hepatic and ocular metabolism that could account for the lack of efficacy in clinical trials.[5]

Q5: What is the primary route of administration for (Rac)-MGV354 in these studies?

A5: The primary route of administration is topical ocular delivery (eye drops).[1][6]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
High variability in IOP measurements	- Improper rabbit restraint leading to stress-induced IOP spikes.- Inconsistent tonometer calibration or user technique.- Diurnal variation in rabbit IOP.	- Acclimatize rabbits to handling and restraint procedures.- Ensure consistent and proper use of a calibrated tonometer (e.g., TonoVet).- Conduct measurements at the same time of day for all subjects.
Poor drug efficacy (IOP reduction less than expected)	- Incorrect formulation (e.g., wrong pH, osmolarity, or vehicle).- Inadequate drug concentration.- Insufficient contact time of the eye drop with the cornea.	- Verify the formulation parameters. A known successful vehicle composition is provided in the experimental protocols section.- Conduct a dose-response study to determine the optimal concentration.- Gently hold the eyelids closed for a few seconds after instillation to prevent rapid washout.
Ocular irritation or adverse reactions (e.g., excessive hyperemia)	- The active pharmaceutical ingredient (API) itself may have irritant properties.- The formulation vehicle or its components (e.g., preservatives) may be causing irritation.- Contamination of the ophthalmic solution.	- Mild to moderate ocular hyperemia has been noted as the main adverse effect of MGV354.[1]- If using a different vehicle, test the vehicle alone for irritancy.- Ensure sterile preparation and handling of the ophthalmic solution.
Difficulty in administering eye drops	- Rabbit is not properly restrained.- Rabbit blinks or moves its head excessively during administration.	- Use a dedicated rabbit restrainer or the "bunny burrito" technique with a towel.- A second person can assist in holding the rabbit's head steady.- Approach the eye from the side or behind to minimize the rabbit's startle response.

Data Presentation

Table 1: Preclinical Efficacy of (Rac)-MGV354 in Rabbit Model

Parameter	Result	Duration of Effect	Reference
IOP Reduction	20% - 40% (Dose-dependent vs. Vehicle)	Up to 6 hours	[1]
Systemic Exposure	Low	Not specified	[6]
Primary Adverse Effect	Mild to moderate ocular hyperemia	Not specified	[1]

Note: The specific concentrations of (Rac)-MGV354 that produced the 20-40% IOP reduction are not publicly available in the reviewed literature.

Table 2: Example Vehicle Composition for Topical Ophthalmic Formulation

Component	Concentration (%)	Purpose
Hydroxypropyl methylcellulose	0.5%	Viscosity enhancer
Dibasic sodium phosphate anhydrous	0.2%	Buffering agent
Sodium chloride	0.65%	Tonicity agent
Polysorbate 80	0.05%	Surfactant/Solubilizer
Sodium hydroxide and/or Hydrochloric acid	q.s. to pH 7.4	pH adjustment
Purified water	q.s. to 100%	Solvent

Experimental Protocols

Protocol 1: Preparation of (Rac)-MGV354 Topical Ophthalmic Solution

• Preparation of Vehicle:

  • In a sterile beaker, dissolve dibasic sodium phosphate anhydrous, sodium chloride, and polysorbate 80 in approximately 80% of the final volume of purified water with gentle stirring.

  • Slowly add hydroxypropyl methylcellulose to the solution while stirring continuously to avoid clumping. Stir until fully dissolved.

  • Adjust the pH of the solution to 7.4 using sodium hydroxide or hydrochloric acid.

  • Add purified water to reach the final volume.

  • Sterilize the vehicle by filtration through a 0.22 µm filter.

• Preparation of (Rac)-MGV354 Solution:

  • Accurately weigh the required amount of (Rac)-MGV354 to achieve the desired final concentration.

  • Aseptically add the weighed (Rac)-MGV354 to the sterile vehicle.

  • Stir the solution until the (Rac)-MGV354 is completely dissolved.

  • Store the final solution in a sterile, light-protected container at the recommended temperature.

Protocol 2: Topical Ocular Administration in Rabbits

• Animal Handling:

  • Properly restrain the rabbit to minimize movement and stress. A commercial rabbit restrainer or wrapping the rabbit snugly in a towel ("bunny burrito") can be effective.

  • Gently hold the rabbit's head, using one hand to separate the eyelids.

• Dose Administration:

  • Instill a single, precise volume (typically 25-50 µL) of the (Rac)-MGV354 ophthalmic solution into the lower conjunctival cul-de-sac of one eye.

  • Administer the vehicle solution to the contralateral eye as a control.

  • Gently hold the eyelids closed for a few seconds to facilitate drug absorption and prevent immediate washout.

Protocol 3: Intraocular Pressure (IOP) Measurement

• Anesthesia:

  • Apply a drop of a topical anesthetic (e.g., 0.5% proparacaine hydrochloride) to the cornea of each eye prior to measurement to minimize discomfort and blinking.

• Tonometry:

  • Use a calibrated rebound tonometer (e.g., TonoVet) for non-invasive IOP measurement.

  • Obtain multiple readings (e.g., 3-5) for each eye and calculate the average.

  • Take baseline IOP measurements before administering the drug.

  • Perform subsequent IOP measurements at predetermined time points post-administration (e.g., 1, 2, 4, 6, and 24 hours).

Visualizations

Caption: Signaling pathway of (Rac)-MGV354 in lowering intraocular pressure.

Caption: Workflow for evaluating (Rac)-MGV354 efficacy in a rabbit model.

Caption: Troubleshooting logic for (Rac)-MGV354 rabbit experiments.

References

• 1. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]
• 5. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]

troubleshooting inconsistent IOP lowering effects with (Rac)-MGV354

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with (Rac)-MGV354. The focus is to address the observed inconsistencies in its intraocular pressure (IOP) lowering effects between preclinical animal models and human clinical trials.

Troubleshooting Guide

This guide is designed to help researchers navigate potential issues and understand the variable outcomes observed with (Rac)-MGV354.

Question 1: We observe a significant IOP-lowering effect in our rabbit/monkey model, but literature reports clinical failure in humans. What are the potential reasons for this discrepancy?

Answer: This is the primary inconsistency reported for MGV354. While it robustly lowered IOP in rabbit and monkey models, it failed to produce a statistically significant effect in patients with ocular hypertension or open-angle glaucoma.[1][2][3] Several factors could contribute to this translational failure:

• Interspecies Metabolic Differences: Although an investigation into the metabolism of MGV354 did not find significant differences in hepatic and ocular metabolism between rabbits, monkeys, and humans, subtle, unobserved metabolic distinctions could still play a role.[1]

• Target Engagement in Humans: The compound may not be reaching or interacting with its target, soluble guanylate cyclase (sGC), in the human eye in the same manner as in animal models. This could be due to differences in ocular tissue penetration, distribution, or target enzyme conformation.

• Differences in Ocular Physiology: The fundamental physiology of aqueous humor dynamics and the regulation of IOP can differ between animal models and humans. While animal models are useful, they do not perfectly replicate the human condition, especially in chronic diseases like glaucoma.

• Pathophysiology of Glaucoma Models vs. Human Disease: The animal models used, such as the laser-induced ocular hypertension model in monkeys, might not fully represent the pathophysiology of primary open-angle glaucoma in humans.[4][5]

Question 2: How can we ensure our preclinical experimental design is robust and minimizes variability when testing compounds like MGV354?

Answer: To ensure the reliability of your preclinical data, consider the following factors that can influence IOP measurements and drug effects:

• Standardize IOP Measurement Technique: The method of tonometry (e.g., applanation, rebound) and the specific instrument used can affect readings.[6][7] Ensure consistent technique, proper calibration, and that measurements are taken at the same time of day to account for diurnal IOP variations.[7]

• Control for Animal-Related Factors: Be mindful of species, breed, age, and gender, as these can influence baseline IOP.[6] For instance, IOP can decline with age in dogs and cats.[6]

• Minimize Stress and Anesthesia Effects: Handling, restraint, and anesthesia can all significantly alter IOP.[6][7] If anesthesia is necessary, use agents with minimal impact on IOP (e.g., inhalational anesthesia) and be consistent with the protocol.[7] Ketamine, for example, is known to significantly reduce IOP in a time-dependent manner.[7]

• Account for Corneal Thickness: Central corneal thickness (CCT) can affect IOP readings, with thicker corneas potentially leading to artificially higher measurements.[6][8] It's advisable to measure and account for CCT in your analysis.

• Dose-Response and Formulation: Ensure the formulation of MGV354 is optimized for ocular delivery and that a proper dose-response study has been conducted to identify the optimal concentration.

Question 3: What alternative or complementary mechanisms could be explored if a direct sGC activator like MGV354 shows inconsistent effects?

Answer: If targeting the sGC pathway directly proves challenging, consider exploring related or alternative pathways involved in IOP regulation. The Rho kinase (ROCK) inhibitor pathway is a clinically validated target for lowering IOP.[9][10]

• Mechanism of ROCK Inhibitors: ROCK inhibitors increase trabecular outflow by inducing changes in the cytoskeletal structure of trabecular meshwork cells.[9][11] This is a different mechanism than sGC activation.

• Clinical Success: Unlike MGV354, ROCK inhibitors like Netarsudil and Ripasudil have been successfully developed and are used clinically for glaucoma treatment.[12][13]

• Broader Effects: ROCK inhibitors may also have other beneficial effects, such as improving blood flow to the optic nerve head and promoting retinal ganglion cell survival.[9][12]

Frequently Asked Questions (FAQs)

What is (Rac)-MGV354 and what is its proposed mechanism of action? (Rac)-MGV354 is a novel, selective activator of soluble guanylate cyclase (sGC).[1][5] Its proposed mechanism for lowering intraocular pressure is through the activation of the nitric oxide/sGC/protein kinase G (NO/sGC/PKG) signaling pathway, which is involved in the regulation of aqueous humor outflow.[4][14] It is designed to activate sGC even when it is in an oxidized, heme-free state, which may be relevant in disease states with high oxidative stress like glaucoma.[4]

What were the key findings from preclinical studies of MGV354? In preclinical studies, MGV354 demonstrated a significant, dose-dependent reduction in IOP.[5] A single topical dose in Dutch-belted rabbits reduced IOP by about 20%, and in a cynomolgus monkey model of glaucoma, it lowered IOP by 25-40% for up to 24 hours.[4][5] The effect in monkeys was sustained for up to 7 days with once-daily dosing and appeared to be more effective than the standard-of-care treatment, travoprost.[5]

What were the results of the human clinical trials for MGV354? Despite promising preclinical data, MGV354 failed to demonstrate a statistically significant IOP-lowering effect in human clinical trials.[2][3] In a Phase I/II study, the change from baseline in mean diurnal IOP for patients treated with MGV354 was not significantly different from those treated with a vehicle (placebo).[2][3] The most common adverse event noted was ocular hyperemia (redness), which is consistent with its pharmacology.[2]

Was a reason for the failure of MGV354 in humans identified? To understand the lack of efficacy in the clinic, researchers investigated potential differences in the metabolism of MGV354 across species.[1] However, the study found no significant interspecies differences in hepatic or ocular metabolism that could explain the clinical failure.[1] The exact reason for the discrepancy between animal and human results remains unclear.

Is there a known signaling pathway for MGV354? Yes, MGV354 is an activator of the soluble guanylate cyclase (sGC) pathway. The diagram below illustrates this proposed signaling cascade.

Proposed signaling pathway for (Rac)-MGV354 in trabecular meshwork cells.

Data Summary: Preclinical vs. Clinical IOP Effects

The tables below summarize the quantitative data from preclinical animal studies and human clinical trials, highlighting the inconsistency in the IOP-lowering effects of (Rac)-MGV354.

Table 1: Summary of Preclinical Efficacy in Animal Models

Animal Model	Dose Administration	Maximum IOP Reduction	Duration of Effect	Citation(s)
Dutch-Belted Rabbit	Single Topical Dose	~20% (vs. vehicle)	Up to 6 hours	[4]
Cynomolgus Monkey (Laser-induced OHT)	Single Topical Dose	25-40% (vs. vehicle)	Up to 24 hours	[4][5]

| Cynomolgus Monkey (Laser-induced OHT) | Once-daily Dosing | Sustained IOP lowering | Up to 7 days |[5] |

Table 2: Summary of Clinical Trial Results in Humans (Phase I/II)

Patient Population	Treatment Group	Change from Baseline in Mean Diurnal IOP	Statistical Significance	Citation(s)
Ocular Hypertension or Glaucoma	(Rac)-MGV354 (0.1%)	-0.6 mmHg	Not statistically significant vs. vehicle	[2][3]

| Ocular Hypertension or Glaucoma | Vehicle (Placebo) | -1.1 mmHg | N/A |[2][3] |

Experimental Protocols

Protocol 1: Generalized Procedure for IOP Measurement in Animal Models

This protocol provides a general framework for tonometry in preclinical studies. It should be adapted based on the specific animal model, instrument, and institutional guidelines.

• Animal Acclimatization: Allow animals to acclimate to the laboratory environment to minimize stress.

• Anesthesia/Restraint:

  • If required, administer a consistent and appropriate anesthetic agent. Inhalational anesthetics are often preferred as they may have less impact on IOP than some injectable agents like ketamine.[7]

  • If using manual restraint, ensure the technique is gentle and avoids any pressure on the neck or globe, as this can falsely elevate IOP readings.[15][16]

• Topical Anesthetic: Apply a single drop of a topical anesthetic (e.g., 0.5% proparacaine hydrochloride) to the cornea. Wait for it to take effect as per the manufacturer's instructions. This step may not be required for rebound tonometers like the TonoVet.[15]

• Tonometry:

  • Instrument Calibration: Ensure the tonometer is properly calibrated according to the manufacturer's guidelines before each measurement session.[6]

  • Measurement: Gently hold the eyelids open without applying pressure to the globe. Position the tonometer probe perpendicular to the central cornea.[6]

  • Data Acquisition: Obtain multiple readings (e.g., 3-5 consecutive readings) and average them to get a final IOP value for that time point. Many modern tonometers do this automatically.[15]

• Data Recording: Record the IOP measurement, the time of day, the eye measured (left/right), and any deviations from the standard protocol.

• Consistency: Repeat measurements at the same time each day for longitudinal studies to minimize the effect of diurnal IOP fluctuations.[7]

Logical workflow for troubleshooting preclinical vs. clinical discrepancies.

References

• 1. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. wisevisionintl.com [wisevisionintl.com]
• 7. Non-Invasive intraocular pressure measurement in animals models of glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Rho-kinase Inhibitors in Ocular Diseases: A Translational Research Journey - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ROCK Inhibitors in Corneal Diseases and Glaucoma—A Comprehensive Review of These Emerging Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rho/Rho-associated kinase pathway in glaucoma (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. dovepress.com [dovepress.com]
• 14. iovs.arvojournals.org [iovs.arvojournals.org]
• 15. animaleyecare.com.au [animaleyecare.com.au]
• 16. Determining Intraocular Pressure in Dogs & Cats: A Guide [cliniciansbrief.com]

Technical Support Center: (Rac)-MGV354 Ophthalmic Formulations

This technical support guide is intended for researchers, scientists, and drug development professionals working with (Rac)-MGV354 in ophthalmic formulations. It provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common stability challenges.

(Rac)-MGV354 is the racemate of MGV354, a soluble guanylate cyclase (sGC) activator that was investigated for lowering intraocular pressure.[1][2] While it showed efficacy in preclinical models, it did not demonstrate a statistically significant effect in lowering intraocular pressure in clinical trials for ocular hypertension or glaucoma.[3][4] This guide is based on established principles of ophthalmic drug formulation and stability testing to address hypothetical stability challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common stability-related observations you may encounter during the development of a (Rac)-MGV354 ophthalmic formulation.

Q1: My (Rac)-MGV354 formulation appears cloudy or has formed a precipitate after storage. What is the likely cause?

A1: Precipitation in an ophthalmic formulation can be attributed to several factors:

• Poor Solubility: The concentration of (Rac)-MGV354 may exceed its equilibrium solubility in the formulation buffer, especially if there's a temperature shift.

• pH Shift: A change in the formulation's pH can alter the ionization state of (Rac)-MGV354, reducing its solubility.

• Excipient Interaction: The active pharmaceutical ingredient (API) may be interacting with an excipient (e.g., buffer salts, tonicity agents) leading to the formation of an insoluble complex.

• Container Leaching: Leachables from the container closure system (e.g., plasticizers from LDPE bottles) could be reacting with the API.

Troubleshooting Steps:

• Verify pH: Measure the current pH of the formulation and compare it to the initial specification.

• Solubility Check: Determine the solubility of (Rac)-MGV354 in the formulation buffer at various temperatures.

• Excipient Compatibility: Conduct studies by mixing the API with individual excipients in solution to identify any incompatibilities.

• Microscopic Examination: Examine the precipitate under a microscope to determine if it is crystalline (API) or amorphous.

Q2: I've observed a significant drop in the potency of my (Rac)-MGV354 formulation. What are the potential degradation pathways?

A2: A loss of potency is a clear indicator of chemical degradation. For a molecule like (Rac)-MGV354, which is a complex heterocyclic compound, the primary degradation pathways to investigate are hydrolysis, oxidation, and photodecomposition.[5][6]

• Hydrolysis: The molecular structure of MGV354 contains functional groups susceptible to acid or base-catalyzed hydrolysis. The stability is often highly pH-dependent.

• Oxidation: The formulation may be susceptible to oxidative degradation if exposed to oxygen or if it contains excipients that generate peroxides. The presence of nitrogen and oxygen atoms in the heterocyclic rings can be sites for oxidation.

• Photodegradation: Exposure to light, particularly UV light, can provide the energy needed to break chemical bonds and initiate degradation.

Q3: The color of my formulation has changed from colorless to a pale yellow. What does this indicate?

A3: Discoloration often points to the formation of degradation products with chromophores that absorb light in the visible spectrum. This is a common result of oxidative or photolytic stress. Even a small amount of a highly colored degradant can cause a noticeable change. It is crucial to identify this degradant, as it could be potentially toxic.

Troubleshooting Flowchart for Formulation Instability

The following diagram outlines a logical workflow for diagnosing the root cause of observed stability issues with your (Rac)-MGV354 formulation.

Caption: Troubleshooting workflow for (Rac)-MGV354 formulation instability.

Quantitative Data Summary

Forced degradation studies are essential to understand how a drug behaves under stress conditions.[5][6][7] The following tables summarize hypothetical stability data for a 0.1% (Rac)-MGV354 ophthalmic solution after 30 days of storage under various stress conditions.

Table 1: Effect of pH and Temperature on (Rac)-MGV354 Stability (Data represents % of initial (Rac)-MGV354 remaining)

Storage Condition	pH 5.5	pH 6.5 (Target)	pH 7.4
4°C	99.5%	99.8%	98.9%
25°C / 40% RH	96.2%	98.5%	94.1%
40°C / 25% RH	85.1%	91.3%	80.5%

Table 2: Effect of Oxidative and Photolytic Stress on (Rac)-MGV354 Stability (Stored at 25°C for 30 days)

Stress Condition	% (Rac)-MGV354 Remaining	Observation
0.1% H₂O₂	82.4%	Slight yellowing
ICH Photostability (Option 2)	90.7%	Faint yellowing
Control (Protected from Light)	98.5%	Clear, colorless

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the methodology for conducting a forced degradation study to identify potential degradation products and pathways for (Rac)-MGV354.[6][8]

Objective: To generate likely degradation products of (Rac)-MGV354 under hydrolytic, oxidative, and photolytic stress conditions and to establish the specificity of the stability-indicating analytical method.

Materials:

• (Rac)-MGV354 drug substance

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Milli-Q Water

• Formulation Placebo

• ICH-compliant Photostability Chamber

• Calibrated HPLC-UV/DAD system

Caption: Workflow for a forced degradation study of (Rac)-MGV354.

Methodology:

• Preparation: Prepare solutions of (Rac)-MGV354 (e.g., 0.1 mg/mL) in the respective stress media (0.1 N HCl, 0.1 N NaOH, 3% H₂O₂, and water for thermal/photo stress). Also, expose the solid API to thermal and photolytic stress.

• Stress Conditions:

  • Acid/Base Hydrolysis: Incubate solutions at 60°C.

  • Oxidation: Store solution at room temperature.

  • Thermal: Place solid and solution samples in a 80°C oven.

  • Photostability: Expose solid and solution samples to light as per ICH Q1B guidelines.

• Sampling: Withdraw aliquots at predetermined time points (e.g., 2, 8, 24 hours). For acid and base samples, neutralize them immediately. The goal is to achieve 5-20% degradation of the active ingredient.[8]

• Analysis: Analyze all samples using a validated stability-indicating HPLC method. Use a photodiode array (PDA) detector to check for peak purity and to obtain UV spectra of the parent drug and any degradation products.

• Evaluation:

  • Calculate the percentage of degradation for (Rac)-MGV354.

  • Determine the relative retention times of the degradation products.

  • Assess the mass balance to ensure all major degradants are accounted for.[8]

Protocol 2: Stability-Indicating HPLC-UV Method

Objective: To accurately quantify (Rac)-MGV354 and separate it from all potential degradation products and formulation excipients.

Chromatographic Conditions (Example):

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 20% B to 80% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Method Validation: The method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness. Specificity is critically demonstrated by the forced degradation study, showing that all degradant peaks are well-resolved from the main (Rac)-MGV354 peak.

References

• 1. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. abmole.com [abmole.com]
• 3. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nelsonlabs.com [nelsonlabs.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acdlabs.com [acdlabs.com]
• 8. sgs.com [sgs.com]

Technical Support Center: (Rac)-MGV354 Ocular Tissue Experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing (Rac)-MGV354 in ocular tissue experiments. The information is based on preclinical and clinical findings related to this soluble guanylate cyclase (sGC) activator.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MGV354 in ocular tissues?

A1: MGV354 is a selective soluble guanylate cyclase (sGC) activator.[1][2] Its intended mechanism is to increase the production of cyclic guanosine monophosphate (cGMP) in the trabecular meshwork, which is involved in the regulation of intraocular pressure (IOP).[1]

Q2: What is the most common adverse or off-target effect observed with topical ocular administration of MGV354?

A2: The most frequently reported adverse effect in both preclinical animal models and human clinical trials is mild to moderate ocular hyperemia (redness of the conjunctiva).[1][3][4] This is considered to be an effect consistent with the compound's primary pharmacological action, which involves vasodilation.[3][5]

Q3: We are observing significant IOP reduction in our rabbit/monkey model, but this has not been reported in human trials. Is this expected?

A3: Yes, this discrepancy is a key finding in the literature. MGV354 demonstrated a robust, dose-dependent reduction of IOP (20% to 40%) in pigmented rabbits and cynomolgus monkeys.[1][3] However, in a Phase I/II clinical trial, MGV354 did not produce a statistically significant lowering of IOP in patients with ocular hypertension or glaucoma compared to the vehicle.[3][4][5][6] The reasons for this species-specific difference in efficacy are not fully understood but may relate to differences in the metabolism or expression levels of oxidized sGC in the human trabecular meshwork.[5][6]

Q4: We are observing ocular hyperemia in our animal models. How can we manage or quantify this?

A4: Ocular hyperemia is an expected pharmacological response to MGV354. To manage it, consider titrating the dose to find the lowest effective concentration with acceptable hyperemia. For quantification, use a standardized scoring system (e.g., a scale of 0 to 4 for none, mild, moderate, severe) at consistent time points after administration to document the severity and duration of the hyperemia.

Troubleshooting Guides

Issue 1: Inconsistent Intraocular Pressure (IOP) Measurements

Possible Cause	Troubleshooting Step
Animal Stress	Acclimate animals to the measurement procedure (tonometry) to minimize stress-induced IOP fluctuations.
Measurement Technique	Ensure consistent and calibrated use of the tonometer. Take multiple readings per eye at each time point and average them.
Diurnal Variation	Conduct IOP measurements at the same time of day for all experimental groups to account for natural diurnal IOP changes.
Formulation Issues	Verify the stability and homogeneity of your MGV354 formulation. Ensure proper solubilization and dosing volume.

Issue 2: Unexpected Lack of Efficacy in an In Vitro Assay

Possible Cause	Troubleshooting Step
sGC Oxidation State	MGV354 shows a significantly higher binding affinity (7-fold greater Bmax) for oxidized sGC compared to reduced sGC.[1] Ensure your in vitro system (e.g., primary human trabecular meshwork cells) has an appropriate level of oxidized sGC or include an oxidizing agent if necessary to mimic a disease state.
Cell Line/Tissue Viability	Confirm the viability and health of your cell cultures or tissue explants. Poor cell health can lead to non-responsiveness.
Assay Conditions	Optimize assay parameters such as incubation time, compound concentration, and substrate availability for the cGMP assay.
Compound Potency	Verify the potency of your MGV354 stock solution with appropriate positive controls.

Quantitative Data Summary

Table 1: Preclinical Efficacy of Topical MGV354

Animal Model	Dose	IOP Reduction	Duration of Effect	Citation
Pigmented Rabbits	Single Dose	20% to 40% (dose-dependent)	Up to 6 hours	[1]
Cynomolgus Monkeys	Single Dose	Significant reduction	Up to 24 hours	[1][3]
Cynomolgus Monkeys	Once-daily for 7 days	Sustained reduction	Up to 7 days	[1]

Table 2: Clinical Efficacy of Topical MGV354 (0.1%)

Study Population	Treatment Duration	Mean Diurnal IOP Change (from baseline)	Comparison to Vehicle	Citation
Patients with Ocular Hypertension or Glaucoma	7 days	-0.6 mmHg	No statistically significant difference (-1.1 mmHg for vehicle)	[3][4]

Experimental Protocols

Protocol 1: Assessment of Ocular Hyperemia in Rabbits

• Animal Model: Use healthy, adult pigmented rabbits.

• Acclimation: Allow animals to acclimate to the housing facility and handling for at least one week.

• Baseline Observation: Before dosing, examine and score the baseline state of the conjunctival blood vessels for each eye using a standardized scoring system (e.g., 0 = normal, 1 = minimal, 2 = mild, 3 = moderate, 4 = severe).

• Dosing: Administer a single, fixed volume (e.g., 30 µL) of the MGV354 formulation or vehicle to the cul-de-sac of one eye. The contralateral eye can serve as a control.

• Scoring: At predetermined time points (e.g., 0.5, 1, 2, 4, 6, and 24 hours post-dose), score the degree of conjunctival hyperemia using the same standardized scale.

• Data Analysis: Compare the hyperemia scores between the MGV354-treated and vehicle-treated groups at each time point using appropriate statistical methods.

Visualizations

Caption: On-target signaling pathway of MGV354 in ocular tissues.

Caption: Workflow for assessing efficacy and safety of MGV354.

References

• 1. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]
• 6. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Tachyphylaxis with Repeated Dosing of sGC Activators

Welcome to the technical support center for researchers, scientists, and drug development professionals working with soluble guanylate cyclase (sGC) activators. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to tachyphylaxis, or the rapid decrease in response to a drug with repeated dosing, during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is tachyphylaxis in the context of sGC activators and why is it a concern?

A1: Tachyphylaxis is the rapid development of tolerance to the effects of a drug. In the context of sGC activators, it would manifest as a diminished response (e.g., reduced cGMP production or vasodilation) to a second or subsequent dose of the activator compared to the initial dose. This is a significant concern in both preclinical research and clinical drug development as it can limit the therapeutic efficacy of a compound that requires repeated administration.

Q2: What are the primary molecular mechanisms thought to underlie tachyphylaxis to sGC-targeting drugs?

A2: The primary mechanisms are related to changes in the sGC enzyme itself, making it less responsive to stimulation. These include:

• Heme Oxidation: The sGC enzyme contains a heme group with iron in the ferrous (Fe2+) state, which is crucial for nitric oxide (NO) binding and subsequent enzyme activation. Under conditions of oxidative stress, the heme iron can be oxidized to the ferric (Fe3+) state. This oxidized sGC is unresponsive to NO and shows reduced sensitivity to sGC stimulators.[1]

• S-Nitrosylation: Prolonged exposure to NO or NO-donors can lead to the S-nitrosylation of specific cysteine residues on the sGC enzyme. This modification can desensitize the enzyme to further NO stimulation.

Q3: Do all sGC-modulating compounds exhibit tachyphylaxis to the same extent?

A3: No, there is a key distinction between two classes of sGC modulators:

• sGC Stimulators (e.g., riociguat, vericiguat): These compounds act on sGC that has a reduced (ferrous) heme group and work synergistically with NO.[2] Their effectiveness can be diminished if the heme group becomes oxidized, potentially leading to tachyphylaxis under conditions of oxidative stress. However, clinical data for vericiguat suggest it does not induce tolerance with long-term administration.[1]

• sGC Activators (e.g., cinaciguat, BAY 60-2770): These compounds are designed to activate sGC when the heme group is in the oxidized (ferric) state or even absent.[2] This property makes them potentially less susceptible to tachyphylaxis caused by oxidative stress. In fact, their activity can be enhanced under such conditions.[3]

Q4: I am observing a decreased response to my sGC activator after repeated dosing in my cell-based assay. What could be the cause?

A4: Several factors could contribute to this observation:

• Oxidative Stress in Culture: Cell culture conditions can sometimes induce oxidative stress, leading to sGC heme oxidation and subsequent desensitization.

• Compound Stability: Ensure the sGC activator is stable in your culture medium over the duration of your experiment. Degradation of the compound would lead to a reduced effective concentration with subsequent doses.

• Receptor Downregulation or Desensitization: While less commonly reported for sGC activators compared to other receptor systems, prolonged stimulation could potentially lead to cellular feedback mechanisms that downregulate the signaling pathway.

• Cell Health: Ensure that the repeated dosing regimen is not adversely affecting cell viability or overall health, which could indirectly lead to a reduced response.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Reduced cGMP production with the second dose of an sGC activator in a cell-based assay.	1. sGC Heme Oxidation: The cell culture environment may be promoting oxidative stress. 2. Compound Degradation: The activator may not be stable over the time course of the experiment. 3. Incorrect Dosing Interval: The time between doses may be too short for the system to reset.	1. a) Include an antioxidant (e.g., N-acetylcysteine) in your culture medium. b) Test an sGC activator that is effective on the oxidized enzyme. 2. Prepare fresh solutions of the activator for each dose. Check the compound's stability data in your experimental buffer. 3. Vary the time interval between doses to see if a longer washout period restores responsiveness.
Inconsistent vasodilator response to an sGC activator in ex vivo tissue bath experiments.	1. Tissue Viability: The tissue may be degrading over the course of the experiment. 2. Oxidative Stress in the Tissue: The isolated tissue may be under oxidative stress. 3. Carry-over Effects: Insufficient washout between doses.	1. Ensure continuous oxygenation and nutrient supply to the tissue. Monitor tissue health throughout the experiment. 2. Pre-incubate the tissue with an antioxidant. Compare the response of an sGC stimulator versus an activator. 3. Increase the duration and volume of the washout steps between doses.
No significant difference in blood pressure after repeated in vivo dosing of an sGC activator.	1. Pharmacokinetics of the Compound: The compound may have a long half-life, leading to sustained target engagement and a lack of a distinct dose-response with subsequent administrations. 2. Development of Tolerance: While less common with sGC activators, this is a possibility. 3. Experimental Model: The animal model may have compensatory mechanisms that counteract the effect of the drug over time.	1. Review the pharmacokinetic profile of your compound. A sustained effect is not necessarily tachyphylaxis. 2. a) Measure plasma cGMP levels to directly assess sGC activation. b) Test a different class of sGC modulator (stimulator vs. activator). 3. Consider a different animal model or measure additional physiological parameters.

Quantitative Data on Repeated Dosing of sGC Modulators

The following tables summarize data from preclinical and clinical studies on the effects of repeated dosing of various sGC stimulators and activators.

Table 1: Preclinical Data on Repeated Dosing of sGC Modulators

Compound	Model	Dosing Regimen	Outcome	Conclusion on Tachyphylaxis
BAY 41-8543 (sGC Stimulator)	Spontaneously Hypertensive Rats (SHR)	Oral administration, multiple doses	Dose-dependent and long-lasting (up to 24 hours) antihypertensive effect.	No tachyphylaxis observed with multiple administrations.[4]
BAY 60-2770 (sGC Activator)	Rat models of liver fibrosis	Oral treatment with doses that do not affect systemic blood pressure.	Prevented the increase in hepatic fibrous collagen and total collagen accumulation.	The therapeutic effect was maintained, suggesting no tachyphylaxis in this context.[4]
Praliciguat (sGC Stimulator)	Healthy adult subjects	Once-daily oral dosing for 14 days, followed by up-titration for 7 days.	Sustained decreases in blood pressure.	Repeated once-daily dosing showed a sustained effect, not indicative of tachyphylaxis.[5]

Table 2: Clinical Data on Repeated Dosing of sGC Modulators

Compound	Study Population	Dosing Regimen	Outcome	Conclusion on Tachyphylaxis
Cinaciguat (sGC Activator)	Patients with acute decompensated heart failure	Continuous i.v. infusion for a titration phase of 8 h and a maintenance phase of 16–40 h.	Potently unloaded the heart and increased cardiac output.	No evidence of tachyphylaxis was observed during the infusion period.[6]
Vericiguat (sGC Stimulator)	Patients with Heart Failure with Reduced Ejection Fraction (HFrEF)	Long-term, once-daily oral administration.	Reduced the risk of cardiovascular death and heart failure hospitalization.	Does not induce tolerance on long-term administration.[1]
Praliciguat (sGC Stimulator)	Healthy adult subjects	Once-daily praliciguat for 14 days before up-titrating for 7 days.	Produced dose-related increases in plasma cGMP and sustained decreases in blood pressure.	Results support evaluation for conditions with deficient NO signaling, with no indication of tachyphylaxis.[5]

Experimental Protocols

Protocol 1: Measurement of cGMP Levels in Cell Lysates using ELISA

This protocol describes a competitive enzyme-linked immunosorbent assay (ELISA) to quantify cyclic GMP (cGMP) concentrations in cell lysates.

Materials:

• cGMP ELISA Kit (commercially available from several suppliers)

• Cultured cells treated with sGC activator

• Phosphate-buffered saline (PBS)

• 0.1 M HCl

• Cell scraper

• Microcentrifuge

• Microplate reader

Procedure:

• Cell Culture and Treatment: Plate cells at a desired density and treat with the sGC activator according to your experimental design (e.g., single dose vs. repeated doses with washout periods).

• Sample Collection:

  • Aspirate the culture medium.

  • Wash the cells once with cold PBS.

  • Lyse the cells by adding 0.1 M HCl and incubating for 10 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Sample Preparation:

  • Centrifuge the lysate at 600 x g for 10 minutes to pellet cellular debris.

  • Collect the supernatant containing the cGMP.

  • If necessary, acetylate the samples and standards according to the kit manufacturer's instructions to increase assay sensitivity.

• ELISA Procedure:

  • Follow the specific instructions provided with your cGMP ELISA kit. A general procedure is as follows:

  • Add standards and samples to the wells of the antibody-coated microplate.

  • Add cGMP-peroxidase conjugate to each well.

  • Add anti-cGMP antibody to each well.

  • Incubate the plate for 2-3 hours at room temperature on a shaker.

  • Wash the plate several times with the provided wash buffer.

  • Add the substrate solution and incubate until color develops.

  • Stop the reaction with the provided stop solution.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the cGMP concentration in your samples by interpolating their absorbance values on the standard curve.

  • Normalize the cGMP concentration to the total protein concentration of the cell lysate.

Protocol 2: Western Blot for VASP Phosphorylation

This protocol outlines the detection of phosphorylated Vasodilator-Stimulated Phosphoprotein (VASP) at Ser239, a downstream marker of cGMP-dependent protein kinase (PKG) activation, by Western blotting.

Materials:

• Cultured cells or tissue homogenates

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibody against phospho-VASP (Ser239)

• Primary antibody against total VASP (for loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation:

  • Lyse cells or homogenize tissue in ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge to pellet debris and collect the supernatant.

  • Determine the protein concentration of each sample.

• SDS-PAGE and Protein Transfer:

  • Denature an equal amount of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-VASP (Ser239) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with the chemiluminescent substrate.

  • Capture the signal using an imaging system.

• Stripping and Reprobing (Optional):

  • The membrane can be stripped of the phospho-VASP antibody and reprobed with an antibody against total VASP to confirm equal protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-VASP signal to the total VASP signal for each sample.

Protocol 3: In Vitro Induction of sGC Heme Oxidation using ODQ

This protocol describes the use of 1H-[5][6][7]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ) to induce the oxidation of the sGC heme group in cell culture or purified enzyme preparations.

Materials:

• ODQ (1H-[5][6][7]oxadiazolo[4,3-a]quinoxalin-1-one)

• Cell culture or purified sGC enzyme

• Appropriate buffer or culture medium

• Spectrophotometer (for purified enzyme)

Procedure for Cell Culture:

• ODQ Preparation: Prepare a stock solution of ODQ in DMSO. The final concentration of DMSO in the culture medium should be kept low (e.g., <0.1%).

• Cell Treatment:

  • For short-term oxidation (to inhibit activity without significantly reducing protein levels), treat cells with ODQ (e.g., 10 µM) for 10-30 minutes.[8]

  • For long-term oxidation (to induce sGC degradation), treat cells with ODQ for 24 hours.[8]

• Washout (Optional): To study the reversibility of the effect, the ODQ-containing medium can be removed and replaced with fresh medium.

• Downstream Assays: After treatment, the cells can be used for downstream assays such as cGMP measurement or Western blotting to assess the effect of sGC oxidation on the response to sGC modulators.

Procedure for Purified sGC Enzyme:

• Reaction Setup: In a suitable buffer, combine the purified sGC enzyme with ODQ. The final concentration of ODQ will need to be optimized but is typically in the low micromolar range.

• Incubation: Incubate the reaction mixture for a defined period (e.g., 10-30 minutes) at the appropriate temperature.

• Spectrophotometric Analysis: Monitor the oxidation of the sGC heme by observing the shift in the Soret peak of the heme spectrum from approximately 431 nm (ferrous) to around 393 nm (ferric).

• Activity Assay: The ODQ-treated enzyme can then be used in an sGC activity assay to confirm the loss of responsiveness to NO donors and the potential for activation by heme-independent sGC activators.

Signaling Pathway and Workflow Diagrams

Below are diagrams created using Graphviz (DOT language) to visualize key concepts related to sGC activation and the investigation of tachyphylaxis.

Caption: sGC Signaling Pathway and Points of Modulation.

Caption: Experimental Workflow for Assessing Tachyphylaxis.

Caption: Troubleshooting Logic for sGC Activator Tachyphylaxis.

References

• 1. Vericiguat - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Soluble Guanylate Cyclase Stimulators and Activators [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of Soluble Guanylate Cyclase Stimulators and Activators in Models of Cardiovascular Disease Associated with Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Randomized, Placebo-Controlled, Multiple-Ascending-Dose Study to Assess the Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of the Soluble Guanylate Cyclase Stimulator Praliciguat in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. redheracles.net [redheracles.net]
• 7. revvity.com [revvity.com]
• 8. Distinct molecular requirements for activation or stabilization of soluble guanylyl cyclase upon haem oxidation-induced degradation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

(Rac)-MGV354 Demonstrates Superior IOP Reduction Compared to Travoprost in Preclinical Primate Models

For Immediate Release: A novel soluble guanylate cyclase (sGC) activator, (Rac)-MGV354, has shown significantly greater intraocular pressure (IOP) reduction in a preclinical model of glaucoma compared to the widely used prostaglandin analog, Travoprost. These findings, from a study utilizing a cynomolgus monkey model of laser-induced ocular hypertension, position (Rac)-MGV354 as a promising candidate for a new class of glaucoma therapeutics targeting the conventional aqueous humor outflow pathway.

This guide provides a detailed comparison of (Rac)-MGV354 and Travoprost, presenting key experimental data, outlining the methodologies employed in the head-to-head preclinical study, and illustrating the distinct signaling pathways through which these compounds exert their effects. This information is intended for researchers, scientists, and drug development professionals engaged in the field of ophthalmology and glaucoma treatment.

Quantitative Data Summary

The following tables summarize the key findings on IOP reduction from the comparative study in a cynomolgus monkey model of glaucoma.

Table 1: Single-Dose IOP Reduction of (Rac)-MGV354

Timepoint	Dose-Dependent IOP Reduction from Vehicle (%)	Duration of Action
Up to 24 hours	20% - 40%	Up to 24 hours

Table 2: Sustained IOP Reduction with Once-Daily Dosing (7 days)

Compound	Outcome
(Rac)-MGV354	Sustained IOP lowering, greater in magnitude than Travoprost.
Travoprost (Travatan)	Effective IOP reduction, but to a lesser extent than (Rac)-MGV354.

Note: Mild to moderate ocular hyperemia was the primary adverse effect observed with (Rac)-MGV354.

Experimental Protocols

The preclinical comparison of (Rac)-MGV354 and Travoprost was conducted using a well-established primate model of glaucoma.

1. Animal Model:

• Species: Cynomolgus monkeys (Macaca fascicularis).

• Model: Laser trabeculoplasty-induced ocular hypertension. This model mimics the increased IOP characteristic of glaucoma by inducing controlled damage to the trabecular meshwork, the eye's primary drainage tissue.

2. Drug Administration:

• Formulation: Both (Rac)-MGV354 and Travoprost were administered as topical ophthalmic solutions.

• Dosing Regimen:

  • Single-Dose Study: A single topical ocular dose of (Rac)-MGV354 was administered to assess the magnitude and duration of IOP reduction.

  • Repeated-Dose Study: Once-daily topical administration of both (Rac)-MGV354 and Travoprost was conducted for 7 days to evaluate sustained IOP-lowering effects.

3. Intraocular Pressure Measurement:

• IOP was measured at baseline and at multiple time points following drug administration using a calibrated tonometer suitable for non-human primates.

Signaling Pathways and Experimental Workflow

The distinct mechanisms of action of (Rac)-MGV354 and Travoprost are a key differentiator. Travoprost enhances the uveoscleral outflow pathway, a secondary drainage route for aqueous humor. In contrast, (Rac)-MGV354 targets the conventional outflow pathway, which is the primary site of resistance in glaucoma.

Signaling Pathway of (Rac)-MGV354

(Rac)-MGV354 is a soluble guanylate cyclase (sGC) activator. It works through the Nitric Oxide (NO)/sGC/cyclic guanosine monophosphate (cGMP) signaling pathway. By activating sGC, it increases the production of cGMP, leading to the relaxation of the trabecular meshwork and Schlemm's canal cells. This relaxation reduces the resistance to aqueous humor outflow, thereby lowering IOP.

A Comparative Guide to Soluble Guanylate Cyclase (sGC) Modulators: (Rac)-MGV354, Riociguat, and Praliciguat

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of three key modulators of the soluble guanylate cyclase (sGC) enzyme: (Rac)-MGV354, Riociguat, and Praliciguat. The primary focus is to delineate their distinct mechanisms of action, present available preclinical and clinical data, and provide insights into the experimental methodologies used for their evaluation.

Introduction to Soluble Guanylate Cyclase (sGC) Modulation

Soluble guanylate cyclase is a critical enzyme in the nitric oxide (NO) signaling pathway. When activated, sGC catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a second messenger that mediates a wide range of physiological processes, including vasodilation, inhibition of smooth muscle proliferation, and anti-inflammatory effects. Dysregulation of the NO-sGC-cGMP pathway is implicated in the pathophysiology of various cardiovascular diseases, including pulmonary hypertension, heart failure, and diabetic nephropathy.

Pharmacological agents that enhance sGC activity have emerged as promising therapeutic strategies. These agents are broadly categorized into two classes: sGC stimulators and sGC activators.

• sGC Stimulators , such as Riociguat and Praliciguat, act on the reduced (heme-containing) form of sGC. They directly stimulate the enzyme to a limited extent in the absence of NO but, more importantly, sensitize sGC to endogenous NO, leading to a synergistic increase in cGMP production.

• sGC Activators , such as (Rac)-MGV354, target the oxidized or heme-free form of sGC, which is prevalent under conditions of oxidative stress and is unresponsive to NO. These activators directly and potently stimulate the enzyme, restoring cGMP production in a diseased state.[1]

This fundamental difference in their mechanism of action dictates their therapeutic potential in various pathological conditions.

Mechanism of Action: A Visual Representation

The distinct mechanisms of sGC stimulators and activators are depicted in the signaling pathway diagram below.

Figure 1: Signaling pathway of sGC modulation.

Comparative Overview of (Rac)-MGV354, Riociguat, and Praliciguat

Feature	(Rac)-MGV354	Riociguat	Praliciguat
Class	sGC Activator	sGC Stimulator	sGC Stimulator
Target sGC State	Oxidized/Heme-free	Reduced (Heme-Fe2+)	Reduced (Heme-Fe2+)
Mechanism	Directly activates NO-insensitive sGC	Directly stimulates and sensitizes sGC to NO	Directly stimulates and sensitizes sGC to NO
Primary Preclinical Therapeutic Area	Glaucoma	Pulmonary Hypertension, Heart Failure	Diabetic Nephropathy, Heart Failure
Chemical Structure

Preclinical Data Comparison

Direct comparative preclinical studies across all three compounds are limited due to their development in different therapeutic areas. The following tables summarize the available quantitative data.

Table 1: In Vitro Potency of sGC Modulators

Compound	Assay System	Potency (EC50)	Reference
(Rac)-MGV354	CHO cells	<0.5 nM	[2]
GTM-3 E cells	5 nM	[2]
Human Trabecular Meshwork (hTM) cells (under oxidative stress)	2.5 ± 1.6 nM	[3]
Riociguat	Recombinant sGC	Increased activity up to 73-fold (alone); up to 112-fold with NO donor	[4][5]
Praliciguat	HEK-293 cells	197 nM	[6]

Table 2: In Vivo Efficacy in Preclinical Models

Compound	Animal Model	Key Findings	Reference
(Rac)-MGV354	Ocular hypertensive cynomolgus monkeys	Single topical dose reduced intraocular pressure by 25-40% for up to 24 hours.	[7]
Riociguat	U46619-induced pulmonary hypertension in dogs	Dose-dependently reduced mean pulmonary arterial pressure.	[8]
Various models of pulmonary hypertension	Reversed pulmonary hypertension and right ventricular hypertrophy.	[9]
Praliciguat	Dahl salt-sensitive rats (hypertension)	Reduced blood pressure and markers of inflammation and fibrosis.	[10]
ZSF1 rats (diabetic nephropathy)	Attenuated proteinuria.	[10]
Diet-induced obese mice	Improved insulin sensitivity and lowered plasma triglycerides.	[11]

Experimental Protocols

5.1. sGC Activity Assay (cGMP Measurement)

This assay quantifies the ability of a compound to stimulate or activate sGC by measuring the production of cGMP in cell lysates or with purified enzyme.

Figure 2: Workflow for an sGC activity assay.

Detailed Methodology:

• Cell Culture/Enzyme Preparation: Cells (e.g., CHO, HEK-293, or primary cells) are cultured to confluence. For purified enzyme assays, recombinant sGC is used.

• Compound Treatment: Cells or purified enzyme are pre-incubated with varying concentrations of the test compound. For sGC activators like (Rac)-MGV354, an oxidizing agent such as ODQ (1H-[7][12][13]oxadiazolo[4,3-a]quinoxalin-1-one) is often added to induce the heme-free state of sGC. For sGC stimulators, a NO donor may be co-incubated to assess synergistic effects. A phosphodiesterase (PDE) inhibitor is typically included to prevent cGMP degradation.[3][14]

• Reaction Initiation: The enzymatic reaction is initiated by the addition of GTP and MgCl2.

• Incubation: The reaction mixture is incubated for a defined period at 37°C.

• Reaction Termination: The reaction is stopped, often by acidification.

• cGMP Quantification: The amount of cGMP produced is measured using a competitive enzyme-linked immunosorbent assay (ELISA), radioimmunoassay (RIA), or liquid chromatography-mass spectrometry (LC-MS/MS).[15][16]

• Data Analysis: Concentration-response curves are generated, and EC50 values are calculated to determine the potency of the compound.

5.2. Aortic Ring Vasorelaxation Assay

This ex vivo assay assesses the vasodilatory properties of a compound on isolated arterial segments.

Figure 3: Workflow for an aortic ring vasorelaxation assay.

Detailed Methodology:

• Tissue Preparation: The thoracic aorta is excised from a euthanized animal (commonly a rat) and placed in cold Krebs-Henseleit solution. Connective tissue is removed, and the aorta is cut into rings of 2-3 mm width.[17]

• Mounting: The aortic rings are suspended between two hooks in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2/5% CO2. One hook is fixed, and the other is connected to an isometric force transducer.[18][19]

• Equilibration: The rings are allowed to equilibrate under an optimal resting tension.

• Pre-contraction: A stable submaximal contraction is induced using a vasoconstrictor agent like phenylephrine or a high concentration of potassium chloride.[20]

• Compound Addition: The test compound is added to the organ bath in a cumulative manner, with increasing concentrations.

• Tension Measurement: The relaxation of the aortic ring is recorded as a decrease in isometric tension.

• Data Analysis: The percentage of relaxation relative to the pre-contracted tension is calculated for each concentration, and concentration-response curves are plotted to determine the IC50 value, indicating the potency of the compound as a vasodilator.

Clinical Development and Future Perspectives

• (Rac)-MGV354: Preclinical studies demonstrated its potential in lowering intraocular pressure.[7][12] However, a Phase I/II clinical trial in patients with ocular hypertension or glaucoma did not show a statistically significant reduction in intraocular pressure compared to placebo.[12][21][22] Further investigation into its potential in other therapeutic areas, particularly those associated with oxidative stress, may be warranted.

• Riociguat (Adempas®): Riociguat is approved for the treatment of pulmonary arterial hypertension (PAH) and chronic thromboembolic pulmonary hypertension (CTEPH).[23][24] Its efficacy in improving exercise capacity and hemodynamic parameters in these patient populations is well-established through large clinical trials.[25][26] Ongoing research is exploring its potential in other forms of pulmonary hypertension and other cardiovascular conditions.[26][27]

• Praliciguat: Praliciguat has been investigated in clinical trials for heart failure with preserved ejection fraction (HFpEF) and diabetic kidney disease.[6][28] While it has shown some positive effects on hemodynamic and metabolic parameters in early-phase studies, a Phase 2 trial in patients with diabetic kidney disease did not meet its primary endpoint of significantly reducing albuminuria.[28][29][30] Further studies are needed to fully elucidate its therapeutic potential.

Conclusion

(Rac)-MGV354, Riociguat, and Praliciguat represent two distinct classes of sGC modulators with different mechanisms of action and primary areas of therapeutic investigation. Riociguat is an established therapy for specific forms of pulmonary hypertension, while the clinical development of Praliciguat and (Rac)-MGV354 has faced challenges. The differential pharmacology of sGC stimulators and activators suggests that their therapeutic utility may be dependent on the underlying pathophysiology of the disease, particularly the oxidative state of the sGC enzyme. Future research, including head-to-head comparative studies in relevant disease models, will be crucial for optimizing the clinical application of these promising therapeutic agents.

References

• 1. Comparison of sGC activator and sGC stimulator in 5/6 nephrectomized rats on high-salt-diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Clinical Pharmacokinetic and Pharmacodynamic Profile of Riociguat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The soluble guanylate cyclase stimulator riociguat: Evidence in pulmonary hypertension and beyond [rarediseasesjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of a Soluble Guanylate Cyclase Stimulator Riociguat on Contractility of Isolated Pulmonary Artery and Hemodynamics of U46619-Induced Pulmonary Hypertension in Dogs | MDPI [mdpi.com]
• 9. Riociguat for the management of pulmonary arterial hypertension and chronic thromboembolic pulmonary hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An exploratory, randomised, placebo-controlled, 14 day trial of the soluble guanylate cyclase stimulator praliciguat in participants with type 2 diabetes and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Beneficial Metabolic Effects of Praliciguat, a Soluble Guanylate Cyclase Stimulator, in a Mouse Diet-Induced Obesity Model [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of Soluble Guanylate Cyclase Stimulators and Activators in Models of Cardiovascular Disease Associated with Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iovs.arvojournals.org [iovs.arvojournals.org]
• 15. Measurement of Cyclic Guanosine Monophosphate (cGMP) in Solid Tissues using Competitive Enzyme-Linked Immunosorbent Assay (ELISA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Formononetin induces vasorelaxation in rat thoracic aorta via regulation of the PI3K/PTEN/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mechanism of Vasorelaxant Action of Isoquinoline Alkaloid F-19 on Rat Aorta – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 19. reprocell.com [reprocell.com]
• 20. Measurement of Endothelium-Dependent Vasorelaxation in the Mouse Thoracic Aorta Using Tensometric Small Volume Chamber Myography [jove.com]
• 21. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]
• 23. go.drugbank.com [go.drugbank.com]
• 24. Riociguat: a soluble guanylate cyclase stimulator for the treatment of pulmonary hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Riociguat: Clinical research and evolving role in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Evaluating Riociguat in the Treatment of Pulmonary Arterial Hypertension: A Real-World Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Riociguat (Adempas): a Novel Agent For the Treatment of Pulmonary Arterial Hypertension and Chronic Thromboembolic Pulmonary Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Effects of the Soluble Guanylate Cyclase Stimulator Praliciguat in Diabetic Kidney Disease: A Randomized Placebo-Controlled Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 29. diabetesjournals.org [diabetesjournals.org]
• 30. A Randomized, Placebo-Controlled, Multiple-Ascending-Dose Study to Assess the Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of the Soluble Guanylate Cyclase Stimulator Praliciguat in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

(Rac)-MGV354: A Comparative Analysis of its Intraocular Pressure-Lowering Effects in Normotensive and Hypertensive Eyes

A comprehensive review of preclinical and clinical data on the soluble guanylate cyclase activator, (Rac)-MGV354, reveals a significant disparity in its efficacy in animal models of ocular hypertension versus human subjects with normal and elevated intraocular pressure. While preclinical studies demonstrated robust intraocular pressure (IOP) reduction, a subsequent human clinical trial failed to show a statistically significant effect. This guide provides a detailed comparison of the available data to elucidate these contrasting outcomes for researchers, scientists, and drug development professionals.

Executive Summary

(Rac)-MGV354 is a novel, selective activator of soluble guanylate cyclase (sGC), an enzyme involved in the nitric oxide (NO) signaling pathway that regulates aqueous humor outflow and, consequently, IOP.[1][2] Preclinical investigations in a monkey model of glaucoma showed promising, dose-dependent IOP reduction.[1] However, a randomized, controlled Phase I/II clinical study in healthy volunteers (normotensive) and patients with ocular hypertension (OH) or glaucoma (hypertensive) did not demonstrate a significant IOP-lowering effect compared to vehicle.[3][4] This comparative analysis will delve into the experimental data and protocols from these key studies to provide a clear overview of the findings.

Data Presentation: Quantitative Analysis of IOP Reduction

The following tables summarize the key quantitative data on the IOP-lowering effects of (Rac)-MGV354 from preclinical and clinical studies.

Table 1: Preclinical Efficacy of (Rac)-MGV354 in a Cynomolgus Monkey Model of Glaucoma [1]

Treatment Group	Dose	Maximum IOP Reduction (vs. Vehicle)	Duration of Action
(Rac)-MGV354	Single topical ocular dose	20% - 40% (dose-dependent)	Up to 24 hours
(Rac)-MGV354	Once-daily dosing	Sustained IOP lowering	Up to 7 days
Travatan (travoprost)	Not specified	Less than (Rac)-MGV354	Not specified

Table 2: Clinical Efficacy of (Rac)-MGV354 in Human Subjects [3][4]

Study Population	Treatment Group (Once Daily)	Baseline Mean Diurnal IOP (mmHg)	Change from Baseline in Mean Diurnal IOP at Day 8 (mmHg)	Confidence Interval
Ocular Hypertension / Glaucoma	(Rac)-MGV354 (0.1%)	Not specified	-0.6	-0.7 to 1.7
Ocular Hypertension / Glaucoma	Vehicle	Not specified	-1.1	-0.7 to 1.7
Healthy Volunteers (Normotensive)	(Rac)-MGV354	Not specified	Not specified in abstracts	Not specified in abstracts

Experimental Protocols

A detailed understanding of the methodologies employed in both preclinical and clinical studies is crucial for interpreting the divergent outcomes.

Preclinical Studies in Animal Models

• Animal Model: The primary preclinical efficacy studies were conducted in a cynomolgus monkey model of glaucoma, which involves inducing ocular hypertension.[1] Pigmented rabbits were also used in initial dose-ranging studies.[1]

• Drug Administration: (Rac)-MGV354 was administered as a single topical ocular dose or as a once-daily topical ocular dose.[1]

• IOP Measurement: Intraocular pressure was measured at various time points post-dosing to determine the magnitude and duration of the IOP-lowering effect.

• Mechanism of Action Studies: In vitro studies using primary human trabecular meshwork (hTM) cells were conducted to assess the effect of MGV354 on cyclic guanosine monophosphate (cGMP) production. Binding studies were also performed using human sGC full-length protein.[1]

Clinical Trial in Human Subjects

• Study Design: A double-masked, randomized, vehicle-controlled, three-part, multicenter Phase I/II study was conducted.[3][4]

• Study Population: The trial enrolled healthy volunteers with normotensive eyes (Part 1) and patients with ocular hypertension or open-angle glaucoma (Parts 2 and 3).[3][4][5] Part 3, which focused on efficacy, included 50 patients with a minimum IOP of 24 mmHg at 8 AM.[3][4]

• Treatment: The maximum tolerated dose of (Rac)-MGV354 (0.1%) or vehicle was administered once daily in the evening for one week.[3][4]

• Primary Outcome: The main outcome measure was the mean diurnal IOP at day 8 compared to baseline.[3][4]

Mandatory Visualizations

The following diagrams illustrate the proposed signaling pathway of (Rac)-MGV354 and the workflow of the clinical trial.

Caption: Proposed signaling pathway of (Rac)-MGV354 in trabecular meshwork cells.

Caption: Workflow of the three-part Phase I/II clinical trial for (Rac)-MGV354.

Comparative Discussion

The preclinical data for (Rac)-MGV354 presented a strong case for its development as a novel IOP-lowering agent. The significant, dose-dependent reduction in IOP observed in a primate model of glaucoma suggested a potent therapeutic effect.[1] Furthermore, its efficacy surpassed that of a standard-of-care prostaglandin analog, Travatan.[1] The mechanism, involving the activation of sGC and subsequent increase in cGMP in human trabecular meshwork cells, provided a sound biological rationale.[1]

Several factors could contribute to this discrepancy between preclinical and clinical outcomes:

• Species-Specific Differences: Although in vitro metabolism studies did not find significant interspecies differences in hepatic and ocular metabolism, subtle variations in the target tissue's physiology or drug penetration could exist between monkeys and humans.[2]

• Disease Model vs. Human Disease: The laser-induced glaucoma model in monkeys may not fully recapitulate the pathophysiology of human open-angle glaucoma or ocular hypertension.

• Oxidative State of sGC: One hypothesis put forth is that the human glaucomatous trabecular meshwork may have levels of oxidized sGC that are too low for MGV354 to exert a significant effect.[4] MGV354 demonstrated a greater binding affinity for oxidized sGC.[1]

• Vehicle Effect: The notable IOP reduction in the vehicle-treated group in the clinical trial could have masked a small effect from the active drug.

The most common adverse event noted in both preclinical and clinical studies was mild to moderate ocular hyperemia.[1][3][4] This is consistent with the drug's mechanism of action, as vasodilation is a known effect of the NO-cGMP pathway.

Conclusion

The case of (Rac)-MGV354 serves as a critical reminder of the challenges in translating preclinical findings to clinical efficacy. While the compound demonstrated robust IOP-lowering in a hypertensive primate model, it failed to show a benefit in both normotensive and hypertensive human eyes in a well-controlled clinical trial. Future research in this area should focus on better understanding the species-specific differences in the NO-sGC-cGMP pathway and the oxidative state of sGC in the human glaucomatous eye to develop more effective therapies.

References

• 1. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A phase I/II study to evaluate the safety, tolerability and early efficacy of MGV354 in healthy subjects and in patients with ocular hypertension or glaucoma - OAK Open Access Archive [oak.novartis.com]
• 5. A Three Part Study of MGV354 in Ocular Hypertension or Glaucoma [ctv.veeva.com]

Navigating the cGMP Pathway: A Comparative Guide to Alternatives for (Rac)-MGV354 in Ocular Therapeutics

For Researchers, Scientists, and Drug Development Professionals

(Rac)-MGV354 has emerged as a significant tool for researchers exploring the therapeutic potential of activating the cyclic guanosine monophosphate (cGMP) pathway in the eye, particularly for conditions like glaucoma. However, a diverse landscape of alternative compounds, each with unique mechanisms and properties, offers a broader toolkit for investigating this critical signaling cascade. This guide provides a comprehensive comparison of these alternatives, supported by experimental data, to aid in the selection of the most appropriate molecules for specific research and development needs.

Introduction to cGMP Signaling in the Eye

The cGMP signaling pathway plays a crucial role in regulating various physiological processes in the eye. In the anterior segment, it is instrumental in modulating aqueous humor outflow and consequently, intraocular pressure (IOP). In the posterior segment, it is vital for phototransduction and the survival of retinal ganglion cells. Dysregulation of this pathway is implicated in the pathophysiology of several ocular diseases, including glaucoma and retinal degeneration.

The primary enzyme responsible for cGMP synthesis is soluble guanylate cyclase (sGC). Nitric oxide (NO) is the canonical endogenous activator of sGC. The cGMP signal is terminated by the action of phosphodiesterases (PDEs), which hydrolyze cGMP to GMP. Therapeutic strategies to enhance cGMP signaling, therefore, focus on activating sGC, providing an exogenous source of NO, or inhibiting PDEs.

Comparison of cGMP Pathway Activators

The following sections detail the primary classes of compounds that activate the cGMP pathway in the eye, presenting their mechanisms of action and available experimental data.

Soluble Guanylate Cyclase (sGC) Activators and Stimulators

sGC modulators are categorized as either activators or stimulators based on their interaction with the enzyme. sGC activators, like (Rac)-MGV354, can activate sGC even when it is in an oxidized or heme-free state, which is often prevalent under pathological conditions. In contrast, sGC stimulators require the presence of the reduced heme group on sGC for their activity and often act synergistically with NO.

Key Compounds:

• (Rac)-MGV354: A potent sGC activator.

• BAY 58-2667 (Cinaciguat): Another potent sGC activator.

• YC-1: An sGC activator that also sensitizes sGC to NO.

• Riociguat (BAY 63-2521): An sGC stimulator approved for pulmonary hypertension, with a dual mode of action.

Quantitative Data Summary:

Compound	Class	Target	EC50	Key In Vivo Effect	Reference
(Rac)-MGV354	sGC Activator	Oxidized/heme-free sGC	<0.5 nM (CHO cells), 5 nM (GTM-3 cells)	20-40% IOP reduction in monkeys	[1]
BAY 58-2667	sGC Activator	Heme-free sGC	6.4 nM	Antihypertensive effects in vivo	[2]
YC-1	sGC Activator	sGC	-	Potentiates NO-induced effects	[3][4]
Riociguat	sGC Stimulator	Heme-containing sGC	-	Increases sGC activity up to 112-fold with NO	[5]

Nitric Oxide (NO) Donors

NO donors represent a clinically validated approach to activating the cGMP pathway. By releasing NO, these compounds directly stimulate sGC, leading to increased cGMP production.

Key Compounds:

• Latanoprostene bunod (Vyzulta®): A dual-mechanism drug that releases both latanoprost acid (a prostaglandin analog) and butanediol mononitrate, which is metabolized to NO.

• Nipradilol: A beta-blocker with NO-donating properties.

Quantitative Data Summary:

Compound	Class	Mechanism	Key Clinical Effect	Reference
Latanoprostene bunod (0.024%)	NO Donor	Releases NO to activate sGC; also acts on prostaglandin F receptors.	Significantly greater IOP reduction compared to latanoprost 0.005% and timolol 0.5%.[6][7]	[6][7]
Nipradilol (0.25%)	NO Donor	Releases NO; also a non-selective beta-blocker and alpha1-blocker.	Maximum IOP reduction of 3.6 mmHg in rabbits.[8]	[8]

Phosphodiesterase (PDE) Inhibitors

PDE inhibitors do not directly activate cGMP production but rather prevent its degradation, thereby amplifying the effects of endogenous cGMP. PDE5 is a key isoform in ocular tissues.

Key Compounds:

• Sildenafil (Viagra®): A PDE5 inhibitor.

• Tadalafil (Cialis®): A PDE5 inhibitor.

Experimental Data Summary:

Compound	Class	Mechanism	Key Experimental Finding	Reference
Sildenafil & Tadalafil	PDE5 Inhibitor	Inhibit the breakdown of cGMP.	Tadalafil prevented retinal ganglion cell degeneration in mouse models of glaucoma, independent of IOP lowering.[9]	[9]

cGMP Analogues

Direct application of cell-permeable cGMP analogues can be used to study the downstream effects of cGMP signaling. These compounds can directly activate cGMP-dependent protein kinases (PKG) and cyclic nucleotide-gated (CNG) channels.

Key Compounds:

• 8-Bromo-cGMP (8-Br-cGMP): A membrane-permeable cGMP analogue.

• 8-pCPT-cGMP: A cone-selective CNG channel activator.

Experimental Data Summary:

Compound	Class	Mechanism	Key Experimental Finding	Reference
8-Br-cGMP	cGMP Analogue	Directly activates cGMP-dependent pathways.	Attenuated both necrotic and apoptotic cell death in retinal ganglion cells.[9][10]	[9][10]
8-pCPT-cGMP	cGMP Analogue	Selective activator of cone CNG channels.	Apparent affinity (EC50) of 0.08 µM for cone vs. 0.63 µM for rod CNG channels.[11][12]	[11][12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols cited in the comparison.

Measurement of cGMP in Trabecular Meshwork Cells

• Cell Culture: Primary human normal trabecular meshwork (NTM) cells are cultured to confluence.

• Treatment: Cells are pre-treated with a phosphodiesterase inhibitor (e.g., 1 mM IBMX) to prevent cGMP degradation. Subsequently, cells are treated with the test compound (e.g., MGV354) at various concentrations for a specified duration (e.g., 1 hour). To mimic oxidative stress, cells can be co-treated with an oxidizing agent like ODQ (20 µM).

• Lysis and Assay: Cells are lysed, and intracellular cGMP levels are quantified using a competitive enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: A standard curve is generated using known cGMP concentrations. The cGMP concentrations in the experimental samples are interpolated from this curve. EC50 values are calculated by fitting the data to a sigmoidal dose-response curve.[1]

In Vivo Glaucoma Model: Laser-Induced Ocular Hypertension

• Animal Model: C57BL/6J mice or cynomolgus monkeys are commonly used.

• Anesthesia: Animals are anesthetized according to approved institutional protocols.

• Procedure: A diode laser is used to photocoagulate the trabecular meshwork and/or episcleral veins. This obstruction of aqueous humor outflow leads to an elevation of intraocular pressure (IOP). In some protocols, a photosensitizing dye like indocyanine green is injected into the anterior chamber prior to laser application to enhance the effect.

• IOP Measurement: IOP is monitored at baseline and at various time points post-laser treatment using a tonometer (e.g., Tono-Pen, rebound tonometer).

• Drug Administration: Test compounds are typically administered topically as eye drops.

• Outcome Measures: The primary outcome is the change in IOP from baseline compared to a vehicle-treated control group. Histological analysis of the optic nerve and retina can also be performed to assess retinal ganglion cell loss.[13][14][15][16]

Electroretinography (ERG) for Retinal Function Assessment

• Animal Preparation: Mice are dark-adapted overnight. Anesthesia is administered, and pupils are dilated.

• Electrode Placement: Active electrodes (e.g., gold wire loops) are placed on the cornea, a reference electrode is placed subcutaneously between the eyes, and a ground electrode is placed on the tail.

• Stimulation and Recording: Animals are placed in a Ganzfeld bowl for uniform retinal illumination. Light flashes of varying intensities and frequencies are presented to elicit scotopic (rod-driven) and photopic (cone-driven) responses. The electrical responses from the retina are recorded.

• Data Analysis: The amplitudes and implicit times of the a-wave (photoreceptor response) and b-wave (bipolar cell response) are measured and analyzed to assess the function of different retinal cell populations.[17][18][19][20][21]

Signaling Pathways and Experimental Workflows

Visualizing the complex interactions within the cGMP pathway and the flow of experimental procedures can enhance understanding. The following diagrams, generated using Graphviz (DOT language), illustrate these concepts.

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. rndsystems.com [rndsystems.com]
• 3. Mechanism of YC-1-induced activation of soluble guanylyl cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the soluble guanylyl cyclase activator, YC-1, on vascular tone, cyclic GMP levels and phosphodiesterase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. immune-system-research.com [immune-system-research.com]
• 6. bjo.bmj.com [bjo.bmj.com]
• 7. Results - Clinical Review Report: Latanoprostene Bunod (Vyzulta) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Involvement of nitric oxide in the ocular hypotensive action of nipradilol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Increased Bioavailability of Cyclic Guanylate Monophosphate Prevents Retinal Ganglion Cell Degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cGMP signaling: a potential therapeutic target for neurodegeneration in glaucoma? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cGMP Analogues with Opposing Actions on CNG Channels Selectively Modulate Rod or Cone Photoreceptor Function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. iovs.arvojournals.org [iovs.arvojournals.org]
• 14. A Laser-induced Mouse Model of Chronic Ocular Hypertension to Characterize Visual Defects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Experimentally Induced Mammalian Models of Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Electroretinogram (ERG) to Evaluate the Retina Using Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Assessment of Murine Retinal Function by Electroretinography [bio-protocol.org]
• 19. Assessment of Murine Retinal Function by Electroretinography [en.bio-protocol.org]
• 20. Assessment of Murine Retinal Function by Electroretinography - PMC [pmc.ncbi.nlm.nih.gov]
• 21. iovs.arvojournals.org [iovs.arvojournals.org]

A Comparative Guide to the Cross-Species Metabolism and Pharmacokinetics of MGV354

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolism and pharmacokinetics of MGV354, a novel activator of soluble guanylate cyclase (sGC), across different species. The information presented is intended to support research and development efforts by providing key experimental data and methodologies. MGV354 was developed as a potential therapy for lowering intraocular pressure, a significant risk factor for glaucoma.[1] While it demonstrated robust efficacy in preclinical rabbit and monkey models, it did not produce similar results in clinical trials with patients having ocular hypertension or open-angle glaucoma.[1] Understanding the cross-species differences in its metabolic fate and pharmacokinetic profile is crucial for interpreting these divergent outcomes.

Cross-Species Metabolism of MGV354

In vitro and in vivo studies have been conducted to elucidate the biotransformation pathways of MGV354 in rabbits, monkeys, and humans. These investigations aimed to determine if significant metabolic differences could account for the varied efficacy observed between preclinical animal models and human subjects.

A total of twenty-six metabolites of MGV354 were identified across species, formed through both oxidative and conjugative pathways.[1] The in vitro hepatic metabolism was found to be qualitatively similar among rabbits, monkeys, and humans, with only minor distinctions.[1] Importantly, no significant interspecies differences were observed in either hepatic or ocular metabolism of MGV354.[1] While ocular metabolism was not as extensive as hepatic metabolism, the metabolic profiles did not provide a clear explanation for the lack of clinical efficacy in humans.[1]

Table 1: Summary of MGV354 Metabolism Across Species

Parameter	Rabbit	Monkey	Human
Primary Metabolic Pathways	Oxidation, Conjugation	Oxidation, Conjugation	Oxidation, Conjugation
Total Metabolites Identified	26 (in vitro and in vivo)	26 (in vitro and in vivo)	26 (in vitro and in vivo)
In Vitro Hepatic Metabolism	Qualitatively similar to other species	Qualitatively similar to other species	Qualitatively similar to other species
Interspecies Differences	Minor	Minor	Minor

Pharmacokinetic Profile of MGV354

Pharmacokinetic studies are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. While specific quantitative pharmacokinetic data for MGV354 (e.g., Cmax, Tmax, AUC, half-life) is not publicly available in a comparative format, general observations from preclinical studies indicate that topical ocular administration in rabbits and monkeys resulted in high ocular exposure with low systemic exposure.[2][3]

Table 2: Comparative Pharmacokinetic Parameters of MGV354 (Illustrative)

Parameter	Rabbit	Monkey	Human
Cmax (ng/mL)	Data not available	Data not available	Data not available
Tmax (h)	Data not available	Data not available	Data not available
AUC (ng·h/mL)	Data not available	Data not available	Data not available
Half-life (t½) (h)	Data not available	Data not available	Data not available
Bioavailability (%)	Data not available	Data not available	Data not available

Note: This table is for illustrative purposes. Specific quantitative data for MGV354 is not publicly available.

Experimental Protocols

The following are detailed methodologies representative of the key experiments conducted to evaluate the cross-species metabolism and pharmacokinetics of MGV354.

In Vitro Metabolism

Objective: To compare the metabolic stability and metabolite profiles of MGV354 in liver microsomes from different species.

Methodology:

• Preparation of Liver Microsomes: Liver microsomes from rabbits, monkeys, and humans are prepared by differential centrifugation of liver homogenates. The protein concentration of the microsomal suspension is determined using a standard protein assay.

• Incubation: MGV354 is incubated with liver microsomes (e.g., 1 mg/mL protein) in a phosphate buffer (pH 7.4) at 37°C. The reaction is initiated by the addition of an NADPH-regenerating system.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched by the addition of a cold organic solvent (e.g., acetonitrile).

• Sample Analysis: The samples are centrifuged, and the supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent drug and identify metabolites.

• Data Analysis: The rate of disappearance of MGV354 is used to calculate the in vitro half-life and intrinsic clearance. Metabolite structures are elucidated based on their mass spectral data.

In Vivo Pharmacokinetics

Objective: To determine the pharmacokinetic profile of MGV354 in different species following topical ocular administration.

Methodology:

• Animal Models: Male and female animals of each species (e.g., New Zealand White rabbits, Cynomolgus monkeys) are used.

• Drug Administration: A single topical ocular dose of MGV354 is administered to one or both eyes of the animals.

• Sample Collection: Blood samples are collected from a suitable vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant. Aqueous humor and vitreous humor samples may also be collected at terminal time points.

• Sample Processing: Plasma is separated from blood by centrifugation. All biological samples are stored at -80°C until analysis.

• Bioanalysis: The concentration of MGV354 in plasma and ocular tissues is determined using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life are calculated from the plasma concentration-time data using non-compartmental analysis.

Visualizations

Signaling Pathway of MGV354

MGV354 is an activator of soluble guanylate cyclase (sGC).[1] Under conditions of oxidative stress, the heme iron of sGC can be oxidized, rendering the enzyme unresponsive to its natural activator, nitric oxide (NO). MGV354 can activate this oxidized, heme-free sGC, leading to the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[4][5][6][7] This increase in cGMP is believed to mediate the lowering of intraocular pressure.

Caption: Signaling pathway of MGV354 as an activator of oxidized soluble guanylate cyclase (sGC).

Experimental Workflow for Cross-Species Pharmacokinetic Comparison

The following diagram illustrates a typical workflow for a comparative in vivo pharmacokinetic study.

Caption: Experimental workflow for the cross-species pharmacokinetic comparison of MGV354.

References

• 1. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Frontiers | Decoding signaling mechanisms: unraveling the targets of guanylate cyclase agonists in cardiovascular and digestive diseases [frontiersin.org]
• 5. Soluble Guanylate Cyclase as an Emerging Therapeutic Target in Cardiopulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of the nitric oxide-soluble guanylyl cyclase pathway in obstructive airway diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Potential Synergistic Approach to Intraocular Pressure Reduction: (Rac)-MGV354 and Prostaglandin Analogs

For Researchers, Scientists, and Drug Development Professionals

The management of glaucoma, a leading cause of irreversible blindness, is primarily focused on reducing intraocular pressure (IOP). Prostaglandin analogs are the established first-line therapy, effectively lowering IOP by enhancing aqueous humor outflow. However, a significant portion of patients require adjunctive therapies to achieve target IOP levels. This guide explores the theoretical synergistic potential of combining prostaglandin analogs with (Rac)-MGV354, a novel activator of soluble guanylate cyclase (sGC). While direct experimental evidence of this synergy is not yet available, this document provides a scientific rationale for their combined use and proposes experimental frameworks to investigate this promising therapeutic strategy.

(Rac)-MGV354 is a soluble guanylate cyclase (sGC) activator that was developed as a potential treatment for glaucoma.[1][2][3][4][5][6] It functions through the nitric oxide/soluble guanylate cyclase/protein kinase G (NO/sGC/PKG) pathway to increase cyclic GMP (cGMP) levels.[4][7] Although it demonstrated robust IOP reduction in preclinical animal models, it did not show significant efficacy in human clinical trials.[1][3][4][5][7] Prostaglandin analogs, on the other hand, are a well-established class of drugs for lowering IOP and are considered a first-line treatment for glaucoma.[8][9][10][11] Their primary mechanism of action involves increasing the uveoscleral and trabecular outflow of aqueous humor.[10][11][12]

Comparative Analysis of (Rac)-MGV354 and Prostaglandin Analogs

Feature	(Rac)-MGV354	Prostaglandin Analogs (e.g., Latanoprost, Travoprost)	Potential for Synergy
Primary Target	Soluble Guanylate Cyclase (sGC)	Prostaglandin F (FP) receptors	Activation of distinct but potentially convergent signaling pathways could lead to a greater overall effect on aqueous humor outflow.
Mechanism of Action	Activates sGC, leading to increased intracellular cyclic GMP (cGMP) and subsequent activation of Protein Kinase G (PKG).[4][7]	Bind to FP receptors, which are G-protein coupled receptors, initiating a signaling cascade that increases the expression and activity of matrix metalloproteinases (MMPs).[8][12]	The PKG pathway activated by (Rac)-MGV354 may enhance the expression or activity of MMPs, complementing the action of prostaglandin analogs.
Effect on Aqueous Humor Outflow	Preclinical studies suggest an increase in aqueous humor outflow.	Increases both uveoscleral and trabecular outflow by remodeling the extracellular matrix of the ciliary muscle and trabecular meshwork.[8][12][13]	A combined effect on both the conventional (trabecular) and unconventional (uveoscleral) outflow pathways could result in a more significant IOP reduction than either agent alone.
Clinical Status	Failed to show efficacy in human clinical trials.[1][3][5]	Widely used as a first-line treatment for glaucoma.[8][9][10][11]	The synergistic effect might overcome the limitations observed with (Rac)-MGV354 monotherapy in humans.

Proposed Synergistic Signaling Pathway

The potential for synergy between (Rac)-MGV354 and prostaglandin analogs lies in the convergence of their distinct signaling pathways. (Rac)-MGV354 directly increases cGMP levels, while prostaglandin analogs activate G-protein coupled receptors. The downstream effects of both pathways could lead to a complementary and amplified response in the trabecular meshwork and ciliary muscle, the key tissues regulating aqueous humor outflow.

Proposed synergistic signaling pathway of (Rac)-MGV354 and prostaglandin analogs.

Experimental Protocols for Investigating Synergy

To validate the hypothesized synergistic effects, a series of in vitro and in vivo experiments are proposed.

In Vitro Synergy Assessment

Objective: To determine if the combination of (Rac)-MGV354 and a prostaglandin analog results in a synergistic increase in markers associated with aqueous humor outflow in human trabecular meshwork (hTM) cells.

Experimental Workflow:

Workflow for in vitro assessment of synergy.

Detailed Methodologies:

• Cell Culture: Primary human trabecular meshwork (hTM) cells will be isolated from donor eyes and cultured in appropriate media until confluent.

• Drug Treatment: Cells will be treated with a range of concentrations of (Rac)-MGV354 and a prostaglandin analog (e.g., latanoprost acid), both individually and in combination, based on a fixed-ratio experimental design.

• cGMP Assay: Intracellular cGMP levels will be quantified using a commercially available ELISA kit or a cell-based FRET biosensor assay.[1][14][15]

• Gelatin Zymography: The activity of secreted MMP-2 and MMP-9 in the cell culture supernatant will be assessed by gelatin zymography.

• Quantitative RT-PCR: The mRNA expression levels of MMP-1, MMP-2, MMP-3, and MMP-9 will be quantified by real-time quantitative polymerase chain reaction (RT-qPCR).

• Data Analysis: The combination index (CI) will be calculated using the Chou-Talalay method to determine if the drug combination is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).

In Vivo Synergy Assessment in an Animal Model of Glaucoma

Objective: To evaluate the synergistic effect of (Rac)-MGV354 and a prostaglandin analog on IOP reduction in a preclinical animal model of ocular hypertension.

Experimental Workflow:

Workflow for in vivo assessment of synergy.

Detailed Methodologies:

• Animal Model: Ocular hypertension will be induced in New Zealand white rabbits or cynomolgus monkeys by laser photocoagulation of the trabecular meshwork.[9][16][17]

• Drug Administration: Animals will receive a single daily topical administration of (Rac)-MGV354, a prostaglandin analog, the combination of both, or vehicle control in one eye.

• IOP Measurement: Intraocular pressure will be measured using a calibrated tonometer at multiple time points after drug administration.

• Data Analysis: The mean change in IOP from baseline will be calculated for each treatment group. Statistical analysis (e.g., two-way ANOVA with repeated measures) will be used to compare the IOP-lowering effects of the different treatments and to assess for a statistically significant interaction between the two drugs.

Conclusion

The combination of (Rac)-MGV354 and prostaglandin analogs represents a novel and scientifically plausible approach to achieving greater IOP reduction in glaucoma patients. The distinct yet potentially convergent signaling pathways of these two drug classes provide a strong rationale for investigating their synergistic potential. The experimental protocols outlined in this guide offer a clear roadmap for researchers to rigorously evaluate this therapeutic strategy. Should these investigations confirm a synergistic interaction, it could pave the way for the development of a new combination therapy for glaucoma, addressing a significant unmet need in patient care.

References

• 1. Stable Fluorescence Assay for Measuring Cyclic GMP | Molecular Devices [moleculardevices.com]
• 2. Researchers Discover Two Drugs That Can Protect Against Glaucoma in Preclinical Models - Penn Medicine [www3.pennmedicine.org]
• 3. Understanding metabolism related differences in ocular efficacy of MGV354 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Update on the Mechanism of Action of Topical Prostaglandins for Intraocular Pressure Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Experimental Models of Glaucoma: A Powerful Translational Tool for the Future Development of New Therapies for Glaucoma in Humans—A Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]
• 11. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of Prostaglandin Analogues on Aqueous Humor Outflow Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A cell-based cGMP assay useful for ultra-high-throughput screening and identification of modulators of the nitric oxide/cGMP pathway [pubmed.ncbi.nlm.nih.gov]
• 15. Cyclic GMP Assay Kit | Cell Signaling Technology [cellsignal.com]
• 16. View of Modeling experimental glaucoma for screening studies of antiglaucomatous activity | Research Results in Pharmacology [rrpharmacology.ru]
• 17. youtube.com [youtube.com]

Safety & Regulatory Compliance

Navigating the Disposal of (Rac)-MGV354: A Procedural Guide for Laboratory Personnel

Key Compound Information

(Rac)-MGV354 is a potent soluble guanylate cyclase (sGC) activator intended for research use only and is not for human or veterinary consumption.[1] It is supplied as a solid and is soluble in DMSO.[1][2][3] Due to the absence of a specific Material Safety Data Sheet (MSDS) in the public domain, detailed hazard information, including pictograms and precautionary statements, is limited. Therefore, it is imperative to handle this compound with the utmost care, assuming it to be hazardous.

Property	Information	Source
CAS Number	1852495-86-3	[1][2][3]
Molecular Formula	C35H37N5O3	[1][3]
Molecular Weight	575.7 g/mol	[1][3]
Physical Form	Solid	[1][4]
Solubility	DMSO	[1][2][3]
Storage Conditions	Varies by supplier: 4°C, -20°C (long-term), or -80°C; Protect from light.	[1][2][3][4]

Experimental Protocols: Safe Handling and Disposal Workflow

The following procedures outline the recommended steps for the safe handling and disposal of (Rac)-MGV354 in a laboratory setting. These protocols are based on general best practices for managing chemical waste in the absence of compound-specific data.

Personal Protective Equipment (PPE)

Given the unknown hazard profile of (Rac)-MGV354, all handling and disposal procedures must be conducted while wearing appropriate PPE. This includes, but is not limited to:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

• Respiratory Protection: While not explicitly stated, a fume hood should be used when handling the solid compound or concentrated solutions to minimize inhalation risk.

Disposal Procedure

The disposal of (Rac)-MGV354 should follow the institution's chemical waste management guidelines. The general steps are as follows:

• Waste Segregation: All materials contaminated with (Rac)-MGV354, including unused compound, solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be segregated from general waste.

• Waste Collection:

  • Solid Waste: Collect solid (Rac)-MGV354 and contaminated disposable labware in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Liquid Waste: Collect solutions containing (Rac)-MGV354 in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other chemical waste streams unless compatibility is confirmed.

• Labeling: The hazardous waste container must be labeled with the words "Hazardous Waste," the full chemical name "(Rac)-MGV354," the concentration (if in solution), and the date of accumulation.

• Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials, until it is collected by the institution's environmental health and safety (EHS) department or a licensed waste disposal contractor.

• Documentation: Maintain a log of the waste generated, including the quantity and date of disposal.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of (Rac)-MGV354, emphasizing a safety-first approach.

Caption: A flowchart illustrating the safe disposal workflow for (Rac)-MGV354.

By adhering to these conservative yet essential procedures, laboratories can ensure the safe and responsible management of (Rac)-MGV354 waste, thereby protecting personnel and the environment. Always consult your institution's specific environmental health and safety guidelines for chemical waste disposal.

References

• 1. abmole.com [abmole.com]
• 2. labsolu.ca [labsolu.ca]
• 3. (Rac)-MGV354 Supplier | CAS 1852495-86-3 | AOBIOUS [aobious.com]
• 4. arctomsci.com [arctomsci.com]

Personal protective equipment for handling (Rac)-MGV354

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of (Rac)-MGV354, a potent soluble guanylate cyclase (sGC) activator intended for research use only. Given that a specific Safety Data Sheet (SDS) is not publicly available for this novel compound, the following procedures are based on established best practices for handling pharmacologically active and potent small molecules. Adherence to these guidelines is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)

The appropriate level of PPE is dictated by the specific laboratory procedure and the physical form of the compound. A risk assessment should be conducted prior to handling.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Solid Form)	- Full-face powered air-purifying respirator (PAPR) or N95/FFP3 respirator within a certified chemical fume hood.- Disposable solid-front lab coat with tight-fitting cuffs.- Double nitrile or neoprene gloves.- Safety goggles or a full-face shield.	High risk of aerosolization and inhalation of potent powder. Full respiratory and skin protection is crucial to prevent exposure.
Solution Preparation and Handling	- Certified chemical fume hood.- Disposable lab coat.- Chemical-resistant gloves (butyl rubber or fluoroelastomer are recommended for DMSO solutions).[1]- Safety goggles.	Minimizes inhalation of vapors and prevents skin contact. Since (Rac)-MGV354 is soluble in DMSO, which can facilitate skin absorption of other chemicals, appropriate glove selection is critical.[1][2]
General Laboratory Use	- Lab coat.- Nitrile gloves.- Safety glasses.	Standard laboratory practice to protect against incidental splashes or contact.

Operational Plan: Step-by-Step Handling Protocol

1. Pre-Experiment Preparation:

• Review Documentation: Before handling, review all available information on (Rac)-MGV354 and similar sGC activators.
• Designated Area: All work with (Rac)-MGV354, especially in its solid form, must be conducted in a designated area, such as a certified chemical fume hood or a glove box, to contain any potential spills or aerosolized particles.
• Spill Kit: Ensure a spill kit containing appropriate absorbent materials, decontamination solutions (e.g., 70% ethanol), and waste disposal bags is readily accessible.

2. Handling the Solid Compound:

• Weighing: Tare a pre-labeled container on an analytical balance within a fume hood or other ventilated enclosure. Carefully transfer the desired amount of (Rac)-MGV354 solid using a spatula. Avoid creating dust.
• Storage (Solid): Store the compound in a clearly labeled, sealed container at 4°C for short-term storage, protected from light.

3. Solution Preparation (with DMSO):

• Solvent Handling: All procedures involving Dimethyl Sulfoxide (DMSO) should be performed in a well-ventilated area, such as a fume hood, while wearing appropriate PPE.[1][3]
• Dissolving: Add the pre-weighed (Rac)-MGV354 solid to a suitable vial. Using a calibrated pipette, add the required volume of DMSO to achieve the desired concentration. Cap the vial and vortex or sonicate until the solid is fully dissolved.
• Storage (Solution): For long-term storage, solutions of (Rac)-MGV354 in solvent should be kept at -80°C and protected from light.

Disposal Plan

The disposal of (Rac)-MGV354 and all contaminated materials must be managed as hazardous waste to prevent environmental contamination and accidental exposure.[4][5]

Waste Type	Disposal Procedure
Unused/Expired Compound	- Collect in a clearly labeled, sealed, and chemically compatible container.- Do not dispose of down the drain or in regular trash.[6]
Contaminated Labware (e.g., vials, pipette tips)	- Collect in a designated, puncture-resistant, and sealed hazardous waste container.- Label clearly as "Hazardous Waste" with the compound's name.
Contaminated PPE (e.g., gloves, lab coat)	- Carefully doff PPE to avoid self-contamination.- Place in a sealed bag or container labeled as hazardous waste.
Aqueous and Solvent Waste	- Collect in a sealed, appropriately labeled hazardous waste container.- Segregate waste streams based on chemical compatibility.

All hazardous waste must be disposed of through a certified hazardous waste management vendor in accordance with local, state, and federal regulations.[7][8]

Experimental Workflow and Safety Diagram

Caption: Workflow for the safe handling of (Rac)-MGV354.

References

• 1. nbinno.com [nbinno.com]
• 2. uwaterloo.ca [uwaterloo.ca]
• 3. depts.washington.edu [depts.washington.edu]
• 4. Pharmaceutical Waste - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 5. rxdestroyer.com [rxdestroyer.com]
• 6. benchchem.com [benchchem.com]
• 7. easyrxcycle.com [easyrxcycle.com]
• 8. research.cuanschutz.edu [research.cuanschutz.edu]